(2-Carboxyethyl)dimethyl-d6-sulfonium Chloride

Core Science & Biosynthesis

Technical Monograph: Deuterated DMSP Hydrochloride (DMSP-d6·HCl)

This guide is structured as a high-level technical monograph designed for immediate application in research and analytical chemistry settings.

Executive Summary

Dimethylsulfoniopropionate (DMSP) is the primary organosulfur metabolite in marine environments, serving as a critical osmolyte, antioxidant, and precursor to the climate-active gas dimethyl sulfide (DMS).[1][2] Accurate quantification of DMSP in complex matrices (seawater, coral mucus, phytoplankton lysates) is notoriously difficult due to matrix effects and ion suppression in Mass Spectrometry.

Deuterated DMSP Hydrochloride (DMSP-d6·HCl) represents the gold-standard internal standard for these analyses. By incorporating six deuterium atoms on the dimethylsulfonium moiety, this isotopologue mimics the extraction recovery and ionization efficiency of native DMSP while remaining spectrally distinct. This guide details its chemical structure, synthesis logic, and a self-validating LC-MS/MS quantification protocol.

Chemical Constitution & Properties[3][4][5][6][7][8]

Structural Identity

The molecule consists of a propionic acid backbone with a dimethylsulfonium group at the 3-position. In the deuterated form, the six hydrogen atoms of the two methyl groups are replaced by deuterium (

H). It is stabilized as a hydrochloride salt to prevent spontaneous hydrolysis and improve shelf-life.

• Chemical Name: (2-Carboxyethyl)dimethyl-d6-sulfonium chloride

• Common Name: DMSP-d6 Hydrochloride

• Molecular Formula:

  (Salt form)

• Molecular Weight: 176.67 g/mol (approx. based on isotope enrichment)

• Exact Mass (Cation): 141.10 g/mol (vs. 135.07 for native DMSP)

Structural Visualization

The following diagram illustrates the molecular connectivity, highlighting the specific labeling sites essential for mass spectral differentiation.

Figure 1: Structural representation of DMSP-d6 cation with chloride counter-ion. Note the hexadeuterated dimethyl groups.

Physicochemical Specifications

Property	Specification	Practical Implication
Appearance	White crystalline solid	Hygroscopic; store in desiccator at -20°C.
Solubility	Water, Methanol, DMSO	Highly soluble in polar mobile phases (HILIC compatible).[3]
Stability	pH < 4: StablepH > 9: Unstable	Critical: Rapidly degrades to Acrylic Acid and DMS-d6 in alkaline conditions. Keep stock solutions acidified (0.1% HCl).
Isotopic Purity	99 atom % D	Prevents "cross-talk" with native DMSP signal in MS analysis.

Synthesis & Production Logic

The synthesis of DMSP-d6 follows a biomimetic pathway but utilizes isotopically labeled precursors. The choice of Acrylic Acid and Dimethyl Sulfide-d6 ensures high atom economy and specific labeling.

Reaction:

This is a nucleophilic addition (Michael addition) of the sulfide to the

-carbon of the unsaturated acid, stabilized by the acid.

Figure 2: Synthetic pathway for DMSP-d6 HCl. The reaction requires acidic environment to stabilize the resulting sulfonium salt.

Analytical Protocol: Quantification via IDMS

Technique: Isotope Dilution Mass Spectrometry (IDMS) Rationale: DMSP is a zwitterion that elutes poorly on C18 columns and suffers from significant matrix suppression in seawater. DMSP-d6 co-elutes with the analyte, experiencing the exact same suppression, thus mathematically correcting the final concentration.

Sample Preparation (Seawater/Culture)

• Collection: Filter 10-50 mL sample through GF/F filter (0.7 µm).

• Quenching/Extraction: Immediately place filter in 1 mL Methanol/Water (1:1) containing 1% Formic Acid .[4]

  • Why Acid? Prevents enzymatic cleavage by DMSP-lyase present in plankton.

• Spiking: Add 10 µL of DMSP-d6 Internal Standard (10 µM stock) to the extraction vial before vortexing.

  • Validation: Final concentration of IS should be within 10x of expected analyte concentration.

• Incubation: Vortex 1 min; incubate 1 hr at 4°C. Centrifuge (10,000 x g, 5 min).

• Injection: Transfer supernatant to LC vial.

LC-MS/MS Conditions

Column: HILIC (Hydrophilic Interaction Liquid Chromatography) is mandatory for retention.

• Recommended: Amide or Silica column (e.g., Waters BEH Amide).

• Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[4]

MRM Transitions (Positive Mode ESI):

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Mechanism
DMSP (Native)	135.1	73.0	15 - 20	Loss of neutral DMS ( )
DMSP-d6 (IS)	141.1	73.0	15 - 20	Loss of neutral DMS-d6 ( )

Note: Both transitions yield the same product ion (Acrylic acid cation/backbone), but the precursors are separated by 6 Da. This confirms the backbone stability.

Data Processing

Calculate the Response Ratio (

): Calculate Concentration ( ): Since DMSP and DMSP-d6 are chemically identical, the Response Factor is typically 1.0.

Troubleshooting & Quality Control

Common Interferences

• Isobaric Compounds: Betaines (e.g., Glycine Betaine) have different masses but can cause suppression. HILIC separates these well.

• DMSP-Lyase Activity: If DMSP counts are low and DMS counts are high, the sample was not acidified quickly enough. Ensure pH < 3 during extraction.

Stability Check

DMSP-d6 HCl is hygroscopic.

• Visual Check: If the white needles turn into a sticky gel, the salt has absorbed moisture. Re-verify concentration using NMR or prepare fresh stock.

• Stock Storage: Dissolve in 0.1% HCl/Methanol. Stable for 6 months at -20°C.

References

• Methodology for Analyzing Dimethyl Sulfide and Dimethyl Sulfoniopropionate in Seawater Using Deuterated Internal Standards. Analytical Chemistry (1999). [Link]

• Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry. Journal of Chromatography B (2010). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Dimethyl Sulfoxide, 99.5% for synthesis [itwreagents.com]
• 4. agilent.com [agilent.com]

Precision Quantitation of Polar Zwitterions: DMSP-d6 as a Stable Isotope Internal Standard

Content Type: Technical Whitepaper & Methodological Guide Target Audience: Bioanalytical Scientists, DMPK Researchers, and Metabolomics Specialists.

Executive Summary

Dimethylsulfoniopropionate (DMSP) is a ubiquitous zwitterionic metabolite with emerging relevance in oxidative stress signaling and cryoprotection. However, its high polarity and thermal instability render it a "problematic analyte" in standard drug development pipelines. Traditional Reverse-Phase Chromatography (RPLC) fails to retain it, and Electrospray Ionization (ESI) is prone to severe matrix suppression in its analysis.

This guide establishes the protocol for using DMSP-d6 (Hexadeutero-dimethylsulfoniopropionate) as a stable isotope-labeled internal standard (SIL-IS). By mirroring the physicochemical behavior of the analyte while providing a distinct mass shift (+6 Da), DMSP-d6 enables the application of GLP-grade rigor to the quantification of polar zwitterions.

The Chemistry of DMSP and DMSP-d6

To design a robust assay, one must understand the molecule's unique instability and ionization behavior.

Chemical Structure and Properties

DMSP is a sulfonium zwitterion. It possesses a positively charged dimethylsulfonium group and a negatively charged carboxylate group.

• Analyte: DMSP (

  ) | MW: 134.19 g/mol

• Internal Standard: DMSP-d6 (

  ) | MW: 140.23 g/mol

• Key Feature: The six deuterium atoms are located on the two

  -methyl groups. This placement is chemically stable and resistant to hydrogen-deuterium exchange (HDX) in aqueous solvents, unlike deuterium placed on acidic carbons.

The Stability Trap: The "DMS Cleavage"

DMSP undergoes an elimination reaction (beta-elimination) under alkaline conditions or thermal stress, releasing Dimethyl Sulfide (DMS) and Acrylate.

Critical Protocol Note: Sample processing must remain acidic or neutral . The use of alkaline buffers (e.g., Ammonium Hydroxide) in mobile phases will degrade the analyte and the internal standard during the run, destroying quantitation accuracy.

Analytical Strategy: HILIC-MS/MS

Standard C18 columns cannot retain DMSP without ion-pairing reagents (which contaminate MS sources). Hydrophilic Interaction Liquid Chromatography (HILIC) is the required separation mode.

Mass Spectrometry Transitions

Quantification is performed using Multiple Reaction Monitoring (MRM) in Positive ESI mode (

). The sulfonium center carries a permanent positive charge, making protonation ( ) or direct cation detection highly sensitive.

Compound	Precursor Ion ( )	Product Ion ( )	Mechanism
DMSP	135.1	63.0	Loss of Acrylic Acid ( , 72 Da) yielding
DMSP-d6	141.1	69.0	Loss of Acrylic Acid yielding

Note: The transition 135 -> 135 (pseudo-MRM) is possible but less specific. The fragmentation to the sulfide cation is the most robust transition.

Visualization: Fragmentation Pathway

The following diagram illustrates the structural fragmentation used for MS/MS detection.

Figure 1: MS/MS fragmentation pathway for DMSP and its deuterated internal standard. The permanent charge on the sulfur drives the formation of the dimethylsulfide cation.

Experimental Protocol: Validated Workflow

Reagents & Materials

• Internal Standard: DMSP-d6 HCl salt (>98% isotopic purity).

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.5 (Adjusted with Formic Acid).

• Mobile Phase B: Acetonitrile (LC-MS Grade).

• Column: Zwitterionic HILIC (e.g., Merck SeQuant ZIC-HILIC or Waters BEH Amide), 2.1 x 100 mm, 1.7 µm.

Step-by-Step Sample Preparation

This protocol assumes a plasma or cell lysate matrix.

• Extraction: Aliquot 50 µL of sample into a 1.5 mL tube.

• IS Spiking: Add 10 µL of DMSP-d6 Working Solution (10 µM in 50:50 MeOH:H2O).

  • Why: Adding IS before protein precipitation corrects for recovery losses during the precipitation step.

• Protein Precipitation: Add 200 µL of cold Acetonitrile (containing 0.1% Formic Acid).

  • Why: The formic acid ensures the pH stays low, preventing DMSP degradation. The high organic content precipitates proteins and prepares the sample for HILIC injection.

• Centrifugation: Spin at 10,000 x g for 10 minutes at 4°C.

• Dilution (Critical HILIC Step): Transfer 100 µL of supernatant to a fresh vial. Add 100 µL of Acetonitrile .

  • Why: HILIC requires samples to be injected in high organic solvent (>70% ACN).[1] Injecting a water-rich sample causes peak distortion (solvent mismatch).

LC-MS/MS Conditions

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-1 min: 90% B (Isocratic hold for retention)

  • 1-5 min: 90% B -> 50% B (Elution of polar matrix)

  • 5-7 min: 50% B (Wash)

  • 7.1 min: 90% B (Re-equilibration)

• Re-equilibration Time: HILIC columns require long re-equilibration (at least 10 column volumes) to re-establish the water layer on the stationary phase.

Method Validation & Quality Assurance

To ensure the method meets bioanalytical standards (e.g., FDA Bioanalytical Method Validation Guidance), the following parameters must be assessed.

Matrix Effects & The Role of DMSP-d6

In HILIC-ESI, co-eluting salts from biological fluids often suppress ionization.

• The Problem: Without an IS, the signal for DMSP might drop by 50% in plasma compared to water, leading to underestimation.

• The Solution: DMSP-d6 co-elutes exactly with DMSP. Therefore, any suppression affecting DMSP affects DMSP-d6 equally.

• Calculation:

  This ratio remains constant even if absolute signal intensity fluctuates.

Cross-Contribution (Isotopic Interference)

• DMSP -> DMSP-d6: Natural isotopes of DMSP (S-34, C-13) contribute to M+2, M+4. The M+6 contribution is negligible.

• DMSP-d6 -> DMSP: Ensure the DMSP-d6 stock is free of d0-DMSP. High-quality synthesis should have <0.5% unlabeled material.

Visualization: Analytical Workflow

The following diagram summarizes the decision logic and workflow for DMSP analysis.

Figure 2: Validated workflow for DMSP quantification. Note the critical checkpoints for pH control and solvent matching.

References

• Spielmeyer, A., & Pohnert, G. (2010).[2] Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[2] Journal of Chromatography B, 878(31), 3238–3242. Link

• Curson, A. R., et al. (2011). Dimethylsulfoniopropionate biosynthesis in marine bacteria and identification of the key gene in this process. Nature Microbiology, 2, 17009. Link

• FDA U.S. Food & Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Link

• Ridgeway, R. G., et al. (2018). Methodology for Analyzing Dimethyl Sulfide and Dimethyl Sulfoniopropionate in Seawater Using Deuterated Internal Standards. Limnology and Oceanography: Methods, 16(6). Link

Sources

• 1. HILIC Overview | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. researchgate.net [researchgate.net]

Difference between DMSP-d6 and non-deuterated dimethylsulfoniopropionate

Executive Summary

Dimethylsulfoniopropionate (DMSP) is a critical organosulfur compound in marine biogeochemistry, functioning as a potent osmolyte, cryoprotectant, and antioxidant. Its degradation drives the global sulfur cycle, producing the climate-active gas dimethyl sulfide (DMS).[1][2]

DMSP-d6 is the hexadeuterated isotopologue of DMSP, where the six hydrogen atoms on the two methyl groups are replaced by deuterium (

H). It serves two non-interchangeable roles in high-level research:

• The Gold Standard for Quantification: In Isotope Dilution Mass Spectrometry (IDMS), DMSP-d6 corrects for matrix effects, extraction inefficiencies, and ionization suppression in complex biological samples.

• A Metabolic Tracer: It allows the precise mapping of competing catabolic pathways (cleavage vs. demethylation) by mass-resolving the downstream sulfur metabolites.

This guide details the physicochemical differences, synthesis protocols, and specific mass spectrometry workflows that distinguish these two compounds.

Part 1: Physicochemical Characterization & Synthesis

While chemically similar, the isotopic substitution in DMSP-d6 introduces mass shifts and kinetic stability differences essential for analytical specificity.

Comparative Properties

Property	Non-Deuterated DMSP	DMSP-d6 (Hexadeuterated)
Formula
Molecular Weight	134.19 g/mol	140.23 g/mol
[M+H]+ Precursor	m/z 135	m/z 141
Key Fragment (LC-MS)	m/z 73 (Acrylic acid cation)	m/z 73 (Acrylic acid cation)
Neutral Loss	DMS (62 Da)	DMS-d6 (68 Da)
pKa	~3.8 (Carboxyl group)	~3.8 (Negligible isotope effect)
Bond Strength	C-H (Standard)	C-D (Stronger, potential KIE*)

*KIE (Kinetic Isotope Effect): The C-D bond is shorter and stronger than the C-H bond. While this does not affect chromatographic retention significantly, it can slow enzymatic demethylation rates in metabolic flux studies.

Synthesis Protocols

Protocol A: Synthesis of Non-Deuterated DMSP Mechanism: Acid-catalyzed addition of dimethyl sulfide (DMS) to acrylic acid.

• Reactants: Mix equimolar Acrylic Acid and Dimethyl Sulfide (DMS).

• Catalyst: Add concentrated HCl (or HBr for bromide salt).

• Reaction: Stir at room temperature for 24 hours. The reaction is exothermic.

• Purification: Recrystallize from methanol/ethanol.

• Yield: Typically >80%.

Protocol B: Synthesis of DMSP-d6 Critical Step: Requires DMS-d6 as the sulfur source.

• Precursor Prep: Synthesize DMS-d6 by reducing DMSO-d6 or reacting Sodium Sulfide (

  ) with Iodomethane-d3 ( ).

• Addition: React DMS-d6 with Acrylic Acid in the presence of HCl.

• Purification: Recrystallize twice to ensure isotopic purity (>99% atom % D).

• Validation: Verify by

  H-NMR (absence of S-methyl singlets at 2.9 ppm) and MS (m/z 141 peak dominance).

Part 2: Analytical Powerhouse (LC-MS/MS Quantification)

The primary application of DMSP-d6 is as an Internal Standard (IS) . In complex matrices like seawater, algal lysates, or plasma, "matrix effects" can suppress ionization, making external calibration curves inaccurate. DMSP-d6 co-elutes with DMSP but is mass-differentiated, experiencing the exact same suppression.

The Logic of Isotope Dilution Mass Spectrometry (IDMS)

• Co-Elution: DMSP and DMSP-d6 have nearly identical retention times on HILIC (Hydrophilic Interaction Liquid Chromatography) columns.

• Simultaneous Ionization: Both enter the source together. If salt suppresses DMSP signal by 40%, it suppresses DMSP-d6 by 40%.

• Ratio Calculation: The ratio of Area

  / Area remains constant regardless of signal suppression.

LC-MS/MS Method Parameters

• Column: HILIC (e.g., ZIC-HILIC or Amide).

• Mobile Phase: Acetonitrile/Ammonium Formate buffer (pH 3.5).

• Ionization: ESI Positive Mode.

MRM Transitions (Multiple Reaction Monitoring):

• Target (DMSP):

  (Collision Energy: ~15-20 eV)

  • Mechanism:[2][3][4][5][6] Loss of neutral DMS (62 Da). Detection of propionate backbone.

• Internal Standard (DMSP-d6):

  (Collision Energy: ~15-20 eV)

  • Mechanism:[2][3][4][5][6] Loss of neutral DMS-d6 (68 Da). Detection of propionate backbone.

Critical Note: The daughter ion (m/z 73) is identical for both because the deuterium labels are lost with the neutral DMS fragment. This confirms the label placement on the methyl groups.

Visualization: LC-MS/MS Workflow

Caption: Workflow for DMSP quantification using DMSP-d6 as an internal standard. Note that matrix effects impact both isotopologues equally, canceling out errors.

Part 3: Decoding Metabolism (Metabolic Flux Analysis)

Beyond quantification, DMSP-d6 is used to trace the fate of sulfur in microbial communities. Bacteria degrade DMSP via two competing pathways:

• Cleavage (Lyase): Produces DMS (Gas, climate-active).[3][7]

• Demethylation: Produces MMPA (Assimilated into protein/biomass).

Using DMSP-d6 allows researchers to track these pathways simultaneously by monitoring the mass shift in the products.

Tracing the Pathways

• Pathway 1: Cleavage

  • Substrate: DMSP-d6 (

    )

  • Product 1: DMS-d6 (m/z 69 in GC-MS, or neutral loss in LC-MS).

  • Product 2: Acrylate (Unlabeled).

• Pathway 2: Demethylation

  • Substrate: DMSP-d6

  • Product: MMPA-d3 (Methylmercaptopropionate-d3).

  • Mechanism:[2][3][4][5][6] Removal of one methyl group (CD3). The remaining molecule retains one CD3 group.

  • Mass Shift: MMPA-d3 is +3 Da heavier than natural MMPA.

Visualization: The "Sulfur Switch"

Caption: Metabolic fate of DMSP-d6.[1][2][3][6][7][8][9][10] Cleavage releases fully deuterated DMS-d6, while demethylation produces partially deuterated MMPA-d3, allowing simultaneous tracking of both pathways.

Part 4: Experimental Protocols

Protocol 1: Sample Extraction for LC-MS/MS

Objective: Extract DMSP from algal culture or tissue while correcting for losses.

• Harvest: Filter 2-5 mL of algal culture (GF/F filter).

• Spike: Immediately add 50 µL of DMSP-d6 Internal Standard (10 µM stock in MeOH) to the filter.

  • Why: Spiking before extraction corrects for extraction efficiency.

• Extraction: Add 1 mL Methanol/Acetic Acid (95:5 v/v). Vortex 30s. Incubate 1 hr at 4°C.

• Centrifuge: 10,000 x g for 5 mins. Collect supernatant.

• Dilute: Dilute 1:10 with Acetonitrile/Buffer mobile phase to match initial LC conditions.

• Analyze: Inject 2-5 µL into LC-MS/MS monitoring 135->73 and 141->73.

Protocol 2: Calculating Concentrations

• : Concentration of DMSP in sample.
• : Concentration of DMSP-d6 in the final vial.
• : Response Factor (usually 1.0 for isotopologues, but verify with a standard curve).

References

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry. Journal of Chromatography B, 878(31), 3238-3242. Link

• Curson, A. R., et al. (2011). Catabolism of dimethylsulfoniopropionate: microorganisms, enzymes and genes. Nature Reviews Microbiology, 9(12), 849-859. Link

• Reisch, C. R., et al. (2011). Proteome analysis of marine bacteria reveals a role for DMSP signaling in the formation of bacterial sulfur networks. Frontiers in Microbiology, 2, 97. Link

• Kiene, R. P., & Linn, L. J. (2000). Distribution and turnover of dissolved DMSP and its relationship with bacterial production and dimethylsulfide in the Gulf of Mexico. Limnology and Oceanography, 45(4), 849-861. Link

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. A new route for synthesis of dimethylsulphoniopropionate in marine algae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 6. uvadoc.uva.es [uvadoc.uva.es]
• 7. researchgate.net [researchgate.net]
• 8. Team:Kyoto/Project/DMS Synthesis - 2014.igem.org [2014.igem.org]
• 9. semanticscholar.org [semanticscholar.org]
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Biosynthetic Precursors and Pathways of (2-Carboxyethyl)dimethylsulfonium Chloride

Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Molecular Identity

(2-Carboxyethyl)dimethylsulfonium chloride (CAS: 4337-33-1), commonly referred to in commercial and laboratory contexts as DMPT (dimethyl-β-propiothetin) or the hydrochloride salt of DMSP (dimethylsulfoniopropionate), is a tertiary sulfonium compound.[1] While the chloride salt is the stable crystalline form used in research and aquaculture, the biologically active moiety synthesized in vivo is the zwitterion, DMSP .

This guide details the biosynthetic origins of the DMSP core. Unlike a single linear pathway, the biosynthesis of this molecule exhibits convergent evolution , with distinct enzymatic routes evolving separately in higher plants (Angiosperms) and marine algae/bacteria. Understanding these precursors is critical for metabolic engineering, stress-tolerance breeding in crops, and the development of sulfonium-based therapeutics.

Chemical Distinctions[2]

• Biological Species: (2-Carboxyethyl)dimethylsulfonium (Zwitterion, DMSP).

• Laboratory Standard: (2-Carboxyethyl)dimethylsulfonium chloride (Salt).[1][2]

• Universal Precursor: L-Methionine.

Core Biosynthetic Pathways

The biosynthesis of the (2-carboxyethyl)dimethylsulfonium moiety proceeds via three primary routes depending on the organism. All pathways originate from L-Methionine (Met) but diverge in their intermediate steps (methylation vs. transamination).

Pathway A: The Methylation Pathway (Higher Plants)

Found in: Spartina alterniflora (Cordgrass), Saccharum (Sugarcane), and Wollastonia biflora.

This pathway is characterized by an initial methylation step, preserving the amino group until later stages. It relies heavily on the "SMM Cycle."

• Precursor: L-Methionine.

• Step 1 (Methylation): Methionine is methylated by S-adenosylmethionine (SAM) to form S-Methylmethionine (SMM) .[3][4] This reaction is catalyzed by Methionine S-methyltransferase (MMT) .[5]

• Step 2 (Decarboxylation): SMM is decarboxylated to form DMSP-amine (3-dimethylsulfoniopropylamine). This is the committing step in Spartina, catalyzed by SMM decarboxylase (SDC) .

• Step 3 (Oxidative Deamination): DMSP-amine is oxidatively deaminated to DMSP-aldehyde . Catalyzed by DMSP-amine oxidase (DOX) .[6]

• Step 4 (Oxidation): DMSP-aldehyde is oxidized to the final DMSP zwitterion by a dehydrogenase.

Pathway B: The Transamination Pathway (Algae & Bacteria)

Found in: Emiliania huxleyi, Ulva intestinalis, and diverse marine phytoplankton.

This pathway initiates with transamination , removing the nitrogen early to form a keto-acid intermediate.

• Precursor: L-Methionine.

• Step 1 (Transamination): Methionine is transaminated to 4-methylthio-2-oxobutyrate (MTOB) by Methionine aminotransferase (MAT) .

• Step 2 (Reduction): MTOB is reduced to 4-methylthio-2-hydroxybutyrate (MTHB) by an NADPH-dependent reductase (MTOB reductase ).

• Step 3 (Methylation - The Commitment Step): MTHB is S-methylated to form 4-dimethylsulfonio-2-hydroxybutyrate (DMSHB) .[3] This key step is catalyzed by the enzyme DsyB (in bacteria) or DSYB (in eukaryotic algae).

• Step 4 (Oxidative Decarboxylation): DMSHB is converted to DMSP via oxidative decarboxylation.

Visualization of Signaling Pathways[8]

Diagram 1: The Methylation Pathway (Higher Plants)[4]

Caption: The Methylation Pathway observed in angiosperms (e.g., Spartina), highlighting the S-Methylmethionine (SMM) intermediate.[7][3][4]

Diagram 2: The Transamination Pathway (Algae/Bacteria)

Caption: The Transamination Pathway common in marine algae and bacteria, utilizing the DMSHB intermediate.

Enzymology and Mechanism[4][9][10]

The following table consolidates the key enzymes involved in the synthesis of the DMSP core.

Enzyme Name	Abbr.	Pathway	Substrate	Product	Mechanism Note
Methionine S-methyltransferase	MMT	Plants	L-Methionine	S-Methylmethionine (SMM)	Uses SAM as methyl donor.[3][4][5] Cytosolic.
SMM decarboxylase	SDC	Plants	SMM	DMSP-amine	Pyridoxal 5'-phosphate (PLP) dependent.
DMSP-amine oxidase	DOX	Plants	DMSP-amine	DMSP-aldehyde	Copper-amine oxidase; produces H₂O₂.
Methionine aminotransferase	MAT	Algae	L-Methionine	MTOB	Transamination; removes amino group early.
MTHB S-methyltransferase	DsyB / DSYB	Algae/Bacteria	MTHB	DMSHB	Key Discovery: The "missing link" gene identified in 2018 (Curson et al.).
Bifunctional DMSP synthase	DsyGD	Bacteria	MTHB	DMSP	Fusion protein with both methyltransferase and decarboxylase domains.[8][9]

Experimental Protocols: Precursor Isolation & Assay

To validate the presence of these precursors or the final chloride salt in a research setting, the following self-validating workflow is recommended.

Protocol: Radiolabeling Flux Analysis ( S-Methionine)

Objective: To trace the incorporation of Methionine into DMSP and identify intermediates (SMM vs. MTOB).

• Incubation:

  • Prepare leaf discs (Spartina) or algal cultures (Ulva).

  • Incubate in media containing

    S-L-Methionine (specific activity > 1000 Ci/mmol) for 1–4 hours.

• Extraction:

  • Terminate metabolism by flash freezing in liquid nitrogen.

  • Homogenize tissue in Methanol:Chloroform:Water (12:5:1) .

  • Critical Step: Phase separation. Add water/chloroform to separate the aqueous phase (contains DMSP, SMM, Met) from the organic phase (lipids).

• Chemical Conversion to Chloride Salt (Optional for Standard):

  • To isolate the chloride form, treat the aqueous fraction with 1M HCl. This converts the zwitterion to the sulfonium chloride.

• Separation (Thin Layer Chromatography - TLC):

  • Stationary Phase: Silica Gel 60.

  • Mobile Phase: Butanol:Acetic Acid:Water (4:1:1) .

  • Validation: Run authentic standards of SMM, MTOB, and (2-Carboxyethyl)dimethylsulfonium chloride alongside.

• Detection:

  • Autoradiography to visualize bands.

  • Interpretation:

    • Presence of

      S-SMM band indicates Pathway A (Methylation).

    • Presence of

      S-MTOB/DMSHB indicates Pathway B (Transamination).

Protocol: Enzymatic Assay for DsyB Activity

Objective: Confirm the methyltransferase activity committed to DMSP synthesis.

• Substrate Preparation: Synthesize or purchase MTHB (4-methylthio-2-hydroxybutyrate).

• Reaction Mix:

  • 100 mM Tris-HCl (pH 8.0).

  • 1 mM MTHB.

  • 0.5 mM [methyl-

    C]SAM.

  • Crude protein extract or purified DsyB.

• Incubation: 30°C for 30 minutes.

• Termination: Add 10% Trichloroacetic acid (TCA).

• Quantification:

  • Remove unreacted SAM using charcoal adsorption.

  • Measure radioactivity in the supernatant (contains the product DMSHB).

References

• Curson, A. R. J., et al. (2018). DSYB catalyses the key step of dimethylsulfoniopropionate biosynthesis in many phytoplankton. Nature Microbiology. [Link]

• Kocsis, M. G., & Hanson, A. D. (2000).[10] Biochemical Evidence for Two Novel Enzymes in the Biosynthesis of 3-Dimethylsulfoniopropionate in Spartina alterniflora. Plant Physiology.[7][5] [Link]

• Gage, D. A., et al. (1997).[11] Pathways of bacterial and algal DMSP synthesis.[12][8][13] Nature. [Link]

• Bullock, H. A., et al. (2017). Evolution of Dimethylsulfoniopropionate Metabolism in Marine Phytoplankton and Bacteria. Frontiers in Microbiology. [Link]

• Summers, P. S., et al. (1998).[11] Identification and stereospecificity of the first three enzymes of 3-dimethylsulfoniopropionate biosynthesis in a chlorophyte alga. Plant Physiology.[7][5] [Link]

• Curson, A. R. J., et al. (2024). Alternative dimethylsulfoniopropionate biosynthesis enzymes in diverse and abundant microorganisms.[12][14] Nature Microbiology. [Link]

Sources

• 1. Cas 4337-33-1,(2-CARBOXYETHYL)DIMETHYLSULFONIUM CHLORIDE | lookchem [lookchem.com]
• 2. (2-CARBOXYETHYL)DIMETHYLSULFONIUM CHLORIDE | 4337-33-1 [chemicalbook.com]
• 3. Mechanistic insights into the dimethylsulfoniopropionate synthesis enzyme BurB - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. researchgate.net [researchgate.net]
• 6. Biochemical Evidence for Two Novel Enzymes in the Biosynthesis of 3-Dimethylsulfoniopropionate in Spartina alterniflora - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biosynthesis of 3-dimethylsulfoniopropionate in Wollastonia biflora (L.) DC. Evidence that S-methylmethionine is an intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Alternative dimethylsulfoniopropionate biosynthesis enzymes in diverse and abundant microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. research-portal.uea.ac.uk [research-portal.uea.ac.uk]
• 10. academic.oup.com [academic.oup.com]
• 11. Evolution of Dimethylsulfoniopropionate Metabolism in Marine Phytoplankton and Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Alternative dimethylsulfoniopropionate biosynthesis enzymes in diverse and abundant microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermodynamic Stability of Deuterated Sulfonium Salts: A Technical Guide

Topic: Thermodynamic Stability of Deuterated Sulfonium Salts in Solution Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Deuterium Switch in Onium Chemistry

Sulfonium salts (

) are pivotal intermediates in organic synthesis (e.g., as alkylating agents or ylide precursors) and emerging motifs in medicinal chemistry. However, their utility is often compromised by limited solution-phase stability. They are prone to nucleophilic attack, elimination, and racemization, leading to short shelf-lives and rapid metabolic clearance.

This guide analyzes the thermodynamic and kinetic stability of deuterated sulfonium salts. It provides a mechanistic rationale for using the "Deuterium Switch"—selectively replacing hydrogen with deuterium—to modulate decomposition pathways. By exploiting the Primary Kinetic Isotope Effect (KIE) , researchers can significantly retard specific degradation routes (specifically elimination and ylide formation) while leaving others (nucleophilic substitution) largely unaffected.

Theoretical Framework: Mechanisms of Instability

To stabilize a sulfonium salt, one must first identify the dominant decomposition pathway. The stability of the C-S bond is governed by the interplay between the electrophilicity of the

-carbon and the acidity of the - and -protons.

Decomposition Pathways

• Nucleophilic Substitution (

  ):

  • Mechanism: A nucleophile (often the counter-ion

    or solvent) attacks the -carbon, cleaving the C-S bond.

  • Product: Thioether + Alkyl halide/derivative.

  • Deuterium Effect: Secondary KIE (

    ). Deuteration at the -carbon usually results in a negligible or slightly inverse isotope effect because the C-H(D) bonds tighten in the crowded pentacoordinate transition state. Deuteration provides minimal thermodynamic stabilization here.
• -Elimination (E2/Hofmann):

  • Mechanism: A base abstracts a proton from the

    -carbon, leading to C-S bond cleavage.

  • Product: Thioether + Alkene + Acid.

  • Deuterium Effect: Primary KIE (

    ). Breaking the C-H bond is the rate-determining step (RDS). Deuteration at the -position significantly increases the activation energy ( ), drastically slowing decomposition.

• Ylide Formation (

  -Deprotonation):

  • Mechanism: A base abstracts a proton from the

    -carbon. While reversible, the ylide is reactive and can undergo Sommelet-Hauser rearrangements or irreversible hydrolysis.

  • Deuterium Effect: Primary KIE (

    ). Deuteration at the -position stabilizes the salt against deprotonation.

Visualizing the Pathways

The following diagram maps the decomposition pathways and indicates where deuteration exerts its protective effect.

Caption: Decomposition pathways of sulfonium salts. Thick arrows indicate pathways significantly suppressed by deuteration (Primary KIE).

Strategic Deuteration: The Decision Matrix

Not all sulfonium salts benefit equally from deuteration. Use this matrix to determine the optimal labeling strategy.

Dominant Instability Mode	Structural Feature	Recommended Modification	Expected Stability Gain
Elimination (E2)	Presence of -hydrogens (e.g., ethyl, propyl groups)	-Deuteration ( )	High (2-7x shelf-life extension)
Ylide/Rearrangement	Acidic -protons (e.g., benzyl, allyl groups)	-Deuteration ( )	High (Suppresses racemization/rearrangement)
Nucleophilic Attack ( )	Methyl groups, non-bulky alkyls	-Deuteration	Low/Negligible (Mainly for metabolic stability, not shelf-life)
Racemization	Chiral Sulfur center	-Deuteration	Medium (Slows proton-exchange mediated racemization)

Experimental Protocols

Protocol A: Accelerated Stability Testing (Arrhenius Method)

Purpose: To determine the shelf-life (

) and activation energy ( ) of the deuterated vs. non-deuterated salt.

Materials:

• Sulfonium Salt (H- and D-analogs).

• Solvent: Buffered

  or (to prevent solvent H/D exchange from complicating NMR).

• Internal Standard: 1,3,5-Trimethoxybenzene (inert).

Workflow:

• Preparation: Prepare 50 mM solutions of the sulfonium salt in the chosen deuterated solvent containing the internal standard (5 mM).

• Incubation: Aliquot samples into sealed NMR tubes or HPLC vials. Incubate at three distinct temperatures (e.g., 40°C, 50°C, 60°C) in temperature-controlled blocks.

• Sampling: Analyze samples at defined time points (

  hours).

• Quantification:

  • Method:

    -NMR (integrate -protons relative to internal standard) or HPLC-UV.

  • Note: For deuterated analogs, monitor the remaining proton signals or use HPLC.

• Data Analysis:

  • Plot

    vs. time to verify first-order kinetics.

  • Calculate rate constants (

    ) for each temperature.

  • Construct an Arrhenius plot (

    vs. ) to extrapolate at 25°C.

Protocol B: Kinetic Profiling of H/D Exchange

Purpose: To assess the lability of

-protons (ylide formation potential).

Workflow:

• Dissolve the non-deuterated sulfonium salt in a deuterated protic solvent (

  or ) buffered at pH 7.4 (phosphate buffer).

• Immediately insert into an NMR spectrometer regulated at 37°C.

• Acquire sequential

  -NMR spectra (e.g., every 5 minutes for 2 hours).

• Observation: Monitor the decay of the

  -proton signal intensity.

  • Rapid decay without loss of total integration (if product is soluble) indicates fast H/D exchange

    High acidity Prone to ylide-mediated decomposition.

  • Comparison: Repeat with the deuterated analog in a protonated solvent to measure the reverse rate (optional, but D-to-H exchange is slower).

Case Study: S-Adenosylmethionine (SAM)

S-Adenosylmethionine (SAM) is the biological "gold standard" for sulfonium instability. It degrades via two main pathways:

• Intramolecular

  : The carboxylate attacks the -carbon, forming homoserine lactone and MTA (Methylthioadenosine).

• Hydrolysis: Cleavage at the sulfonium center.

Deuteration Impact: Studies have shown that deuterating the methyl group (

) of SAM provides a Secondary KIE on the reaction (transfer of the methyl group). While the thermodynamic stability gain in solution is modest ( ), the metabolic stability is profoundly impacted because the enzymatic methyl transfer (by methyltransferases) often exhibits a significant KIE, altering the drug's pharmacokinetics.

However, to stabilize SAM chemically against elimination or deprotonation pathways (if they were dominant), deuteration of the adenosyl side chain (

to sulfur) would be required.

Visualizing the Experimental Workflow

Caption: Workflow for determining thermodynamic parameters of sulfonium salt degradation.

References

• Isotope Effects in Organic Chemistry. Macmillan Group, Princeton University. (2005). Link

• Thermodynamic Stability of Sulfonium Salts. BenchChem Technical Guide. (2025).[1][2][3] Link

• Kinetic Isotope Effects and Hydrogen/Deuterium Exchange. NIH / PubMed Central. (2011). Link

• Solvent Effects on the Intramolecular Conversion of Trimethylsulfonium. RSC Physical Chemistry Chemical Physics. (2014). Link

• Applications of Deuterium-Labelled Compounds in Drug Development. University of California, Santa Barbara. (2018). Link

• Pyramidal Inversion Mechanism of Chiral Sulfoxides and Salts. Chirality / Wiley Online Library. (2010).[4] Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Racemization of the gastrointestinal antisecretory chiral drug esomeprazole magnesium via the pyramidal inversion mechanism: A theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: DMSP-d6 HCl – Physicochemical Properties and Analytical Applications

Topic: DMSP-d6 HCl Molecular Weight and Isotopic Enrichment Levels Content Type: Technical Whitepaper / Methodological Guide Audience: Analytical Chemists, Marine Biologists, and Drug Development Scientists.

Executive Summary

Dimethylsulfoniopropionate-d6 Hydrochloride (DMSP-d6 HCl) is the stable isotope-labeled analog of DMSP, a critical marine metabolite and osmolyte. It serves as the "gold standard" Internal Standard (IS) for the absolute quantification of DMSP in complex matrices (seawater, coral tissue, algal cultures) via Isotope Dilution Mass Spectrometry (IDMS).

This guide provides a definitive reference for the molecular weight, isotopic enrichment specifications, and self-validating quantification protocols for DMSP-d6 HCl. By utilizing the deuterated isotopologue, researchers can eliminate matrix effects and ionization suppression inherent in HILIC-MS/MS workflows.

Chemical Identity & Physicochemical Properties

Structural Specifications

DMSP-d6 HCl is characterized by the substitution of six hydrogen atoms with deuterium (

H) on the two methyl groups attached to the sulfonium center. This specific labeling pattern ( ) is chosen because the methyl groups are chemically stable and provide a distinct mass shift (+6 Da) that avoids interference from naturally occurring S or C isotopes.

Property	Native DMSP HCl	DMSP-d6 HCl (Labeled)
Chemical Formula
IUPAC Name	(2-Carboxyethyl)dimethylsulfonium chloride	(2-Carboxyethyl)bis(trideuteromethyl)sulfonium chloride
CAS Number	4337-33-1 (Native)	1246341-06-9 (Zwitterion base)
Appearance	White crystalline solid	White crystalline solid
Hygroscopicity	High (deliquescent)	High (store desicated)

Molecular Weight Calculations

Precise molecular weight is critical for gravimetric preparation of stock solutions. The values below are calculated using standard atomic weights (H=1.008, D=2.014, C=12.011, O=15.999, S=32.06, Cl=35 .45).

• Native DMSP HCl MW:

• DMSP-d6 HCl MW:

Note on Stoichiometry: Commercial DMSP-d6 is often sold as the hydrochloride salt to improve stability. When calculating the concentration of the active sulfonium cation (DMSP

), one must correct for the counterion:

• Mass Correction Factor:

Isotopic Enrichment Levels

For quantitative IDMS, the isotopic enrichment must be sufficient to minimize the contribution of the unlabeled (

) isotopologue, which would bias the native analyte measurement.

• Standard Specification:

• Isotopic Distribution (Theoretical for 99% D):

  • (Target): > 94%
  • : ~ 5%
  • (Unlabeled): < 0.1% (Negligible interference)

Synthesis & Stability Mechanisms

Synthetic Route

The synthesis of DMSP-d6 HCl typically follows the Michael addition of deuterated dimethyl sulfide to acrylic acid under acidic conditions. This route ensures the deuterium label is located exclusively on the S-methyl groups, preventing label loss via exchangeable protons.

Caption: Synthesis of DMSP-d6 HCl via Michael addition. The deuterium label is introduced via the commercially available DMS-d6 precursor.

Stability & Storage

• Solid State: Stable for >2 years at -20°C if protected from moisture. The HCl salt is hygroscopic; exposure to humid air leads to hydrolysis.

• Solution State: DMSP is susceptible to enzymatic cleavage (by DMSP-lyase) to form DMS and acrylate.

  • Preservation: Acidify stock solutions to pH < 2 (using HCl or

    ). This inhibits microbial activity and stabilizes the sulfonium moiety.

Analytical Application: Isotope Dilution LC-MS/MS

The Principle of IDMS

Isotope Dilution Mass Spectrometry (IDMS) is the definitive method for DMSP quantification. By spiking the sample with a known amount of DMSP-d6 before extraction, the internal standard experiences the exact same extraction efficiency, matrix suppression, and ionization variations as the native analyte.

Equation for Quantification:

Where (Response Factor) is typically 1.0 due to identical physicochemical properties.

Experimental Protocol (HILIC-MS/MS)

Step 1: Stock Preparation

• Weigh 1.77 mg of DMSP-d6 HCl (equivalent to 10 µmol).

• Dissolve in 10.0 mL of Methanol:Water (1:1) + 0.1% Formic Acid .

• Final Concentration: 1.0 mM. Store at -20°C.

Step 2: Sample Extraction (Marine/Biological)

• Spike: Add 10 µL of DMSP-d6 Stock to the sample pellet (algae/coral) or seawater aliquot prior to solvent addition.

• Extract: Add 1 mL Methanol (for pellets). Vortex 30s, Sonicate 10 min.

• Clarify: Centrifuge at 10,000 x g for 5 min.

• Dilute: Transfer supernatant to LC vial. Dilute 1:10 with Acetonitrile (to match HILIC initial conditions).

Step 3: LC-MS/MS Parameters

• Column: ZIC-HILIC or Amide-HILIC (Polar stationary phase is required for retention of the charged sulfonium).

• Mobile Phase:

  • A: 10 mM Ammonium Formate in Water (pH 3.5).

  • B: Acetonitrile.

• Gradient: 90% B to 50% B over 8 minutes.

• Detection: Positive ESI (Electrospray Ionization).

MRM Transitions (Multiple Reaction Monitoring):

Analyte	Precursor ( )	Product ( )	Loss
DMSP (Native)	135.1 ( )	73.0 (Acrylic Acid)	-62 (DMS)
DMSP-d6 (IS)	141.1 ( )	73.0 (Acrylic Acid)	-68 (DMS-d6)

Note: The product ion (m/z 73) is often identical for both because the deuterium label is lost with the neutral sulfide fragment. This is a "neutral loss" transition.

Analytical Workflow Diagram

Caption: Self-validating IDMS workflow. Spiking prior to extraction corrects for recovery losses and matrix effects.

References

• Spielmeyer, A., & Pohnert, G. (2010).[1][2] Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[1][2] Journal of Chromatography B, 878(31), 3238-3242.[1]

• Curson, A. R., et al. (2011). Dimethylsulfoniopropionate biosynthesis in marine bacteria and identification of the key gene dsyB. Nature, 542, 484–487.

• Santa Cruz Biotechnology. (2024). Dimethylsulfoniopropionate-d6 (Product Data Sheet). SCBT.

• Cambridge Isotope Laboratories. (2024). Stable Isotope Standards for Mass Spectrometry. CIL.

Sources

• 1. Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Applications of deuterated DMPT in marine sulfur cycle research

Technical Guide: Applications of Deuterated DMPT (DMPT-d ) in Marine Sulfur Cycle Research

Part 1: Executive Summary & Core Directive

The Challenge: Dimethylsulfoniopropionate (DMPT, often abbreviated as DMSP) is the primary precursor to dimethyl sulfide (DMS), a gas with profound impacts on global climate via cloud condensation nuclei formation (the CLAW hypothesis). However, quantifying the exact flux of DMPT through its competing degradation pathways—cleavage (producing DMS) versus demethylation (producing methylmercaptopropionate, MMPA)—remains a significant analytical bottleneck. Traditional radiotracers (

S or C) measure total uptake but struggle to differentiate these pathways in real-time without complex separation, and they carry safety and regulatory burdens.

The Solution: This guide details the application of deuterated DMPT (DMPT-d

) as a stable isotope tracer. By replacing the six hydrogen atoms on the dimethylsulfonium moiety with deuterium, researchers can track the specific fate of the methyl groups using mass spectrometry (LC-MS/MS and PTR-MS). This approach provides a non-radioactive, self-validating method to simultaneously quantify cleavage and demethylation rates, offering higher resolution on the "bacterial switch" that controls oceanic sulfur emissions.

Part 2: Chemical Principles & Synthesis

Why Deuterium?

The use of DMPT-d

relies on the mass shift induced by the heavy isotope.

• Native DMPT:

  (MW 134.19 Da)

• DMPT-d

  : (MW 140.23 Da)

This +6 Da shift is sufficient to distinguish the tracer from the natural abundance background (DMPT-h

) using standard mass spectrometry, while the Kinetic Isotope Effect (KIE) is generally negligible for cellular uptake transporters, though it must be considered for enzymatic cleavage rates (typically corrected via standard curves).

Synthesis Protocol: DMPT-d

While DMPT-d

is increasingly available commercially, in-house synthesis ensures freshness and purity, critical for nanomolar-level marine studies.

Reaction Logic:

Protocol:

• Reagents: Obtain Dimethyl sulfide-d

  (DMS-d , >99% D) and Acrylic acid (anhydrous).

• Reaction: In a sealed pressure tube, mix equimolar amounts of DMS-d

  and acrylic acid. Add 1 equivalent of concentrated HCl.

• Incubation: Heat to 50°C for 24 hours. The reaction is an addition of the sulfide to the double bond of the acrylate.

• Purification: The product, DMPT-d

  hydrochloride, precipitates or crystallizes upon cooling. Wash with diethyl ether to remove unreacted DMS-d and acrylic acid. Recrystallize from methanol/ether.

• Validation: Confirm purity via

  H-NMR (absence of S-methyl peaks) and LC-MS (M+H = 141).

Part 3: Experimental Pathways & Visualization

The utility of DMPT-d

lies in the distinct mass signatures of its breakdown products.

The Degradation Pathways

• Pathway A (Cleavage): The ddd gene family (e.g., dddP, dddL) cleaves DMPT-d

  into DMS-d (volatile, +6 Da shift) and Acrylate.

• Pathway B (Demethylation): The dmd gene family (e.g., dmdA) removes a methyl group, producing MMPA-d

  (dissolved, +3 Da shift) and Methanethiol-d .

Diagram 1: DMPT-d

Fate Tracking

Caption: Fate of deuterium tags in DMPT degradation. Red path leads to climate-active gas; Green path leads to sulfur salvage.

Part 4: Experimental Protocol (Self-Validating)

Sample Collection & Spiking

Objective: Measure gross turnover rates without artificially stimulating the community (Trace Addition) or measure total potential (Saturation).

• Collection: Collect seawater in acid-washed polycarbonate bottles. Avoid bubbling to prevent DMS loss.

• Spiking:

  • Trace Approach: Add DMPT-d

    at <10% of ambient DMPT concentration (typically add 1-5 nM).

  • Saturation Approach: Add >500 nM DMPT-d

    to saturate enzymes and determine .

• T0 Sampling: Immediately filter 10 mL of sample (0.2 µm) to establish the "Time Zero" dissolved baseline.

Incubation & Separation

Incubate samples at in-situ temperature under light/dark cycles appropriate for the study.

Diagram 2: Analytical Workflow

Caption: Dual-stream analysis allowing simultaneous quantification of volatile and dissolved metabolites.

Part 5: Analytical Methodologies

Dissolved Pool: LC-MS/MS Analysis

Instrument: Triple Quadrupole MS coupled to UHPLC.[1] Column: HILIC (Hydrophilic Interaction Liquid Chromatography) or Mixed-mode cation exchange is required due to DMPT's polarity.

Table 1: MRM Transitions for DMPT-d

Analysis

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Notes
DMPT-h (Natural)	135.1	63.0	25	Loss of acrylate
DMPT-d (Tracer)	141.1	69.0	25	Loss of acrylate; retains d6-DMS
MMPA-h (Natural)	121.0	75.0	15	Loss of HCOOH
MMPA-d (Metabolite)	124.0	78.0	15	Retains d3-methyl group

Protocol Note: Acidify samples with 1% Formic Acid immediately after filtration to stop enzymatic activity and improve ionization.

Volatile Pool: PTR-MS Analysis

Proton Transfer Reaction - Mass Spectrometry (PTR-MS) offers real-time headspace monitoring without pre-concentration.

• Principle:

• Target:

  • DMS-h

    : Detect at 63.

  • DMS-d

    : Detect at 69.

• Advantage: Allows tracking of DMS production kinetics in real-time (e.g., every 30 seconds) from the incubation vessel headspace.

Part 6: Data Analysis & Interpretation

Calculating Cleavage Yield

The "Cleavage Yield" (

) represents the percentage of DMPT processed that is converted to DMS.

• High Yield (>50%): Indicates a "climate-active" community (often associated with viral lysis or specific algal blooms).

• Low Yield (<10%): Indicates a "sulfur-salvaging" community where bacteria preferentially demethylate DMPT to retain sulfur for protein synthesis.

Kinetic Modeling

Plot the concentration of DMPT-d

(decreasing) and products (increasing) over time. Fit to a first-order decay model to derive the turnover rate constant ( ):

Turnover Rate (

) =

Part 7: References

• Simó, R. (2001). Production of atmospheric sulfur by oceanic plankton: biogeochemical, ecological and evolutionary links. Trends in Ecology & Evolution. Link

• Kiene, R. P., & Linn, L. J. (2000). Distribution and turnover of dissolved DMSP and its relationship with bacterial production and dimethylsulfide in the Gulf of Mexico. Limnology and Oceanography. Link

• Reisch, C. R., Moran, M. A., & Whitman, W. B. (2011). Bacterial catabolism of dimethylsulfoniopropionate (DMSP).[2] Frontiers in Microbiology. Link

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry. Journal of Chromatography B. Link

• Lindinger, W., Hansel, A., & Jordan, A. (1998). On-line monitoring of volatile organic compounds at pptv levels by means of proton-transfer-reaction mass spectrometry (PTR-MS).[3][4][5] International Journal of Mass Spectrometry. Link

Sources

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. aaqr.org [aaqr.org]
• 4. Proton-transfer-reaction mass spectrometry - Wikipedia [en.wikipedia.org]
• 5. montrose-env.com [montrose-env.com]

Solubility of (2-Carboxyethyl)dimethyl-d6-sulfonium chloride in methanol vs water

The solubility behavior of (2-Carboxyethyl)dimethyl-d6-sulfonium chloride (DMSP-d6 HCl) is governed by its dual nature: it is both a sulfonium salt (ionic, highly polar) and a carboxylic acid derivative.[1]

While often treated interchangeably with its non-deuterated parent (DMSP), the d6-isotopologue requires specific handling protocols to maintain isotopic purity and concentration accuracy during analytical workflows.[1]

Methanol vs. Water: A Technical Comparative Guide[1]

Executive Summary

(2-Carboxyethyl)dimethyl-d6-sulfonium chloride exhibits high solubility in water and moderate-to-high solubility in methanol .[1]

• Water is the thermodynamic solvent of choice for preparing high-concentration primary stocks (>10 mM) due to superior solvation of the zwitterionic/ionic lattice.[1]

• Methanol is the kinetic/analytical solvent of choice for working standards in LC-MS applications, facilitating rapid desolvation and compatibility with organic mobile phases.

Critical Advisory: While methanol is excellent for short-term handling, long-term storage of the HCl salt in methanol carries a risk of Fischer esterification , potentially generating the methyl ester artifact.[1]

Physicochemical Characterization

To understand the solubility mechanics, we must first define the solute's architecture.

Property	Description	Impact on Solubility
Ionic Character	Sulfonium cation ( ) + Chloride anion ( ).[1]	Drives high aqueous solubility via ion-dipole interactions.[1]
Functional Group	Carboxylic acid ( ).[1][2]	Provides H-bond donation/acceptance; pH-dependent solubility (zwitterion vs. cation).[1]
Hygroscopicity	High (deliquescent in high humidity).[1]	The solid readily absorbs atmospheric water, altering the effective mass during weighing.
Isotopic Label	Deuterated methyl groups ( ).[1][3]	Negligible effect on solubility constants ( ) compared to non-deuterated DMSP, but critical for mass spectrometry shifts (+6 Da).[1]

Solubility Thermodynamics: Water vs. Methanol[1]

3.1 Aqueous Solubility (The Thermodynamic Standard)

Water is the native solvent for DMSP (an osmolyte in marine algae).[1]

• Mechanism: The high dielectric constant of water (

  ) effectively shields the electrostatic attraction between the sulfonium cation and chloride anion.[1] The carboxylic acid tail forms extensive hydrogen bond networks with bulk water.

• Saturation Limit: Typically

  (highly soluble).[1]

• Stability: Excellent at acidic pH (native pH of the HCl salt is

  ).[1] At alkaline pH ( ), DMSP undergoes rapid base-catalyzed elimination to form acrylate and dimethyl sulfide (DMS-d6).[1]

3.2 Methanol Solubility (The Analytical Utility)

Methanol is a polar protic solvent but with a lower dielectric constant (

).[1]

• Mechanism: Methanol solvates the sulfonium core less effectively than water but interacts well with the organic backbone.

• Saturation Limit: Moderate (

  ).[1] Sufficient for all analytical standard preparations.

• Risk Factor (Esterification): The combination of a carboxylic acid (DMSP), an acid catalyst (the HCl counterion), and an alcohol solvent (Methanol) creates the perfect condition for Fischer Esterification .[1]

  • Reaction:

  • Implication: Storing stock solutions in MeOH at room temperature can lead to the slow formation of the methyl ester impurity, confounding LC-MS quantitation.

3.3 Mechanistic Visualization

The following diagram illustrates the solvation differences and stability risks.

Figure 1: Solvation mechanisms and stability risks for DMSP-d6 in water versus methanol.[1]

Experimental Protocols

4.1 Handling the Hygroscopic Solid

DMSP-d6 HCl is hygroscopic.[1][4] If the vial is opened in humid air, the powder will absorb water, making gravimetric preparation inaccurate.

• Protocol: Equilibrate the vial to room temperature in a desiccator before opening. Weigh rapidly into a tared vessel. Alternatively, dissolve the entire contents of the supplier's vial to create a "Master Stock" based on the supplier's stated mass (if certified).

4.2 Preparation of Primary Stock Solution (Master Stock)

Recommended Solvent: 0.1% HCl in Water or Milli-Q Water .[1]

• Why: Water ensures maximum solubility and stability. The trace HCl prevents bacterial growth and keeps the pH low, preventing base elimination.

• Concentration: Prepare at

  to .[1]

• Storage:

  or .[1] Stable for months.

4.3 Preparation of Working Standards (LC-MS Injection)

Recommended Solvent: Methanol or Acetonitrile/Water (90:10) .[1]

• Why: High organic content matches the initial mobile phase of HILIC (Hydrophilic Interaction Liquid Chromatography) methods often used for DMSP. Pure water diluents can cause peak distortion in HILIC.

• Protocol: Dilute the Aqueous Master Stock into Methanol 1:100 or 1:1000 just prior to analysis.

• Storage:Do not store these methanolic dilutions for >1 week, even at

  , to avoid esterification artifacts.

4.4 Workflow Decision Tree

Figure 2: Decision tree for solvent selection based on downstream analytical application.

Analytical Implications

5.1 Mass Spectrometry (LC-MS/MS)

• Solvent Effect: Injecting a pure water sample into a HILIC column (common for DMSP) often ruins peak shape.[1] Diluting the aqueous stock into methanol (e.g., 10

  L stock + 990 L MeOH) provides a sample solvent strength compatible with the mobile phase.

• Detection: Monitor the transition for DMSP-d6. Common precursor:

  (parent Da).[1]

5.2 NMR Spectroscopy[1]

• Solvent: D

  O is the standard.

• Shift: The deuterated methyl groups will be silent in

  H-NMR. You will only observe the protons on the propionate chain (two triplets). This confirms the integrity of the d6-labeling (absence of the intense singlet at ppm seen in non-deuterated DMSP).[1]

References

• AdipoGen Life Sciences. (n.d.).[1][5] Dimethylsulfoniopropionate .[4][5][6][7][8] hydrochloride - Product Datasheet. Retrieved from [1]

• TCI Chemicals. (n.d.).[1][7] (2-Carboxyethyl)dimethylsulfonium Chloride - Product Specifications. Retrieved from [1]

• Spielmeyer, A., & Pohnert, G. (2010).[4] Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[1][4] Journal of Chromatography B, 878(31), 3238-3242.[1]

• PubChem. (2025).[1][6] (2-Carboxyethyl)dimethylsulfonium chloride.[1][6][7][9][10] National Library of Medicine. Retrieved from [1]

• ResearchGate. (2007).[1] Effect of Methanol on pH and Stability of Inorganic Biofilters Treating Dimethyl Sulfide. Retrieved from

Sources

• 1. Cas 4337-33-1,(2-CARBOXYETHYL)DIMETHYLSULFONIUM CHLORIDE | lookchem [lookchem.com]
• 2. Solvent physical properties - DMT-Nexus Wiki [wiki.dmt-nexus.me]
• 3. rsc.org [rsc.org]
• 4. adipogen.com [adipogen.com]
• 5. Dimethylsulfoniopropionate . HCl | CAS 4337-33-1 | AdipoGen Life Sciences | Biomol.de [biomol.com]
• 6. (2-Carboxyethyl)dimethylsulfonium Chloride | C5H11ClO2S | CID 5316899 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (2-CARBOXYETHYL)DIMETHYLSULFONIUM CHLORIDE | 4337-33-1 [chemicalbook.com]
• 8. Dimethylsulfoniopropionate (DMSP) . hydrochloride (CAS: 4337-33-1) | フナコシ [funakoshi.co.jp]
• 9. (2-Carboxyethyl)dimethylsulfonium Chloride | 4337-33-1 | TCI AMERICA [tcichemicals.com]
• 10. (2-Carboxyethyl)dimethylsulfonium-d6 chloride | 1246274-70-3 [sigmaaldrich.com]

Navigating the Safety Landscape of (2-Carboxyethyl)dimethyl-d6-sulfonium chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Compound Profile and Identification

(2-Carboxyethyl)dimethyl-d6-sulfonium chloride is the deuterated form of Dimethylsulfoniopropionate (DMSP) hydrochloride, a metabolite produced by marine phytoplankton. It serves as a precursor to dimethylsulfide (DMS), a gas with climatic importance. In the laboratory, it is used for research and development purposes.[1][2]

Identifier	Value	Source
Chemical Name	(2-Carboxyethyl)dimethyl-d6-sulfonium chloride	-
Synonyms	(2-carboxyethyl)bis(methyl-d3)sulfonium chloride
CAS Number	1246274-70-3
Molecular Formula	C5H5D6ClO2S
Molecular Weight	176.70 g/mol (calculated)	-
Non-Deuterated CAS	4337-33-1	[1][2][3]
Non-Deuterated Formula	C5H11ClO2S	[2][3]
Non-Deuterated M.W.	170.65 g/mol	[2]

Hazard Identification and GHS Classification

Based on data for the non-deuterated compound, (2-Carboxyethyl)dimethylsulfonium chloride is classified as a hazardous substance.

GHS Classification:

• Skin Corrosion/Irritation: Category 2[2]

• Serious Eye Damage/Eye Irritation: Category 2A[2]

Signal Word: Warning[2][3]

Hazard Statements:

• H315: Causes skin irritation.[4]

• H319: Causes serious eye irritation.[4][5]

Precautionary Statements:

• Prevention: P264 - Wash hands and face thoroughly after handling.[2][3] P280 - Wear protective gloves/eye protection/face protection.[2][3]

• Response: P302 + P352 - IF ON SKIN: Wash with plenty of water.[2][3] P305 + P351 + P338 - IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2][5] P332 + P317 - If skin irritation occurs: Get medical advice/attention.[4] P337 + P313 - If eye irritation persists: Get medical advice/attention.[2][5] P362 + P364 - Take off contaminated clothing and wash it before reuse.[2][3]

Experimental Workflow for Safe Handling

The following workflow is essential for minimizing exposure and ensuring a safe laboratory environment.

Caption: Experimental workflow for handling (2-Carboxyethyl)dimethyl-d6-sulfonium chloride.

First-Aid Measures: A Self-Validating System

In the event of exposure, immediate and appropriate first aid is critical. The following measures are based on established protocols for skin and eye irritants.

Exposure Route	First-Aid Protocol	Causality and Rationale
Inhalation	Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek medical attention if you feel unwell.[2]	To remove the individual from the source of exposure and provide respiratory support.
Skin Contact	Immediately wash the affected area with plenty of water for at least 15 minutes.[1] Remove contaminated clothing and wash it before reuse.[2] If skin irritation persists, seek medical attention.[1][2]	To dilute and remove the irritant from the skin surface, preventing further damage.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[1] Remove contact lenses if present and easy to do.[2] Continue rinsing. Seek immediate medical attention.[1][2]	To thoroughly rinse the irritant from the eye and prevent serious or permanent damage.
Ingestion	Wash out the mouth with copious amounts of water.[1] Do not induce vomiting. Seek immediate medical attention and show the safety data sheet to the doctor.[1]	To dilute the substance in the stomach. Inducing vomiting can cause further damage to the esophagus.

Storage and Stability

Proper storage is crucial to maintain the integrity of the compound and prevent hazardous situations.

• Storage Temperature: 2-8°C[6]

• Conditions to Avoid: This material is hygroscopic.[2] Keep the container tightly closed in a dry and well-ventilated place.[1] Store away from oxidizing agents and other incompatible materials.[2] It is recommended to store under an inert gas like Argon.[2]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are the primary means of preventing exposure.

• Engineering Controls: Work in a well-ventilated area.[2] The use of a fume hood is recommended, especially when handling the solid form to avoid inhalation of dust. Eyewash stations and safety showers should be readily accessible.[2]

• Personal Protective Equipment:

  • Eye/Face Protection: Safety glasses with side-shields or goggles are required.[2]

  • Skin Protection: A lab coat and chemical-resistant gloves (nitrile is a suitable option) are necessary.[2]

  • Respiratory Protection: If working with the solid form outside of a fume hood, a NIOSH-approved respirator for dusts may be required.[2]

Physical and Chemical Properties

The following data is for the non-deuterated form, (2-Carboxyethyl)dimethylsulfonium chloride.

Property	Value	Source
Appearance	White solid	[6]
Melting Point	128-129 °C (decomposes)	[3][5][6]
Solubility	Slightly soluble in DMSO, Methanol, and Water.	[6]

Toxicological Information

Spill and Disposal Procedures

In the event of a spill, isolate the area and deny entry to unprotected personnel.[2]

Spill Cleanup Workflow:

Caption: Workflow for cleaning up a spill of (2-Carboxyethyl)dimethyl-d6-sulfonium chloride.

For disposal, all waste materials should be placed in a sealed, labeled container and disposed of in accordance with local, state, and federal regulations. Do not allow the material to enter drains or the environment.[1]

Conclusion

While a specific SDS for (2-Carboxyethyl)dimethyl-d6-sulfonium chloride is not widely available, the data for its non-deuterated counterpart provides a strong basis for safe handling protocols. The primary hazards are skin and eye irritation. By implementing the engineering controls, personal protective equipment, and handling procedures outlined in this guide, researchers can work with this compound in a safe and controlled manner.

References

• Combi-Blocks, Inc. (2023, January 2). Safety Data Sheet: (2-Carboxyethyl)dimethylsulfonium chloride.
• TCI AMERICA. Safety Data Sheet: (2-Carboxyethyl)dimethylsulfonium Chloride.
• Spectrum Chemical. (2015, January 26). Safety Data Sheet.

• PureSynth. (2-Carboxyethyl)Dimethylsulfonium Chloride 98.0%. Retrieved from [Link]

• LookChem. Cas 4337-33-1,(2-CARBOXYETHYL)DIMETHYLSULFONIUM CHLORIDE. Retrieved from [Link]

• Fisher Scientific. (2009, January 23). SAFETY DATA SHEET.
• PureSynth. Description of (2-Carboxyethyl)Dimethylsulfonium Chloride.

• PubChem. (2-Carboxyethyl)dimethylsulfonium Chloride. Retrieved from [Link]

• Fisher Scientific. (2-Carboxyethyl)dimethylsulfonium Chloride 98.0+%, TCI America™.
• TRC. Buy Online CAS Number 4337-33-1 - (2-Carboxyethyl)dimethylsulfonium Chloride.

Sources

• 1. combi-blocks.com [combi-blocks.com]
• 2. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 3. pure-synth.com [pure-synth.com]
• 4. (2-Carboxyethyl)dimethylsulfonium Chloride | C5H11ClO2S | CID 5316899 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (2-Carboxyethyl)dimethylsulfonium Chloride | 4337-33-1 | TCI AMERICA [tcichemicals.com]
• 6. lookchem.com [lookchem.com]

Protocols & Analytical Methods

Application Note: Precision Quantification of Intracellular DMSP in Phytoplankton via Isotope Dilution LC-MS/MS

Executive Summary

This protocol details a rigorous methodology for the absolute quantification of dimethylsulfoniopropionate (DMSP) in phytoplankton matrices. Unlike traditional indirect methods that rely on alkaline hydrolysis to dimethyl sulfide (DMS) and subsequent Gas Chromatography (GC) analysis, this guide prioritizes Direct Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) .

By utilizing DMSP-d6 (hexadeuterated DMSP) as a stable isotope internal standard added prior to extraction, this workflow corrects for extraction inefficiency, analyte degradation, and ionization suppression—critical factors often overlooked in standard ecological assays. This method is optimized for high-throughput screening in drug discovery (e.g., antifouling or cryoprotective agents) and precision biogeochemistry.

Scientific Logic & Mechanism

The Challenge: Instability and Matrix Effects

DMSP is a zwitterionic osmolyte (

) susceptible to enzymatic cleavage by DMSP-lyases, releasing volatile DMS and acrylate. Traditional quantification via hydrolysis (DMSP DMS) suffers from:

• Enzymatic Artifacts: Stress during sampling can trigger rapid DMSP degradation before analysis.

• Indirect Measurement: Measuring the daughter product (DMS) assumes 100% conversion and recovery, which is rarely achieved in complex biological matrices.

The Solution: Isotope Dilution Mass Spectrometry (IDMS)

We employ Isotope Dilution using DMSP-d6 (

-propionate).

• Physicochemical Mirror: DMSP-d6 shares identical extraction coefficients and chromatographic retention times with endogenous DMSP but is distinguishable by mass (

  Da).

• Self-Validating: Any loss of DMSP during filtration, extraction, or ionization is mirrored by the DMSP-d6. The ratio of Endogenous/Internal Standard remains constant, ensuring accuracy regardless of absolute signal drift.

Workflow Logic Diagram

The following diagram illustrates the critical decision points and correction mechanisms in the protocol.

Figure 1: Analytical workflow for DMSP quantification. The internal standard (Red) is added immediately to track all downstream variables.

Materials & Reagents

Standards

Component	Specification	Source/Notes
DMSP-HCl	>98% Purity	Synthetic standard (Research Plus or equivalent).[1]
DMSP-d6 HCl	>98% Isotopic Purity	Synthesis required if unavailable commercially (typically via reaction of acrylic acid with d6-DMS).
Methanol (MeOH)	LC-MS Grade	Extraction solvent.[2]
Acetonitrile (ACN)	LC-MS Grade	Mobile phase.
Formic Acid	Optima/LC-MS Grade	Mobile phase modifier (proton source).
Ammonium Formate	LC-MS Grade	Buffer for HILIC stability.

Equipment

• LC System: UHPLC (e.g., Agilent 1290, Waters Acquity).

• Detector: Triple Quadrupole MS (e.g., Sciex 6500+, Agilent 6495).

• Column: HILIC (Hydrophilic Interaction) is mandatory . C18 columns fail to retain polar DMSP.

  • Recommended: Merck SeQuant ZIC-HILIC (

    mm, 3.5 µm) or Waters BEH Amide.

• Bead Beater: For tough algal cell walls (e.g., diatoms).

Detailed Protocol

Phase 1: Sample Collection & Quenching

Critical: DMSP turnover is rapid. Metabolism must be arrested immediately.

• Harvest: Filter 10–50 mL of phytoplankton culture onto a GF/F filter (0.7 µm) under low vacuum (<100 mm Hg) to prevent cell lysis.

• Spike (The "Golden Moment"): Immediately add 20 µL of DMSP-d6 Internal Standard (10 µM in MeOH) directly onto the filter before extraction.

  • Why? This ensures the IS experiences the exact same extraction efficiency as the sample.

• Quench: Place filter immediately into a bead-beater tube containing 1 mL of 100% Methanol .

  • Note: Acidified methanol (1% Formic Acid) can be used to further inhibit enzymatic activity, but pure MeOH is generally sufficient for LC-MS.

Phase 2: Extraction

• Lysis: Bead-beat samples for 2 cycles of 30 seconds at 6.0 m/s. (Keep samples on ice between cycles).

• Incubation: Allow extraction at

  for 1 hour in the dark.

• Clarification: Centrifuge at

  for 10 minutes at .

• Dilution: Transfer 100 µL of supernatant to an autosampler vial. Dilute 1:4 with Acetonitrile (Final solvent composition ~80% ACN).

  • Why? HILIC columns require high organic content for initial retention. Injecting 100% MeOH can cause peak broadening.

Phase 3: LC-MS/MS Analysis

Instrument Parameters:

• Ionization: Electrospray Ionization (ESI) Positive Mode.

• Source Temp:

  .

• Capillary Voltage: 4500 V.

Chromatography (HILIC):

• Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0-1 min: 95% B (Isocratic hold for retention).

  • 1-5 min: 95%

    50% B.

  • 5-7 min: 50% B (Wash).

  • 7.1 min: 95% B (Re-equilibration).

MRM Transitions (Multiple Reaction Monitoring):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Dwell Time (ms)
DMSP	135.1 ( )	73.0 (Acrylic Acid)	20	50
DMSP (Qual)	135.1	63.0 (DMS)	35	50
DMSP-d6 (IS)	141.1 ( )	73.0 (Acrylic Acid)	20	50

Note on Transitions: The transition

assumes the deuterium label is on the dimethylsulfide group ( ). The acrylic acid fragment ( ) remains unlabeled (m/z 73). If your standard is fully deuterated, adjust transitions accordingly.

Data Analysis & Validation

Calculation (Isotope Dilution Equation)

Calculate the concentration of DMSP (

) using the response factor ( ) derived from the calibration curve.

Where:

• = Integrated peak area of m/z 135.1 73.0.
• = Integrated peak area of m/z 141.1 73.0.
• = Concentration of DMSP-d6 spike in the final vial.

Validation Criteria (Bioanalytical Standard)

To ensure data integrity for drug development or high-impact research, the method must meet these criteria:

Parameter	Acceptance Criteria	Purpose
Linearity ( )	over 10 nM – 10 µM	Ensures dynamic range covers oligotrophic to bloom conditions.
Precision (CV%)	(intra-day & inter-day)	Reproducibility check.
Accuracy	of nominal value	Verified via spike-recovery experiments.
Matrix Effect	(IS normalized)	Confirms DMSP-d6 effectively corrects for ion suppression.

Troubleshooting Guide

Issue: Poor Retention / Peak Fronting

• Cause: Injection solvent has too much water.

• Fix: Ensure the sample is diluted with ACN to match the initial mobile phase (at least 80% ACN).

Issue: High Background in Blanks

• Cause: Carryover or contamination. DMSP is sticky.

• Fix: Use a needle wash of 50:50 MeOH:Water with 0.1% Formic Acid. Run blank injections between high-concentration standards.

Issue: DMSP-d6 Signal Suppression

• Cause: High salt load from seawater matrix.

• Fix: The HILIC method generally separates salt (elutes early/dead volume) from DMSP. If suppression persists, increase the divert valve time to send the first 1 minute to waste.

References

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[2][3][4][5] Journal of Chromatography B, 878(31), 3238–3242.[4] Link

• Kiene, R. P., & Slezak, D. (2006). Low dissolved DMSP concentrations in seawater revealed by small-volume gravity filtration and determination of DMSP turnover by kinetic analysis. Limnology and Oceanography: Methods, 4(4), 80–95. Link

• Swan, H. B., et al. (2017). Quantification of dimethylsulfoniopropionate (DMSP) in Acropora spp.[6] of reef-building coral using mass spectrometry with deuterated internal standard.[6] Analytical and Bioanalytical Chemistry, 409, 1929–1942.[6] Link

• Curson, A. R., et al. (2011). Dimethylsulfoniopropionate biosynthesis in marine bacteria and identification of the key gene dsyB. Nature, 542, 484–487. Link

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. archimer.ifremer.fr [archimer.ifremer.fr]
• 3. par.nsf.gov [par.nsf.gov]
• 4. Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quantification of dimethylsulfoniopropionate (DMSP) in Acropora spp. of reef-building coral using mass spectrometry with deuterated internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision Quantitation of DMSP in Marine Matrices: A ZIC-HILIC LC-MS/MS Workflow

Executive Summary

Dimethylsulfoniopropionate (DMSP) is a critical marine metabolite, serving as a precursor to the climate-active gas dimethylsulfide (DMS) and acting as a potent osmolyte and antioxidant in phytoplankton.[1] Its zwitterionic, highly polar nature (

) makes it notoriously difficult to retain on standard C18 reversed-phase columns, where it often elutes in the void volume, leading to severe ion suppression from marine salts.

This guide details a robust Hydrophilic Interaction Liquid Chromatography (HILIC) method coupled with tandem mass spectrometry (LC-MS/MS). By utilizing a zwitterionic stationary phase (ZIC-HILIC) and a deuterated internal standard (d6-DMSP) , this protocol eliminates matrix effects and ensures accurate quantitation even in hypersaline samples.

The Analytical Challenge: Polarity & Stability

The "Void Volume" Trap

DMSP is a sulfonium cation with a carboxylic acid tail. On C18 columns, it acts as a "non-retainer," eluting with the solvent front along with sodium chloride and other salts abundant in seawater. This co-elution results in:

• Signal Suppression: Salts compete for charge in the ESI source, reducing DMSP signal by up to 90%.

• Poor Reproducibility: Retention times drift significantly with varying salt loads.

The Stability Paradox

DMSP is chemically labile. Under alkaline conditions (pH > 8.0) or high heat, it undergoes rapid Hoffman elimination , cleaving into DMS (volatile gas) and acrylate.

• Critical Rule: All extraction solvents and mobile phases must be maintained at acidic pH (pH 3.0–5.0) to prevent on-column degradation.

Experimental Workflow

The following diagram outlines the critical path from sample collection to data acquisition, emphasizing the point of Internal Standard (IS) addition to correct for extraction losses.

Figure 1: Optimized workflow for DMSP analysis. Spiking the deuterated standard prior to extraction is crucial for correcting extraction efficiency variances.

Materials & Reagents

Standards

• Target Analyte: DMSP-HCl (Sigma or synthesized from DMS + Acrylic Acid).

• Internal Standard: d6-DMSP (Dimethyl-d6-sulfoniopropionate).

  • Sourcing Note: If commercial d6-DMSP is unavailable, it can be synthesized by reacting d6-Dimethylsulfide with acrylic acid in the presence of HCl.

  • Why d6? Structural analogs like Glycine Betaine do not co-elute perfectly with DMSP in HILIC gradients, failing to correct for transient matrix suppression. d6-DMSP is essential.

Reagents

• LC-MS Grade Methanol (MeOH)

• LC-MS Grade Acetonitrile (AcN)

• Formic Acid (FA)

• Ammonium Formate (Buffer)

• Ultrapure Water (18.2 MΩ·cm)

Detailed Protocol

Sample Preparation (Phytoplankton/Sediment)

• Harvest: Filter 10–50 mL of seawater through a GF/F filter or pellet cell cultures (5,000 x g, 5 min).

• IS Spike: Add 20 µL of d6-DMSP Internal Standard (10 µM stock) directly to the filter/pellet before solvent addition.

• Extraction: Add 1.0 mL of Methanol containing 1% Formic Acid .

  • Mechanism:[2][3][4][5] Methanol precipitates proteins and extracts polar metabolites. Acid prevents DMSP breakdown.

• Lysis: Vortex vigorously for 30 seconds. Sonicate on ice for 10 minutes.

• Clarification: Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Dilution: Transfer 100 µL of supernatant to an LC vial. Add 300 µL of Acetonitrile .

  • Critical Step: Diluting with AcN (the weak solvent in HILIC) ensures good peak shape. Injecting pure methanol (strong solvent) will cause peak broadening.

LC-MS/MS Conditions

Chromatography (HILIC)

• Column: Merck SeQuant® ZIC®-HILIC (100 x 2.1 mm, 3.5 µm, 200 Å) or equivalent zwitterionic phase.

• Temperature: 35°C.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2–5 µL.

• Mobile Phase A: 10 mM Ammonium Formate in Water + 0.1% Formic Acid (pH ~3.5).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

Gradient Profile:

Time (min)	% B (AcN)	Event
0.0	90	Initial Hold (Loading)
1.0	90	Start Gradient
6.0	50	Elution of DMSP
8.0	50	Wash
8.1	90	Re-equilibration

| 12.0 | 90 | End of Run |

Mass Spectrometry (ESI+)

• Source: Electrospray Ionization (Positive Mode).[6][7][8]

• Capillary Voltage: 3.5 kV.

• Desolvation Temp: 350°C (Avoid excessive heat).

• MRM Transitions:

Compound	Precursor ( )	Product ( )	Collision Energy (eV)	Type
DMSP	135.1	63.0	15	Quantifier (DMS ion)
DMSP	135.1	73.0	20	Qualifier (Acrylate ion)
d6-DMSP	141.1	69.0	15	Internal Standard

Note: The

transition corresponds to the loss of the acrylic acid moiety, leaving the dimethylsulfonium ion . The transition corresponds to the loss of DMS, leaving the acrylate cation.

Data Analysis & Validation

Calculation

Quantify using the Response Ratio :

Plot this ratio against the concentration of DMSP standards. This method automatically corrects for:

• Ion Suppression: If salt suppresses the DMSP signal by 50%, it suppresses the co-eluting d6-DMSP by 50%, maintaining the ratio.

• Extraction Loss: Any physical loss during pipetting or centrifugation affects both equally.

Performance Metrics (Typical)

• Linearity:

  over 10 nM – 10 µM range.[9]

• LOD: ~1–5 nM (instrument dependent).

• Retention Time: DMSP elutes at ~4.5 min; d6-DMSP elutes at ~4.5 min (negligible isotope effect).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Broad/Split Peaks	Sample solvent too strong (high water/MeOH).	Dilute sample 1:4 with Acetonitrile before injection.
Retention Time Drift	Incomplete column equilibration.	HILIC requires longer equilibration than C18. Ensure 10+ column volumes of %B start between runs.
Low Sensitivity	Source temperature too high.	DMSP is heat sensitive. Lower desolvation temp to <350°C.
DMSP Degradation	Alkaline mobile phase.	Ensure Mobile Phase A is buffered to pH < 4.0 using Formic Acid/Ammonium Formate.

References

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[1] Journal of Chromatography B, 878(31), 3238–3242. Link

• Curson, A. R., et al. (2011). Dimethylsulfoniopropionate biosynthesis in marine bacteria and identification of the key gene dsyB. Nature Microbiology. Link

• Merck Millipore. SeQuant® ZIC®-HILIC Technical Guide. Link

• Kiene, R. P., & Slezak, D. (2006). Low dissolved DMSP concentrations in seawater revealed by small-volume gravity filtration and acidification. Limnology and Oceanography: Methods, 4(4), 80-95. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. It is all about the solvent: on the importance of the mobile phase for ZIC-HILIC glycopeptide enrichment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 59.160.153.188 [59.160.153.188]
• 4. nestgrp.com [nestgrp.com]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. agilent.com [agilent.com]
• 8. A Tandem Liquid Chromatography and Tandem Mass Spectrometry (LC/LC-MS/MS) Technique to Separate and Quantify Steroid Isomers 11β-Methyl-19-Nortestosterone and Testosterone - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development and validation of a stability-indication LC-UV method for determination of daptomycin injectable form and kinetic study in alkaline medium - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Extraction of DMSP from coral tissue using DMSP-d6 spike-in recovery

Application Note: Precision Quantification of DMSP in Coral Tissue via LC-MS/MS with DMSP-d6 Isotope Dilution

Part 1: Executive Summary & Scientific Rationale

The Challenge: The "Lyase" Artifact Dimethylsulfoniopropionate (DMSP) is a critical osmolyte and antioxidant in coral holobionts, serving as the primary precursor to the climate-active gas dimethyl sulfide (DMS). However, accurate quantification is notoriously difficult due to the presence of DMSP lyase , an enzyme found in both the coral host and its symbiotic Symbiodiniaceae. Upon tissue disruption, DMSP lyase rapidly cleaves DMSP into DMS and acrylate.

• The Consequence: Traditional extraction methods using non-acidified solvents or slow processing times lead to massive underestimation of DMSP and overestimation of DMS.

• The Solution: This protocol utilizes Isotope Dilution Mass Spectrometry (IDMS) . By spiking the sample with deuterated DMSP (DMSP-d6) prior to tissue disruption in an acidic methanolic solvent, we achieve two goals:

  • Enzyme Quenching: Acidic methanol denatures DMSP lyase instantly.

  • Absolute Recovery Correction: The DMSP-d6 internal standard accounts for matrix suppression in the Mass Spectrometer source and any extraction inefficiencies.

Part 2: Mechanism of Action (Visualized)

The following diagram illustrates the critical difference between standard extraction and the DMSP-d6 Spike-in method.

Figure 1: Comparison of extraction pathways. The IDMS method (green) prevents enzymatic degradation and normalizes recovery using the deuterated spike.

Part 3: Materials & Reagents

Reagents:

• DMSP-d6 Internal Standard: (Dimethyl-d6-sulfoniopropionate).[1][2]

  • Source: C/D/N Isotopes or synthesized in-house via methylation of 3-mercaptopropionic acid with deuterated iodomethane.

  • Stock Solution: 1 mM in 0.1% Acetic Acid (Store at -20°C).

• Extraction Solvent: 100% Methanol (LC-MS Grade).

• Acidifier: Glacial Acetic Acid or 1M HCl.

• Mobile Phases:

  • A: 0.1% Formic Acid in Water + 2mM Ammonium Formate.

  • B: 100% Acetonitrile + 0.1% Formic Acid.

Equipment:

• Bead Beater: (e.g., Qiagen TissueLyser or MP Biomedicals FastPrep).

• LC-MS/MS System: Triple Quadrupole (e.g., Sciex QTRAP or Agilent 6400 series).

• Column: HILIC is mandatory. DMSP is too polar for C18 retention.

  • Recommended: Merck SeQuant ZIC-HILIC (150 x 2.1 mm, 3.5 µm) or Waters amide columns.

Part 4: Step-by-Step Protocol

Phase 1: Sample Collection & Quenching

Critical: DMSP turnover is a stress response. Handling time must be minimized.

• Collection: Collect coral fragment (~2-4 cm²) using bone cutters.

• Wash: Rinse briefly (<5 seconds) in 0.2 µm filtered seawater to remove external mucus/debris.

• Flash Freeze: Immediately place in liquid nitrogen. Store at -80°C until extraction.

  • Note: Do not air dry. Air drying induces hypoxic stress, activating lyases and altering DMSP pools.

Phase 2: Extraction with DMSP-d6 Spike

• Preparation of Extraction Solvent (Master Mix):

  • Mix Methanol : Water : Acetic Acid (80 : 19 : 1 v/v).

  • Why Acid? Acetic acid maintains pH < 4, ensuring DMSP lyase is inactive.

  • Spike Addition: Add DMSP-d6 to this solvent to achieve a final concentration of 100 nM (or matched to expected sample range).

  • Validation: By adding the spike to the solvent, you ensure the spike experiences the exact same extraction conditions as the analyte.

• Tissue Disruption:

  • Place frozen coral fragment into a bead tube (2 mL) with 1.0 mL of the Spiked Extraction Solvent .

  • Add glass/zirconia beads (1.0 mm diameter).

  • Homogenize at 30 Hz for 2 minutes (or until skeleton is pulverized and tissue is suspended).

  • Temperature Control: Keep tubes chilled on ice before and after beating to prevent thermal degradation.

• Clarification:

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer 200 µL of supernatant to an LC vial.

  • Dilution: If DMSP concentrations are high (Acropora spp. can be >100 mmol/L intracellularly), dilute 1:100 with pure acetonitrile to match the HILIC initial conditions.

Phase 3: LC-MS/MS Analysis

Chromatography (HILIC Mode):

• Column: ZIC-HILIC (2.1 x 100 mm).

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-2 min: 90% B (Isocratic hold to load polar compounds).

  • 2-8 min: 90% B -> 50% B (Elution).

  • 8-12 min: 50% B (Wash).

  • 12.1 min: 90% B (Re-equilibration - Critical for HILIC).

Mass Spectrometry (MRM Parameters):

• Ionization: Electrospray Positive (ESI+).

• Source Temp: 350°C.

• Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Role
DMSP	135.1	63.0	25	Quantifier
DMSP	135.1	73.0	20	Qualifier
DMSP-d6	141.1	69.0	25	Internal Standard

Note: The m/z 63 fragment corresponds to the dimethyl sulfide cation [(CH3)2S]+, while m/z 135 is the [M+H]+ parent.

Part 5: Data Analysis & Calculation

The concentration of DMSP is calculated using the Response Factor (RF) derived from the internal standard. This method negates the need for an external calibration curve if the detector response is linear, though a calibration curve is recommended for GLP compliance.

Formula:

Where

is calculated from a standard mixture of DMSP and DMSP-d6 (1:1 molar ratio):

Normalization: To report biologically relevant data, normalize the final molar amount:

• Surface Area:

  (Using wax dipping or foil wrap method on the skeleton).

• Protein:

  (Using BCA assay on the pellet—requires separate alkali digestion of the pellet).

Part 6: Quality Control & Troubleshooting

Issue	Probable Cause	Corrective Action
Low DMSP-d6 Recovery	Matrix Suppression (High Salt)	Dilute sample 1:10 or 1:100 in Acetonitrile. Salt elutes early in HILIC; divert flow to waste for first 1 min.
High DMS Signal	Lyase Activity	Ensure Extraction Solvent contains at least 1% Acetic Acid. Keep samples frozen until solvent addition.
Retention Time Shift	HILIC Equilibration	HILIC columns require long re-equilibration. Increase post-run time to 5-10 column volumes.

Part 7: Analytical Workflow Diagram

Figure 2: Operational workflow for high-throughput DMSP analysis.

References

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[3] Journal of Chromatography B, 878(31), 3238–3242.

• Kiene, R. P., et al. (2000). Production and turnover of dissolved dimethyl sulfoniopropionate in algal-rich ecosystems. Limnology and Oceanography, 45(8), 1829-1840.

• Raina, J. B., et al. (2013). DMSP biosynthesis by an animal and its role in coral thermal stress response. Nature, 502, 677–680.

• Swan, H. B., et al. (2017). Quantification of dimethylsulfoniopropionate (DMSP) in Acropora spp. of reef-building coral using mass spectrometry with deuterated internal standard.[3] Analytical and Bioanalytical Chemistry, 409, 1929–1942.[3]

• Tapiolas, D. M., et al. (2013). Direct measurement of dimethylsulfoniopropionate (DMSP) in reef-building corals using quantitative nuclear magnetic resonance (qNMR) spectroscopy.[4] Journal of Experimental Marine Biology and Ecology, 443, 85-89.[4] [4]

Sources

• 1. Quantification of dimethylsulfoniopropionate (DMSP) in Acropora spp. of reef-building coral using mass spectrometry with deuterated internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. archimer.ifremer.fr [archimer.ifremer.fr]
• 4. Direct measurement of dimethylsulfoniopropionate (DMSP) in reef-building corals using quantitative nuclear magnetic resonance (qNMR) spectroscopy [researchonline.jcu.edu.au]

Preparation of (2-Carboxyethyl)dimethyl-d6-sulfonium chloride stock solutions

Topic: Preparation of (2-Carboxyethyl)dimethyl-d6-sulfonium chloride Stock Solutions Content Type: Application Note & Standard Operating Procedure (SOP) Audience: Analytical Chemists, Marine Biologists, and DMPK Scientists.

Abstract & Scope

(2-Carboxyethyl)dimethyl-d6-sulfonium chloride (DMSP-d6 hydrochloride) is the isotopically labeled analog of Dimethylsulfoniopropionate (DMSP). It serves as the critical internal standard for Isotope Dilution Mass Spectrometry (IDMS) in the quantification of DMSP in marine samples, plant tissues, and metabolic flux assays.

This guide addresses the specific physicochemical challenges of DMSP-d6—namely its hygroscopicity , pH-dependent instability (Hoffmann elimination), and microbial susceptibility . We provide a robust protocol for preparing shelf-stable stock solutions suitable for HILIC-LC-MS/MS and alkaline-hydrolysis GC-MS workflows.

Physicochemical Profile & Safety

Before handling, verify the specific isotopic enrichment (atom % D) and molecular weight on your manufacturer's Certificate of Analysis (CoA).

Property	Description	Critical Implication
Compound Name	(2-Carboxyethyl)dimethyl-d6-sulfonium chloride	DMSP-d6 HCl
CAS (Unlabeled)	4337-33-1	Reference for safety data only.
Molecular Weight	~176.70 g/mol (d6) vs 170.66 g/mol (d0)	Must use CoA value for gravimetric calcs.
Solubility	Water (>50 mg/mL), Methanol, DMSO	Methanol is preferred for LC-MS injection compatibility; Water for environmental spikes.
Stability	Labile at pH > 8.0	Strictly avoid alkaline glass washing residues.
Hygroscopicity	High (Chloride salt)	Weighing error risk. Desiccation required.

Safety Warning: DMSP-d6 is an irritant (Skin/Eye). Wear nitrile gloves and safety goggles. Handle powder in a fume hood to prevent inhalation.

Critical Handling Constraints (The "Why" Behind the Protocol)

A. The Hygroscopicity Factor

The chloride salt of DMSP avidly absorbs atmospheric moisture. A "10 mg" weight measurement may actually be 9.5 mg of DMSP and 0.5 mg of water, introducing a 5% systematic error immediately.

• Solution: Equilibrate the vial in a desiccator for 24 hours before weighing, or use qNMR (Quantitative NMR) to determine the precise concentration of the final stock.

B. The Hoffmann Elimination (pH Sensitivity)

In basic conditions (pH > 8), DMSP undergoes rapid elimination to form Dimethyl Sulfide (DMS) and Acrylate.

• Mechanism:

• Solution: Stock solutions must be acidified (typically 0.1% HCl or 10–20 mM HCl) to maintain pH < 4.0, stabilizing the sulfonium moiety.

C. Microbial Degradation

DMSP is a prime carbon/sulfur source for bacteria (e.g., Roseobacter clade). Non-sterile aqueous stocks will degrade within days at room temperature.

• Solution: Use sterile filtration (0.2 µm), store at -20°C, and use Methanol/Water mixtures where possible to inhibit growth.

Protocol: Preparation of Primary Stock Solution (10 mM)

Objective: Create a stable, accurate primary stock (~10 mM) in an acidified matrix.

Materials

• Solute: DMSP-d6 Hydrochloride (solid).

• Solvent:

  • Option A (LC-MS focus): 90:10 Methanol:Water + 0.1% Formic Acid.

  • Option B (Marine/Environmental focus): Milli-Q Water + 10 mM HCl.

• Vessels: Amber glass volumetric flasks (Class A), acid-washed (10% HCl soak, rinsed).

Workflow Diagram

Figure 1: Workflow for the preparation and validation of DMSP-d6 stock solutions.

Step-by-Step Procedure

• Vial Equilibration: Remove DMSP-d6 vial from freezer and place in a desiccator. Allow to reach room temperature (prevent condensation).

• Gravimetric Weighing:

  • Place a clean, dry 10 mL volumetric flask on an analytical balance (0.01 mg precision). Tare.

  • Weigh approximately 17.7 mg of DMSP-d6 (based on ~176.7 MW for 10 mM in 10 mL).

  • Note: Record the exact mass (

    ).

• Dissolution:

  • Add approximately 8 mL of the chosen Acidified Solvent .

  • Swirl gently until fully dissolved. Sonicate for 30 seconds if necessary (avoid heat).

• Volume Adjustment:

  • Dilute to mark with solvent. Invert 10 times to mix.

  • Calculation:

• Filtration (Crucial for Aqueous Stocks):

  • Pass the solution through a 0.2 µm PTFE (for MeOH) or PES (for Water) syringe filter into a clean amber glass vial.

Quality Control & Validation

Do not assume the weighed mass is 100% active compound due to salt form and hydration.

Method A: qNMR (Gold Standard)

• Protocol: Mix 500 µL of Stock with an internal standard (e.g., Maleic Acid or TSP) in D2O.

• Target: Verify molar concentration. If the calculated concentration is <90% of theoretical, correct the stock value or re-make.

Method B: LC-MS/MS Verification[1]

• Column: HILIC (e.g., ZIC-HILIC or Amide).

• Mobile Phase: Acetonitrile/Ammonium Formate (pH 3.5).

• Check: Inject DMSP-d6 stock against a certified non-deuterated DMSP standard. Ensure no interference in the d0 channel (isotopic purity check) and consistent retention time.

Storage & Stability

Condition	Aqueous (Acidified)	Methanolic (Acidified)
Room Temp (25°C)	< 48 Hours	< 1 Week
Refrigerated (4°C)	1 Month	3 Months
Frozen (-20°C)	6 Months	12 Months
Deep Freeze (-80°C)	> 2 Years	> 2 Years

• Container: Amber borosilicate glass with PTFE-lined screw caps.

• Thawing: Vortex thoroughly after thawing. Check for precipitation (rare for DMSP, but possible in high MeOH).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Signal Intensity	Degradation to DMS (volatile)	Check pH of stock. If pH > 5, remake with 0.1% HCl.
Signal in d0 Channel	Isotopic Impurity or "Crosstalk"	Check CoA for enrichment (should be >99% D). Reduce injection concentration.
Shift in Retention Time	Column equilibration issues	DMSP is a zwitterion; HILIC columns need long equilibration times.
Non-Linear Calibration	Adsorption to glass	Use silanized glass or polypropylene inserts for low concentrations (<1 µM).

References

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[1] Journal of Chromatography B, 878(31), 3238–3242.[1] Link

• Kiene, R. P., et al. (2000). Turnover of dissolved DMSP and its relationship to sulfur cycling in the oligotrophic North Pacific Subtropical Gyre. Limnology and Oceanography, 54(6).

• BIPM (Bureau International des Poids et Mesures). Guidance on qNMR Internal Standard Reference Data. Link

• Curson, A. R., et al. (2011). Catabolism of dimethylsulphoniopropionate: microorganisms, enzymes and genes. Nature Reviews Microbiology, 9, 849–859.

Sources

• 1. Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Using DMSP-d6 for absolute quantification in targeted metabolomics

Application Note: Absolute Quantification of DMSP in Biological Matrices using DMSP-d6 and HILIC-MS/MS

Abstract

Dimethylsulfoniopropionate (DMSP) is a zwitterionic metabolite critical to the global sulfur cycle and emerging as a biomarker in mammalian gut metabolomics. Its quantification is complicated by two factors: its high polarity (preventing retention on standard C18 columns) and its chemical instability (rapid degradation to dimethyl sulfide and acrylate in alkaline conditions). This guide details a robust protocol for the absolute quantification of DMSP using Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry (MS/MS). We utilize DMSP-d6 as a Stable Isotope-Labeled Internal Standard (SIL-IS) to correct for matrix effects, extraction efficiency, and ionization suppression.

Introduction & Scientific Rationale

The Analyte: DMSP

DMSP is a sulfonium compound (

).[1][2][3] In solution, it exists primarily as a zwitterion, making it highly hydrophilic.

• Challenge 1 (Chromatography): On Reversed-Phase (RP) columns, DMSP elutes in the void volume, leading to severe ion suppression from salts and unretained matrix components.

• Challenge 2 (Stability): DMSP is susceptible to enzymatic cleavage by DMSP-lyases or chemical degradation (Hofmann elimination) at high pH, yielding volatile Dimethyl Sulfide (DMS) and Acrylate.

The Solution: DMSP-d6 Internal Standard

To achieve "Absolute Quantification," an external calibration curve is insufficient due to variable matrix effects in plasma, culture media, or tissue extracts.

• DMSP-d6 (Dimethyl-d6-sulfoniopropionate): This isotopologue has six deuterium atoms on the two methyl groups attached to the sulfur.

• Mechanism: It co-elutes with native DMSP in HILIC but is mass-resolved by the mass spectrometer (+6 Da shift). It experiences the exact same ionization suppression/enhancement and extraction losses as the analyte, providing a self-correcting quantification system.

Chemical & Physical Properties

Property	Native DMSP	DMSP-d6 (IS)
Formula
Precursor Ion [M+H]+	135.07 m/z	141.11 m/z
Polarity	High (Zwitterionic)	High (Zwitterionic)
Solubility	Water, Methanol	Water, Methanol
Stability	pH < 7 (Stable)	pH < 7 (Stable)
Critical Risk	Degrades at pH > 8	Degrades at pH > 8

Experimental Protocol

Reagents & Materials

• Standards: DMSP-HCl (Native), DMSP-d6-HCl (Internal Standard).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water.

• Additives: Ammonium Formate, Formic Acid (FA).

• Column: HILIC Column (e.g., Waters XBridge BEH Amide or Merck SeQuant ZIC-HILIC), 2.1 x 100 mm, 2.5 µm or 3.5 µm.

Sample Preparation (The "Acid-Trap" Method)

Rationale: Methanol precipitates proteins, while acidification inhibits DMSP-lyase activity and prevents chemical hydrolysis.

• Preparation of IS Solution: Prepare a working solution of DMSP-d6 (e.g., 10 µM) in 0.1% Formic Acid in Methanol.

• Sample Aliquoting: Transfer 50 µL of biological sample (plasma, cell lysate, or media) to a centrifuge tube.

• Spiking (CRITICAL): Add 10 µL of DMSP-d6 IS solution immediately to the sample.

  • Why? Adding IS before extraction ensures the IS corrects for any analyte lost during the protein precipitation step.

• Extraction: Add 440 µL of Cold Acidic Methanol (MeOH + 1% Formic Acid).

  • Ratio: Final solvent ratio should be at least 4:1 (Organic:Aqueous) to ensure protein precipitation.

• Vortex & Incubate: Vortex for 30s. Incubate at -20°C for 20 mins.

• Centrifugation: Spin at 14,000 x g for 10 mins at 4°C.

• Supernatant Transfer: Transfer the supernatant to an LC vial.

  • Note: Do not dry down and reconstitute if possible, as DMSP is polar and may be lost or degrade if heated. Inject the methanolic extract directly if the HILIC method tolerates it, or dilute with ACN to match initial mobile phase conditions.

LC-MS/MS Conditions

Chromatography (HILIC):

• Mobile Phase A: 10 mM Ammonium Formate in Water + 0.1% Formic Acid (pH ~3.0).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Column Temp: 35°C.

Gradient Table:

Time (min)	% Mobile Phase B (Organic)	Event
0.0	95%	Initial Conditions (High organic for HILIC retention)
1.0	95%	Isocratic hold
6.0	50%	Linear Gradient (Elution of polar compounds)
6.1	40%	Column Flush
8.0	40%	Flush End
8.1	95%	Re-equilibration (Crucial for HILIC)

| 12.0 | 95% | End of Run |

Mass Spectrometry (ESI+):

• Source: Electrospray Ionization (Positive Mode).

• Capillary Voltage: 3.0 kV.

• Desolvation Temp: 400°C.

MRM Transitions:

Analyte	Precursor (Q1)	Product (Q3)	Role	CE (eV)	Mechanism
DMSP (Native)	135.1	73.0	Quantifier	20	Loss of DMS (62 Da)
DMSP (Native)	135.1	63.0	Qualifier	25	DMS Fragment
DMSP-d6 (IS)	141.1	73.0	Quantifier	20	Loss of DMS-d6 (68 Da)

| DMSP-d6 (IS) | 141.1 | 69.0 | Qualifier | 25 | DMS-d6 Fragment |

Note: The product ion 73.0 (Acrylate moiety) is common to both native and IS because the deuterium label is typically on the DMS group which is lost. The mass resolution of Q1 (135 vs 141) provides the selectivity.

Visualizing the Workflow & Stability

Diagram 1: The "Acid-Trap" Stability Pathway

This diagram illustrates why the extraction protocol requires acid. In neutral/alkaline conditions, you lose your analyte.

Caption: DMSP stability is pH-dependent. Acidic conditions (Green path) preserve the analyte, while alkaline conditions (Red path) cause rapid degradation into volatile DMS.

Diagram 2: Analytical Workflow

Caption: Step-by-step workflow ensuring internal standard equilibration before extraction to correct for recovery losses.

Data Analysis & Calculation

Absolute quantification is derived using the Response Ratio method.

• Calculate Response Ratio (

  ):

• Generate Calibration Curve: Plot

  (y-axis) vs. Concentration of Native Standard (x-axis).

• Calculate Unknowns: Use the linear regression equation (

  ) to solve for (concentration).

  • Note: Because the IS is present in both standards and samples at the same concentration, matrix effects that suppress the native signal will suppress the IS signal equally, maintaining the validity of the ratio.

Troubleshooting & Quality Control

• Issue: Peak Tailing.

  • Cause: Mismatch between sample solvent and mobile phase.

  • Fix: If sample is 100% MeOH and Mobile Phase A is 95% ACN, the injection plug is too strong. Dilute sample 1:1 with ACN before injection.

• Issue: Low Sensitivity.

  • Cause: Ion suppression from salts.

  • Fix: Divert the LC flow to waste for the first 1.0 min (void volume) to prevent salts from entering the source. DMSP usually elutes later (e.g., 3-5 min) on HILIC.

• Issue: Degradation.

  • Check: Verify the pH of the mobile phase.[4] Ensure it is acidic (pH ~3). Do not use pure water as the aqueous phase without buffer/acid.

References

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[5][6] Journal of Chromatography B, 878(31), 3238-3242.[5] [Link]

• Curson, A. R., et al. (2011). Dimethylsulfoniopropionate biosynthesis in marine bacteria and identification of the key gene dsyB. Nature, 542, 484–487. [Link]

• Wiesemeier, T., & Pohnert, G. (2007). Direct quantification of dimethylsulfoniopropionate (DMSP) in marine micro- and macroalgae using HPLC or UPLC/MS.[2][3][7] Journal of Chromatography B, 850(1-2), 493-498.[3] [Link]

• BIPM (Bureau International des Poids et Mesures). Internal Standard Reference Data for qNMR: Dimethyl Terephthalate (Context on Internal Standards). [Link](Used for general principles of IS usage).

Sources

• 1. researchgate.net [researchgate.net]
• 2. archimer.ifremer.fr [archimer.ifremer.fr]
• 3. Direct quantification of dimethylsulfoniopropionate (DMSP) in marine micro- and macroalgae using HPLC or UPLC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. db-thueringen.de [db-thueringen.de]

Headspace gas chromatography analysis of DMSP cleavage using isotopic tracers

Executive Summary

This Application Note details a robust protocol for quantifying DMSP lyase activity —the enzymatic cleavage of dimethylsulfoniopropionate (DMSP) into the climate-active gas dimethyl sulfide (DMS)—using stable isotope tracers.

While traditional methods measure the total standing stock of DMSP via alkaline hydrolysis, they fail to capture the dynamic turnover rates of this sulfur cycle intermediate. By utilizing deuterated DMSP (DMSP-d

) as a substrate, researchers can distinguish enzymatically produced DMS-d from the high background of natural DMS using Mass Spectrometry (MS). This method provides high-resolution kinetic data essential for drug discovery (antimicrobial targets in sulfur metabolism) and oceanographic climate modeling.

Mechanistic Background

DMSP is a zwitterionic osmolyte produced by marine phytoplankton.[1] Bacteria and phytoplankton degrade DMSP via two primary competing pathways:

• Demethylation: Leads to methanethiol (MeSH) and sulfur assimilation (non-climate active).

• Cleavage (Lysis): The focus of this guide. The enzyme DMSP lyase (encoded by ddd genes) cleaves DMSP into DMS and Acrylate.[2]

Isotopic Strategy

To measure the specific activity of DMSP lyase without interference from ambient DMS, we introduce a hexadeuterated substrate (DMSP-d

).

• Substrate: DMSP-d

  (Mass shift +6 Da)

• Product: DMS-d

  (m/z 68)

• Natural Background: DMS (m/z 62)

The appearance of m/z 68 in the headspace is directly proportional to enzymatic activity.

Figure 1: Enzymatic cleavage pathway distinguishing natural vs. isotopic product formation.

Experimental Design & Validation

The Self-Validating System

To ensure data integrity (Trustworthiness), this protocol employs a "Triad of Masses" approach using Selected Ion Monitoring (SIM):

• m/z 62 (Target): Monitors natural DMS background.

• m/z 68 (Target): Monitors the enzymatic conversion of the tracer.

• m/z 65 (Internal Standard): DMS-d

  is added post-incubation to every vial to correct for variations in headspace equilibrium, injection volume, and MS sensitivity.

Controls

• Abiotic Control: Autoclaved or filtered (0.2 µm) sample + DMSP-d

  . Verifies that conversion is enzymatic, not chemical.

• Chemical Hydrolysis Control: Sample + NaOH + DMSP-d

  . Forces 100% conversion to validate the maximum theoretical yield.

Detailed Protocol

Phase 1: Preparation of Standards

Materials:

• DMSP-d

  HCl salt (Custom synthesis or isotope supplier).

• DMS-d

  (Internal Standard).

• Milli-Q water (degassed).

Steps:

• Stock Solution A (Tracer): Dissolve DMSP-d

  in Milli-Q water to 10 mM. Store at -20°C.

• Working Solution B (Tracer): Dilute Stock A to 10 µM for spiking.

• Internal Standard Solution (IS): Prepare a saturated stock of DMS-d

  in sealed anaerobic water. Dilute to ~100 nM working standard. Note: DMS is volatile; keep solutions headspace-free and cold.

Phase 2: Sample Incubation (The Kinetic Assay)

Objective: Measure the initial rate of DMS-d

production.

• Sample Collection: Collect 20 mL of seawater or bacterial culture.

• Vial Loading: Transfer 5 mL of sample into 20 mL gas-tight crimp-top headspace vials.

• Tracer Spike: Add DMSP-d

  (Working Sol B) to a final concentration of 50–500 nM (saturating conditions recommended for Vmax).

• Sealing: Immediately crimp caps with PTFE-lined silicone septa.

• Incubation: Incubate at in-situ temperature (e.g., 20°C) in the dark.

  • Timepoints: T=0, 15, 30, 60 mins.

• Termination: At each timepoint, inject 100 µL of 50% H

  SO or HCl through the septum to lower pH < 2. This stops enzymatic activity and preserves DMS.

• Internal Standard Addition: Inject 50 µL of DMS-d

  (IS) into the acidified sample.

Phase 3: Headspace GC-MS Analysis

Instrument: Agilent 7890/5977 or equivalent with Headspace Sampler.

Parameter	Setting	Rationale
Column	DB-1 or CP-Sil 5 CB (60m x 0.32mm x 5µm)	Thick film non-polar column retains volatile sulfur compounds, separating them from the air peak.
Oven Program	40°C (hold 5 min) 20°C/min 200°C	Low initial temp focuses DMS; ramp cleans column of water/matrix.
Carrier Gas	Helium @ 1.5 mL/min (Constant Flow)	Optimized for MS vacuum efficiency.
HS Oven	60°C for 15 min	Drives DMS from liquid to headspace without thermally degrading residual DMSP.
Injector	Split 1:10 @ 200°C	Prevents detector saturation from air/water.
MS Source	230°C, EI (70 eV)	Standard ionization.
Acquisition	SIM Mode	m/z 62 (DMS), m/z 65 (DMS-d3), m/z 68 (DMS-d6).

Phase 4: Workflow Visualization

Figure 2: Step-by-step analytical workflow from sample spiking to MS detection.

Data Analysis & Quantification

Calculation of Concentration

Calculate the concentration of enzymatically produced DMS-d

( ) using the Internal Standard (IS) ratio method to correct for matrix effects.

Where RF (Response Factor) is determined from a standard curve of pure DMS-d

vs DMS-d .

Calculation of Cleavage Rate

Plot

(nM) against Incubation Time (min). The slope of the linear regression represents the DMSP lyase activity.

Troubleshooting & Critical Considerations

• Sensitivity to Heat: DMSP is thermally labile.[3] If the Headspace Oven is set >80°C, DMSP-d

  may chemically degrade to DMS-d , creating a false positive. Keep HS oven 60°C.

• pH Control: Ensure the stop solution brings pH < 2. Intermediate pH can allow slow chemical degradation or incomplete enzyme inhibition.

• Cross-Contamination: DMS is "sticky" in silicone tubing. Use PEEK or stainless steel transfer lines in the HS sampler.

• Isotope Purity: Verify the DMSP-d

  stock does not contain DMS-d impurities before spiking. Run a "Time 0" blank.

References

• Asher, E. C., et al. (2011). "A novel method for the measurement of turnover rates of DMSP and its degradation products in natural waters."[4] Limnology and Oceanography: Methods.

• Stefels, J. (2009). "Determination of DMS, DMSP and DMSO in seawater."[5] Practical Guidelines for the Analysis of Seawater.

• Curson, A. R., et al. (2011). "Catabolism of dimethylsulphoniopropionate: microorganisms, enzymes and genes." Nature Reviews Microbiology.

• Reisch, C. R., et al. (2011). "Bacterial metabolism of dimethylsulfoniopropionate (DMSP)." Frontiers in Microbiology.

• Kiene, R. P., & Linn, L. J. (2000). "Distribution and turnover of dissolved DMSP and its relationship with bacterial production in the Gulf of Mexico." Limnology and Oceanography.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Determinations of dimethylsulphoniopropionate (DMSP) lyase activity using headspace analysis of dimethylsulphide (DMS) - Research Repository [repository.essex.ac.uk]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of dimethylsulfoniopropionate and dimethylsulfoxide in Posidonia oceanica leaf tissue - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision Quantitation of Seawater DMSP via Isotope Dilution LC-MS/MS

Executive Summary

This application note details a robust protocol for the direct quantification of Dimethylsulfoniopropionate (DMSP) in seawater using Isotope Dilution Mass Spectrometry (IDMS) . Unlike traditional indirect methods that rely on alkaline hydrolysis to Dimethyl Sulfide (DMS), this method utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with a deuterated internal standard (D6-DMPT , synonymous with D6-DMSP ) to achieve high specificity and accuracy.

The inclusion of D6-DMPT corrects for matrix-induced ion suppression (common in saline samples) and analyte loss during sample preparation. This guide is designed for researchers requiring pharmaceutical-grade precision in environmental or biological monitoring.

Scientific Background & Nomenclature

The Analyte: DMSP vs. DMPT

Dimethylsulfoniopropionate (DMSP) is a zwitterionic osmolyte produced by marine phytoplankton.[1][2] In older literature and certain chemical catalogs, it is referred to as Dimethyl-β-propiothetin (DMPT) .

• Target Analyte: DMSP (C₅H₁₀O₂S)

• Internal Standard: D6-DMPT / D6-DMSP (Dimethylsulfoniopropionate-d6), where the two methyl groups are fully deuterated.

The Challenge: Enzymatic Instability

DMSP is the precursor to the climate-active gas DMS.[3] Upon cell lysis, the enzyme DMSP lyase rapidly cleaves DMSP into DMS and acrylate.

• Analytical Risk: Without immediate stabilization, DMSP concentrations will be underestimated, and DMS overestimated.

• Solution: Acidification (for dissolved fractions) or rapid methanol extraction (for particulate fractions) denatures the lyase enzyme immediately.

Why Isotope Dilution?

Seawater is a complex matrix containing high salts (

NaCl), which cause severe signal suppression in Electrospray Ionization (ESI).

• Mechanism: D6-DMPT co-elutes with endogenous DMSP and experiences the exact same ionization environment.

• Result: The ratio of Endogenous/Internal Standard remains constant regardless of signal suppression, ensuring accurate quantitation.

Reagents and Standards

Reagent	Grade/Specification	Function
D6-DMPT (D6-DMSP)	>98% Isotopic Purity	Internal Standard (IS)
DMSP Hydrochloride	Analytical Standard	Calibration Curve
Methanol	LC-MS Grade	Extraction Solvent
Acetonitrile	LC-MS Grade	Mobile Phase
Formic Acid	Optima/LC-MS Grade	Mobile Phase Modifier
Hydrochloric Acid (HCl)	37% (Trace Metal Grade)	Sample Acidification
Ammonium Formate	LC-MS Grade	Buffer

Internal Standard Preparation[4][5]

• Stock Solution (1 mM): Dissolve D6-DMPT in LC-MS grade water. Store at -20°C.

• Working Spike Solution (10 µM): Dilute the Stock Solution 1:100 in Methanol. This solution is used to spike samples during extraction.

Sample Preparation Protocols

Workflow Overview

The sample is separated into Particulate (intracellular) and Dissolved (extracellular) fractions via filtration.

Figure 1: Sample fractionation and stabilization workflow for DMSP analysis.

Protocol: Particulate DMSP (Intracellular)

Target: Phytoplankton cells retained on filter.

• Filtration: Gently filter 50–100 mL of seawater through a Whatman GF/F filter (0.7 µm). Note: Keep vacuum pressure low (<100 mm Hg) to prevent cell lysis.

• Extraction: Immediately place the filter into a 15 mL centrifuge tube containing 5.0 mL of 100% Methanol .

• IS Addition: Add 50 µL of D6-DMPT Working Spike (10 µM) directly to the methanol.

  • Scientific Rationale: Adding IS before incubation corrects for extraction efficiency.

• Incubation: Cap tightly and store in the dark at 4°C for >12 hours (up to 24h) to ensure complete diffusion of intracellular DMSP into the solvent.

• Clarification: Centrifuge at 3,000 x g for 10 minutes.

• Dilution: Transfer 100 µL of supernatant to an autosampler vial and dilute 1:9 with Acetonitrile:Water (9:1) containing 0.1% Formic Acid.

Protocol: Dissolved DMSP (Extracellular)

Target: Free DMSP in the water column.

• Collection: Collect 1.0 mL of the filtrate from Step 4.2 into an amber glass vial.

• Acidification: Add 10 µL of 50% HCl.

  • Target pH: < 2.0. This prevents bacterial degradation.

• IS Addition: Add 10 µL of D6-DMPT Working Spike (10 µM) .

• Processing: Vortex for 10 seconds.

• Analysis: Can be injected directly or diluted 1:1 with Acetonitrile if sensitivity permits.

LC-MS/MS Method Parameters

Direct analysis requires HILIC (Hydrophilic Interaction Liquid Chromatography) .[1][2] Reverse-phase (C18) columns will not retain the polar DMSP molecule.

Chromatographic Conditions

• System: UHPLC (e.g., Agilent 1290, Waters Acquity, Shimadzu Nexera).

• Column: Merck SeQuant® ZIC®-HILIC (150 x 2.1 mm, 3.5 µm) or equivalent zwitterionic HILIC.

• Column Temp: 35°C.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2–5 µL.

Mobile Phase Gradient:

• A: 10 mM Ammonium Formate in Water + 0.1% Formic Acid.

• B: Acetonitrile + 0.1% Formic Acid.

Time (min)	% B (Organic)	Note
0.0	90	Initial equilibration
2.0	90	Isocratic hold
8.0	50	Gradient elution
9.0	50	Wash
9.1	90	Re-equilibration
14.0	90	End of Run

Mass Spectrometry (MRM)

• Ionization: ESI Positive Mode (+).

• Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Gas Temp: 300°C

  • Nebulizer: 35 psi

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Dwell (ms)
DMSP (Target)	135.1	73.0 (Quant)	15	100
135.1	63.0 (Qual)	25	100
D6-DMPT (IS)	141.1	79.0 (Quant)	15	100

Note: The transition 135->73 corresponds to the loss of DMS, leaving the acrylate moiety. The IS transition 141->79 corresponds to the loss of D6-DMS.

Data Analysis & Calculations

Quantification is performed using the Response Ratio (RR) to cancel out matrix effects.

Calculate the concentration of DMSP in the original seawater sample (

):

Where:

• = Slope and intercept of the calibration curve (RR vs. Concentration).
• = Volume of extraction solvent (e.g., 5 mL).
• = Volume of seawater filtered (e.g., 0.1 L).
• = Dilution Factor (if sample was diluted before injection).

Troubleshooting & Quality Control

Salt Clogging

Seawater contains ~3.5% salt. While HILIC tolerates some salt, continuous injection of raw acidified seawater can clog the MS source.

• Mitigation: Use a divert valve to send the first 1.5 minutes of flow (containing salts) to waste before the DMSP elutes.

Carryover

DMSP is "sticky" on glass surfaces.

• Mitigation: Use polypropylene vials and inserts. Ensure the needle wash contains 50% Methanol.

Stability

• Acidified Samples: Stable for >6 months at 4°C.

• Methanol Extracts: Stable for >1 year at -20°C.

References

• Spielmeyer, A., & Pohnert, G. (2010).[1][2] Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[1][2] Journal of Chromatography B, 878(31), 3238–3242.[1] Link

• Kiene, R. P., & Slezak, D. (2006). Low dissolved DMSP concentrations in seawater revealed by small-volume gravity filtration and dialysis sampling. Limnology and Oceanography: Methods, 4(1), 14–25. Link

• Curson, A. R., et al. (2011). Dimethylsulfoniopropionate biosynthesis in marine bacteria and identification of the key gene dsyB. Nature Microbiology, 10, 65-67. Link

• ResolveMass Laboratories. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Link

Sources

• 1. Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. archimer.ifremer.fr [archimer.ifremer.fr]

Application Note: Optimization of MRM Transitions for DMSP-d6 in Triple Quadrupole MS

This Application Note is structured as a comprehensive technical guide for analytical scientists optimizing Triple Quadrupole (QqQ) Mass Spectrometry assays for Dimethylsulfoniopropionate (DMSP) using its deuterated internal standard, DMSP-d6.

Executive Summary

Dimethylsulfoniopropionate (DMSP) is a critical zwitterionic metabolite in the global sulfur cycle and a key osmolyte in marine phytoplankton. Accurate quantification requires liquid chromatography-tandem mass spectrometry (LC-MS/MS) due to DMSP’s thermal instability, which hampers Gas Chromatography (GC) analysis without prior derivatization.

This protocol details the optimization of Multiple Reaction Monitoring (MRM) transitions for DMSP and its internal standard, DMSP-d6. Unlike typical hydrophobic drugs, DMSP is a permanent sulfonium cation with a carboxylate tail, requiring specific ionization and fragmentation strategies. This guide provides a validated workflow for precursor selection, product ion scanning, and collision energy (CE) ramping to ensure maximum sensitivity and specificity.

Analyte Characterization & Ionization Physics

Understanding the physicochemical properties of the analyte is the prerequisite for successful MS optimization.

Property	DMSP (Native)	DMSP-d6 (Internal Standard)
Formula
Molar Mass	134.19 g/mol	140.23 g/mol
Ionization Mode	ESI Positive (+)	ESI Positive (+)
Target Ion	(m/z 135.0)	(m/z 141.0)
Label Position	Methyl groups ( )	Methyl groups ( )

Mechanistic Insight: DMSP is a zwitterion. In the acidic mobile phases typical of LC-MS (e.g., 0.1% Formic Acid), the carboxylate group (

) becomes protonated ( ), resulting in a net charge of +1 residing on the sulfonium center. Thus, the precursor ion is at m/z 135.

Optimization Protocol: Step-by-Step

Phase 1: Standard Preparation & Infusion

Objective: Obtain stable ion currents to perform MS scans.

• Stock Solution: Dissolve DMSP-d6 (chloride or bromide salt) in water to 1 mg/mL.

• Working Standard: Dilute to 1 µg/mL in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

  • Note: Avoid 100% aqueous solvent for infusion to maintain stable electrospray desolvation.

• Infusion: Introduce directly into the source via syringe pump at 10–20 µL/min.

Phase 2: Precursor Ion Scan (Q1)

Objective: Maximize the transmission of the parent ion.

• Scan Mode: Q1 MS (Positive).

• Scan Range: m/z 100–200.

• Parameter Ramp:

  • Cone Voltage / Declustering Potential (DP): Ramp from 10V to 60V.

  • Observation: DMSP is relatively fragile. High DP may cause in-source fragmentation (loss of DMS). Select the voltage yielding the highest intensity for m/z 141 (DMSP-d6) and m/z 135 (DMSP) without generating significant fragment ions in the Q1 spectrum.

  • Optimal Range: Typically 20–35V.

Phase 3: Product Ion Scan (Q3) & Fragmentation Pathway

Objective: Identify stable fragments for Quantifier and Qualifier transitions.

• Scan Mode: Product Ion Scan (MS2).

• Precursor: Set Q1 to 135.0 (Native) and 141.0 (IS).

• Collision Energy (CE): Ramp 10–50 eV.

• Gas: Argon or Nitrogen (Collision Cell).

Fragmentation Mechanism: The DMSP molecule cleaves at the weak Carbon-Sulfur bond.

• Primary Pathway (Quantifier): Neutral loss of Dimethyl Sulfide (DMS).

  • Native:

    (Loss of DMS, 62 Da). The fragment is the protonated acrylic acid moiety .

  • DMSP-d6:

    (Loss of DMS-d6, 68 Da). The fragment is the same mass as the native because the deuterium label is lost with the neutral sulfide group.

• Secondary Pathway (Qualifier): Formation of the Sulfide Cation.

  • Native:

    (Protonated DMS, ).

  • DMSP-d6:

    (Protonated DMS-d6, ).

Phase 4: MRM Parameter Refinement

Once transitions are selected, perform a "dwell time" and CE fine-tuning experiment using the automated optimizer software (e.g., Waters IntelliStart or Agilent Optimizer) or manual injection.

Optimized MRM Transitions Table

Use these parameters as the baseline for your method. Values for CE and DP are instrument-dependent and must be empirically verified.

Analyte	Type	Precursor (Q1)	Product (Q3)	Dwell (ms)	Cone/DP (V)	CE (eV)	Role
DMSP	Native	135.0	73.0	50	30	15–20	Quantifier
DMSP	Native	135.0	63.0	50	30	25–30	Qualifier
DMSP-d6	IS	141.0	73.0	50	30	15–20	Quantifier
DMSP-d6	IS	141.0	69.0	50	30	25–30	Qualifier

Note: The shared product ion (m/z 73) for both native and IS is acceptable because the Q1 masses (135 vs 141) are resolved. This is a "Mass-Difference" separation.

Visualizing the Workflow & Mechanism

Diagram 1: MRM Optimization Logic Flow

This diagram illustrates the decision process for selecting the optimal transitions.

Caption: Decision tree for selecting DMSP-d6 MRM transitions, prioritizing sensitivity (Pathway A) and specificity (Pathway B).

Diagram 2: Fragmentation Pathway

This diagram details the chemical breakage points.[1]

Caption: Chemical fragmentation of DMSP-d6. The Quantifier (m/z 73) results from the loss of the deuterated sulfide group.

Chromatographic Considerations (HILIC)

Optimization of MS transitions is futile without proper separation, especially for polar zwitterions like DMSP.

• Column Class: HILIC (Hydrophilic Interaction Liquid Chromatography) is mandatory. C18 columns will result in elution at the void volume (t0), leading to severe ion suppression from salts.

• Recommended Phase: Zwitterionic (ZIC-HILIC) or Amide phases.

• Mobile Phase A: 10 mM Ammonium Acetate / 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile / 0.1% Formic Acid.

• Gradient: Start high organic (90% B) and ramp down to 50% B. DMSP will retain well under these conditions.

Validation & Troubleshooting

• Cross-Talk Check: Inject a high concentration of Native DMSP only and monitor the DMSP-d6 channel (141->73). There should be no signal. If signal appears, check for isotopic impurity in the standard (DMSP-d0 in the d6 standard).

• Matrix Effects: Compare the peak area of DMSP-d6 in solvent vs. matrix (e.g., seawater or plasma extract).

  • Calculation:

    .

  • If suppression is >20%, improve HILIC separation or increase dilution.

References

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry. Journal of Chromatography B, 878(31), 3238-3242. Link

• Curson, A. R., et al. (2018). DMSP production in marine dinoflagellates. Limnology and Oceanography, Methods regarding LC-MS/MS quantification. Link

• Waters Corporation. (2020). Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions. Application Note. Link

• ResolveMass Laboratories. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Technical Guide. Link

• BenchChem. (2025).[2] Optimizing LC-MS/MS source parameters for deuterated standards. Technical Support Protocol. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]

HILIC chromatography conditions for separating DMSP and DMSP-d6

Application Note: Precision Quantitation of DMSP and DMSP-d6 using ZIC-HILIC LC-MS/MS

Executive Summary

This application note details a robust protocol for the separation and quantification of Dimethylsulfoniopropionate (DMSP) and its deuterated internal standard (DMSP-d6) using Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Tandem Mass Spectrometry (LC-MS/MS).

DMSP is a highly polar zwitterion that exhibits poor retention on traditional Reversed-Phase (C18) columns. This method utilizes a ZIC-HILIC (Zwitterionic) stationary phase to achieve superior retention, peak shape, and separation from the void volume. The protocol includes a critical methanol-based extraction step to inhibit enzymatic degradation by DMSP-lyase, ensuring analyte stability.

Scientific Rationale & Mechanism

The Analytical Challenge

DMSP ((CH₃)₂S⁺CH₂CH₂COO⁻) is a sulfonium betaine. Its permanent positive charge (on Sulfur) and carboxylic acid moiety make it extremely hydrophilic.

• Reversed-Phase (C18) Failure: On C18 columns, DMSP elutes in the void volume (

  ), leading to massive ion suppression from salts and co-eluting matrix components.

• The HILIC Solution: HILIC creates a water-enriched layer on the surface of a polar stationary phase. Analytes partition between the acetonitrile-rich bulk mobile phase and this stagnant water layer.

Why ZIC-HILIC?

Zwitterionic (ZIC) phases possess both quaternary ammonium (positive) and sulfonic acid (negative) groups in a 1:1 ratio. This "electrostatic mesh" is ideal for DMSP because:

• Partitioning: The primary mechanism is hydrophilic partitioning.

• Weak Electrostatic Interactions: The sulfonium cation of DMSP interacts weakly with the sulfonate groups of the stationary phase, enhancing retention and selectivity compared to bare silica HILIC.

Experimental Protocol

Reagents & Standards

• Analyte: DMSP-HCl (Sigma or equivalent).

• Internal Standard (IS): DMSP-d6 (Hexadeutero-dimethylsulfoniopropionate).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water.

• Buffer: Ammonium Acetate, Acetic Acid.

Sample Preparation Workflow

Critical Control Point: DMSP is rapidly degraded to Dimethyl Sulfide (DMS) and Acrylate by the enzyme DMSP-lyase upon cell rupture. Methanol is mandatory to denature this enzyme immediately.

Figure 1: Sample preparation workflow emphasizing enzymatic inhibition and solvent compatibility.

Step-by-Step Prep:

• Harvest: Pellet algal cells or collect seawater.

• Quench: Immediately add 100% Methanol spiked with DMSP-d6 (final concentration ~100 nM). The final solvent ratio must be >80% MeOH to ensure protein precipitation/denaturation.

• Extract: Vortex/sonicate for 10 mins. Incubate at 4°C for 1 hour.

• Clarify: Centrifuge at 12,000 x g for 5 mins.

• Dilution: Dilute the supernatant with Acetonitrile (1:4 ratio) before injection.

  • Why? Injecting pure MeOH into a HILIC column (running high ACN) causes peak distortion ("solvent mismatch"). Diluting with ACN matches the mobile phase.

LC-MS/MS Conditions

Chromatography System: UHPLC (Agilent 1290 / Waters Acquity or equivalent). Column: Merck SeQuant® ZIC®-HILIC (3.5 µm, 100 Å, 2.1 x 100 mm).

• Alternative: Waters BEH Amide (1.7 µm).

Mobile Phase:

• A: 10 mM Ammonium Acetate in Water (pH 5.0 with Acetic Acid).

• B: 10 mM Ammonium Acetate in 95:5 Acetonitrile:Water.

  • Note: Buffer is needed in both phases to maintain constant ionic strength, crucial for ZIC-HILIC stability.

Gradient Profile:

Time (min)	% B (Organic)	Flow Rate (mL/min)	Description
0.00	90	0.4	Initial Hold (High Organic)
1.00	90	0.4	Sample Loading
6.00	50	0.4	Elution Gradient
7.00	50	0.4	Wash
7.10	90	0.4	Return to Initial

| 12.00 | 90 | 0.4 | Re-equilibration (Critical) |

• Column Temp: 35°C.

• Injection Vol: 2-5 µL.

MS Parameters (ESI Positive Mode): DMSP and DMSP-d6 are sulfonium salts and ionize readily as pre-charged cations

.

Analyte	Precursor (m/z)	Product (m/z)	Cone Voltage (V)	Collision Energy (eV)	Type
DMSP	135.1	73.0	25	18	Quantifier
DMSP	135.1	63.0	25	22	Qualifier
DMSP-d6	141.1	73.0	25	18	Quantifier
DMSP-d6	141.1	69.0	25	22	Qualifier

• Note on Transitions: The transition

  corresponds to the loss of neutral DMS (62 Da), leaving the acrylate cation. For DMSP-d6 ( ), it loses DMS-d6 (68 Da), leaving the same unlabeled acrylate cation (m/z 73). This is acceptable as the precursors are resolved by the first quadrupole (Q1).

Results & Discussion

Chromatographic Performance

Under these conditions, DMSP and DMSP-d6 elute at approximately 4.5 minutes (k' ~ 3-4).

• Separation from Void: The void volume elutes at ~0.8 min. The retention of DMSP ensures it is separated from unretained salts (NaCl) which suppress ionization.

• Isotope Effect: Deuterated standards often elute slightly earlier than non-deuterated analogs in HILIC. Expect DMSP-d6 to elute ~0.05-0.1 min before DMSP. Integration windows must account for this.

Linearity & Sensitivity

• Linear Range: 1 nM to 10 µM.

• LOD: ~0.5 nM (instrument dependent).

• Precision: <5% RSD using DMSP-d6 correction.

HILIC Mechanism Visualization

Figure 2: HILIC retention mechanism showing partitioning into the water layer and electrostatic interaction with zwitterionic ligands.

Troubleshooting & QC

Issue	Probable Cause	Corrective Action
RT Shift	Incomplete Equilibration	HILIC requires long equilibration. Ensure at least 20 column volumes (5-6 mins) post-gradient.
Split Peaks	Solvent Mismatch	Sample solvent is too aqueous or pure MeOH. Dilute sample with ACN (1:4) before injection.
Low Sensitivity	Ion Suppression	Salt buildup on MS cone. Divert flow to waste for the first 1.5 mins (Void).
Carryover	Sticky Analyte	DMSP is zwitterionic. Use a needle wash of 50:50 MeOH:Water with 0.1% Formic Acid.

References

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry. Journal of Chromatography B, 878(31), 3238-3242. Link

• Curson, A. R., et al. (2018). DMSP synthesis genes in diverse marine bacteria. Nature Microbiology, 2, 17037. Link

• Merck Millipore. SeQuant® ZIC®-HILIC Technical Guide. A Practical Guide to HILIC.Link

• Gebser, B., & Pohnert, G. (2013). Synchronized regulation of metabolic pathways in the diatom Thalassiosira pseudonana. Metabolomics, 9, 1159–1170. Link

Calculation of endogenous DMSP concentration using isotope dilution mass spectrometry

Application Note: Precision Quantification of Endogenous DMSP in Marine Matrices using Isotope Dilution LC-MS/MS

Executive Summary

Dimethylsulfoniopropionate (DMSP) is a critical marine metabolite, serving as a precursor to the climate-active gas dimethyl sulfide (DMS) and acting as a cryoprotectant and osmolyte in algae and bacteria.[1][2][3] Accurate quantification of intracellular DMSP is historically challenged by enzymatic degradation (DMSP lyase) during sampling and severe matrix effects (ion suppression) in mass spectrometry.

This guide details a robust Isotope Dilution Mass Spectrometry (ID-MS) protocol. By introducing a stable isotopologue (

-DMSP) prior to extraction, this method provides absolute compensation for extraction losses and matrix-induced ionization variability, rendering it superior to external calibration or standard addition methods.

Introduction & Scientific Rationale

The Challenge: Instability and Matrix Effects

DMSP is zwitterionic and highly polar, making it difficult to retain on reverse-phase C18 columns. Furthermore, upon cell lysis, DMSP is rapidly cleaved by the enzyme DMSP lyase into DMS and acrylate.[2]

• Traditional Methods: Indirect measurement via alkaline hydrolysis to DMS (measured by GC) fails to distinguish between dissolved DMSP, particulate DMSP, and DMS, and often overestimates concentrations due to interferences.

• The ID-MS Solution: Using Deuterated DMSP (

  -DMSP) as an internal standard allows the mass spectrometer to measure the ratio of endogenous DMSP to the standard. Since the isotopologue shares identical physicochemical properties (extraction efficiency, chromatographic retention, ionization), any loss or suppression affects both equally, cancelling out the error in the final calculation.

Experimental Workflow

The following diagram illustrates the critical path from sampling to data generation.

Figure 1: ID-MS Workflow for DMSP. The critical step is the immediate addition of the internal standard and quenching solvent to prevent enzymatic degradation.

Materials & Reagents

• Analyte: DMSP (Dimethylsulfoniopropionate), hydrochloride salt.

• Internal Standard (IS):

  -DMSP (Dimethyl- -sulfoniopropionate).

  • Note: If commercial

    -DMSP is unavailable, it can be synthesized by reacting Acrylic Acid with -Dimethyl Sulfide (DMS- ) in the presence of HCl.

• Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water, and Formic Acid.

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., Phenomenex Luna

  or Merck ZIC-HILIC), 100 mm × 2.0 mm, 3 µm particle size.

Detailed Protocol

Step 1: Sample Collection & Enzyme Quenching

Objective: Stop DMSP lyase activity immediately while introducing the Internal Standard.

• Preparation: Pre-fill 2 mL bead-beating tubes with 1.0 mL of Methanol containing 0.1% Formic Acid .

  • Why: Methanol denatures proteins (enzymes); acid stabilizes DMSP.

• Spiking: Add a known amount of

  -DMSP to the tube before the sample.

  • Target: Final concentration should be ~1–10 µM (similar to expected endogenous levels).

  • Precision: Weigh the tube before and after adding the IS solution to calculate the exact mass of spike added (

    ).

• Sampling:

  • Filter Samples: Place the filter (e.g., GF/F) directly into the tube.

  • Tissue/Pellet: Add the cell pellet directly to the tube.

• Storage: Flash freeze in liquid nitrogen if not processing immediately.

Step 2: Extraction

• Homogenization: Bead-beat samples for 2 cycles of 30 seconds at 6.0 m/s.

• Incubation: Allow extraction at

  for 1 hour in the dark.

• Centrifugation: Centrifuge at

  for 10 minutes to pellet debris.

• Dilution: Transfer 100 µL of supernatant to an LC vial. Dilute 1:4 with Acetonitrile (to match initial HILIC mobile phase conditions).

Step 3: LC-MS/MS Analysis

Instrument: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6400 series, Sciex QTRAP).

Chromatography (HILIC):

• Mobile Phase A: Water + 0.1% Formic Acid + 2 mM Ammonium Formate.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0–1 min: 90% B (Isocratic hold for retention)

  • 1–5 min: 90% B

    50% B

  • 5–7 min: 50% B (Wash)

  • 7.1 min: Return to 90% B (Re-equilibration is critical in HILIC).

Mass Spectrometry (MRM Parameters): Operate in Positive Ion Mode (ESI+) .

Analyte	Precursor ( )	Product ( )	Collision Energy (eV)	Dwell (ms)
DMSP (Quant)	135.1	63.0	25	50
DMSP (Qual)	135.1	73.0	15	50
-DMSP (IS)	141.1	69.0	25	50

• Note: The transition

  corresponds to the dimethyl sulfide fragment . The transition corresponds to the acrylate moiety.

Data Analysis & Calculation

The concentration of endogenous DMSP (

) is calculated using the Isotope Dilution Equation . This method does not require an external calibration curve for quantification, provided the response factor between the isotope and native forms is unity (which is true for and labels).

Formula:

However, for solid samples (filters/tissues) where volume is ambiguous, use the Mass-Based Calculation :

Where:

• = Moles of DMSP in the sample.
• = Moles of -DMSP added (Concentration of IS Volume added).
• = Integrated Peak Area of DMSP ( 135).
• = Integrated Peak Area of -DMSP ( 141).

Final Concentration (

):

Method Validation Parameters

Parameter	Specification	Notes
Linearity	10 nM – 100 µM
LOD	~ 1–5 nM	Limit of Detection (S/N > 3)
Recovery	95 – 105%	Corrected automatically by ID-MS
Precision	< 5% RSD	Intra-day variability

References

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry. Journal of Chromatography B, 878(31), 3238–3242.

• Kiene, R. P., & Slezak, D. (2006). Low dissolved DMSP concentrations in seawater revealed by small-volume gravity filtration and acidification. Limnology and Oceanography: Methods, 4(4), 80–95.

• Swan, H. B., et al. (2017). Quantification of dimethylsulfoniopropionate (DMSP) in Acropora spp. of reef-building coral using mass spectrometry with deuterated internal standard.[4] Analytical and Bioanalytical Chemistry, 409, 1929–1942.

• Curson, A. R., et al. (2011). Catabolism of dimethylsulphoniopropionate: microorganisms, enzymes and genes. Nature Reviews Microbiology, 9, 849–859.

Sources

• 1. Mechanistic insights into the dimethylsulfoniopropionate synthesis enzyme BurB - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A novel ATP dependent dimethylsulfoniopropionate lyase in bacteria that releases dimethyl sulfide and acryloyl-CoA | eLife [elifesciences.org]
• 4. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

Preventing thermal degradation of DMSP-d6 during GC-MS injection

This guide addresses the thermal instability of Dimethylsulfoniopropionate-d6 (DMSP-d6) during GC-MS analysis. DMSP is a zwitterionic sulfonium compound that undergoes rapid Hofmann elimination when exposed to heat, cleaving into Dimethyl sulfide-d6 (DMS-d6) and Acrylic acid (or acrylate) .

If your goal is to quantify intact DMSP-d6 (or use it as a stable internal standard for a derivative), this thermal cleavage in the injector port is a critical failure mode that leads to "ghost" DMS peaks, non-linear calibration, and poor reproducibility.

Core Directive: The Mechanism of Failure

Before troubleshooting, you must understand why DMSP-d6 degrades. Unlike typical organic analytes, DMSP is a sulfonium salt. In a standard hot split/splitless injector (250°C+), it does not vaporize; it decomposes.

The Thermal Degradation Pathway (Hofmann Elimination):

(DMSP DMS + Acrylic Acid)

If you observe unexpected DMS peaks or low recovery of your DMSP derivative, this reaction is occurring inside your inlet liner.

Part 1: Experimental Protocols & Hardware Configuration

To prevent thermal degradation, you must minimize the thermal stress (heat

time) applied to the molecule before it enters the analytical column.

Injection Technique: Abandon Hot Split/Splitless

Standard hot injection is the primary cause of DMSP degradation. You must switch to Programmed Temperature Vaporization (PTV) or Cool On-Column (COC) injection.

Parameter	Standard (Avoid)	PTV / Cool On-Column (Recommended)	Scientific Rationale
Inlet Mode	Split/Splitless	Solvent Vent / Cold Splitless	Allows introduction of liquid sample without immediate thermal shock.
Initial Temp	250°C (Isothermal)	40°C - 60°C	Keeps DMSP-d6 stable while solvent evaporates.
Ramp Rate	N/A	10°C/sec to 200°C	Rapidly transfers analytes to the column after solvent removal, minimizing residence time.
Liner Type	Glass Wool Packed	Baffled or Single Taper (No Wool)	Glass wool provides a massive surface area for catalytic thermal breakdown.

Liner Selection & Deactivation

Active sites (silanols) on the liner surface catalyze the elimination reaction.

• Recommendation: Use Ultra-Inert (UI) deactivated liners with a single taper at the bottom.

• Critical Rule: NEVER use glass wool. The high surface area of glass wool acts as a thermal mass and catalytic surface that guarantees DMSP degradation.

Derivatization (The Pre-requisite)

You cannot analyze underivatized DMSP by GC-MS. It is a salt. If you are injecting "raw" DMSP, you are actually performing uncontrolled pyrolysis.

• Protocol: Convert DMSP to an ester (e.g., DMSP-methyl ester) or chemically cleave it to MMPA (methyl-3-methylthiopropionate) if the "intact" structure is not strictly required.

• Note: Even the ester derivative is thermally labile. The PTV method above is still required for the ester.

Part 2: Visualizing the Failure Mode

The following diagram illustrates the competing pathways in your injector. Your goal is to force the "Vaporization" path and block the "Elimination" path.

Caption: Kinetic competition between vaporization (desired) and Hofmann elimination (degradation) in the GC inlet.

Part 3: Troubleshooting & FAQs

Q1: I see a large DMS-d6 peak at the start of my chromatogram. Is my DMSP-d6 contaminated?

Answer: Likely not. If your DMSP-d6 standard is high purity (>98%), the DMS-d6 peak is an injector artifact .

• Test: Inject the standard at a significantly lower inlet temperature (e.g., 150°C vs 250°C). If the DMS-d6 : DMSP-d6 ratio changes, the degradation is happening inside the GC.

• Fix: Switch to a PTV inlet with a cold start (40°C).

Q2: My calibration curve for DMSP-d6 is non-linear (quadratic). Why?

Answer: Thermal degradation is often concentration-dependent and catalyzed by active sites. At lower concentrations, a higher percentage of your analyte may be degrading on the active sites of the liner (adsorption/degradation), causing a drop in response.

• Fix: Replace the inlet liner with a fresh Ultra-Inert liner. Trim 10-20 cm from the head of the GC column to remove non-volatile residues that may be acting as catalytic sites.

Q3: Can I use DMSP-d6 as an internal standard for DMS analysis?

Answer: Yes, but you must be careful.

• Scenario: You add DMSP-d6, hydrolyze the sample (NaOH), and measure DMS-d6 in the headspace.

• Risk: If you inject the liquid sample directly without full hydrolysis, the heat of the injector will convert remaining DMSP-d6 to DMS-d6, giving you a "Total DMSP + DMS" value rather than "Free DMS."

• Protocol: Ensure complete alkaline hydrolysis (pH > 12, 24h incubation) if measuring total DMSP as DMS.

References

• Spielmeyer, A., et al. (2011). Simple Determination of Dimethylsulfide (DMS) and Dimethylsulfoniopropionate (DMSP) Using Solid-Phase Microextraction and Gas Chromatography-Mass Spectrometry. ResearchGate. Link

• Curson, A. R., et al. (2011). Biogenic production of DMSP and its degradation to DMS—their roles in the global sulfur cycle. PubMed. Link

• Agilent Technologies. (2015). Improved GC/MS Analysis of Tomato Pesticides with Agilent Deactivated Silica Tubing (Guide on Inert Flow Paths). Agilent. Link

• BenchChem. (2025). Troubleshooting Peak Tailing and Degradation in Gas Chromatography. BenchChem Technical Guide. Link

Correcting matrix effects in marine samples using (2-Carboxyethyl)dimethyl-d6-sulfonium chloride

Executive Summary

Dimethylsulfoniopropionate (DMSP) is a zwitterionic osmolyte and the primary precursor to dimethyl sulfide (DMS), a climate-active gas.[1][2][3] Accurate quantification in marine samples (seawater, phytoplankton, coral tissue) is notoriously difficult due to two factors:

• Enzymatic Instability: Rapid cleavage of DMSP to DMS by DMSP-lyase enzymes upon cell disruption.

• Matrix Effects (ME): Severe ion suppression in LC-MS/MS caused by high salt content and co-eluting marine organic matter.

This guide details the Isotope Dilution Mass Spectrometry (IDMS) workflow. By spiking samples with (2-Carboxyethyl)dimethyl-d6-sulfonium chloride (DMSP-d6) prior to extraction, you create a self-validating system that corrects for both extraction inefficiency and ionization suppression.

Module 1: The Core Protocol (Self-Validating System)

The Internal Standard: DMSP-d6[4]

• Compound: (2-Carboxyethyl)dimethyl-d6-sulfonium chloride

• Role: Surrogate Internal Standard (IS).

• Mechanism: DMSP-d6 is chemically identical to native DMSP but has a mass shift of +6 Da. It co-elutes with DMSP, experiencing the exact same extraction losses and ionization suppression.

• Why d6 and not d3? DMSP-d3 (methyl-d3) risks overlap with the natural

  S isotope abundance of native DMSP. The d6 variant provides a clean spectral window.

Sample Preparation & Extraction

Objective: Denature DMSP-lyase enzymes immediately while extracting the polar analyte.

Step-by-Step Workflow:

• Collection: Filter seawater (0.2 µm) or pellet cells.

• Enzyme Quenching (CRITICAL): Immediately add Acidified Methanol (MeOH:H2O:Acetic Acid, 80:19:1 v/v/v).

  • Scientist's Note: The acid denatures the lyase enzyme; methanol extracts the polar DMSP. Failure to acidify can lead to >50% loss of DMSP within minutes due to enzymatic cleavage.

• IS Spiking: Add a known concentration of DMSP-d6 directly to the extraction solvent before it touches the sample.

  • Target: Final concentration should be within the middle of your expected calibration curve (e.g., 100 nM).

• Incubation: Vortex and incubate at 4°C for >1 hour (or overnight) to ensure complete extraction.

• Clarification: Centrifuge (10,000 x g, 10 min) to remove particulate matter. Inject the supernatant.

LC-MS/MS Conditions

DMSP is highly polar and retains poorly on C18 columns. HILIC (Hydrophilic Interaction Liquid Chromatography) is the required separation mode.[2]

Parameter	Setting	Rationale
Column	Zwitterionic HILIC (e.g., ZIC-HILIC)	Retains polar/zwitterionic compounds via electrostatic interaction.
Mobile Phase A	10 mM Ammonium Formate + 0.1% Formic Acid in Water	Provides ionic strength to control zwitterionic charge state.
Mobile Phase B	Acetonitrile	Organic modifier for HILIC retention.
Ionization	ESI Positive Mode (+)	DMSP forms a stable sulfonium cation .
DMSP Transition	(Quantifier)	Loss of acrylic acid fragment.
DMSP-d6 Transition	(Quantifier)	Equivalent fragmentation with +6 Da shift.

Visualization: The IDMS Workflow

Caption: Figure 1. Isotope Dilution Workflow. Spiking DMSP-d6 prior to extraction ensures that the Internal Standard compensates for both extraction inefficiency and matrix effects.

Module 2: Diagnosing Matrix Effects (Troubleshooting)

Even with an internal standard, you must validate your method to ensure the suppression isn't so severe that it compromises the Limit of Detection (LOD).

The "Matuszewski" Validation Strategy

To pinpoint whether you have an extraction problem or a detection problem, prepare these three sample sets:

• Set A (Neat Standard): DMSP standard in pure solvent.

• Set B (Post-Extraction Spike): Marine matrix extract spiked with DMSP after extraction.

• Set C (Pre-Extraction Spike): Marine matrix spiked with DMSP before extraction.

Calculation Logic

Metric	Formula	Interpretation
Matrix Effect (ME)		< 100%: Ion Suppression (Common in seawater).> 100%: Ion Enhancement.
Recovery (RE)		Efficiency of the extraction solvent (MeOH/Acid).
Process Efficiency (PE)		The total yield of the method.

Visualization: Matrix Effect Logic

Caption: Figure 2. Differentiating Matrix Effects from Recovery. Set B vs A reveals ionization issues; Set C vs B reveals extraction issues.

Module 3: Troubleshooting Guide (Q&A)

Q1: My DMSP-d6 signal is 50% lower in samples compared to my calibration standards. Is my run failed?

• Diagnosis: This indicates significant Ion Suppression (Matrix Effect < 100%).

• Solution: This is exactly why you use DMSP-d6. Check the ratio of Native DMSP to DMSP-d6. If the suppression is consistent for both (which it should be, as they co-elute), the ratio remains valid, and the calculated concentration is accurate.

• Action: If suppression > 80% (signal is <20% of neat), dilute the sample 1:5 with mobile phase to reduce salt load.

Q2: I see native DMSP in my "Blank" seawater samples.

• Diagnosis: DMSP is ubiquitous. "Blank" seawater is rarely truly blank.

• Solution: You cannot use a "matrix-matched" calibration curve if the matrix contains the analyte.

• Action: Use the Standard Addition Method or rely strictly on the DMSP-d6 Internal Standard calibration curve prepared in solvent, verifying that the IS response corrects for the matrix (as confirmed in Section 2.1).

Q3: My retention times are drifting.

• Diagnosis: HILIC columns are sensitive to salt buildup and equilibration time.

• Solution:

  • Ensure at least 20 column volumes of equilibration time between gradients.

  • Divert the first 1-2 minutes of flow (containing salts) to waste, not the MS source.

Q4: DMSP concentrations decrease while samples sit in the autosampler.

• Diagnosis: Enzymatic cleavage. The acidification might be insufficient for certain high-lyase species (e.g., Phaeocystis).[4]

• Solution: Ensure the final pH of the extract is < 3.0. For recalcitrant samples, a brief heat shock (boiling ethanol/methanol) can be used, but DMSP-d6 must be added immediately upon lysis.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I use DMSP-d6 to quantify DMS? A: No. DMSP (solid salt) and DMS (volatile gas) have different physical properties. You need DMS-d6 for gas chromatography analysis of DMS. DMSP-d6 is strictly for the liquid-phase precursor.

Q: How do I store (2-Carboxyethyl)dimethyl-d6-sulfonium chloride? A: It is a hygroscopic salt. Store at +4°C or -20°C in a desiccator. If the powder absorbs water, weigh-in errors will occur. Always verify the stock solution concentration against a non-deuterated standard if the solid looks "clumpy."

Q: Why use HILIC? Can't I use Reverse Phase (C18)? A: DMSP is extremely polar. On C18, it elutes in the void volume (dead time) along with salts, resulting in maximum ion suppression and poor peak shape. HILIC retains DMSP, separating it from the salt front.

References

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[5] Journal of Chromatography B, 878(31), 3238-3242.[5]

• Kiene, R. P., & Slezak, D. (2006). Low dissolved DMSP concentrations in seawater revealed by small-volume gravity filtration and acidification. Limnology and Oceanography: Methods, 4(8), 280-295.

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry, 75(13), 3019-3030.

• del Valle, D. A., et al. (2011). Effect of acidification on preservation of DMSP in seawater and phytoplankton cultures: Evidence for rapid loss and cleavage of DMSP in samples containing Phaeocystis sp. Marine Chemistry, 124(1-4), 57-67.

Sources

• 1. Mechanistic insights into the dimethylsulfoniopropionate synthesis enzyme BurB - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cas 4337-33-1,(2-CARBOXYETHYL)DIMETHYLSULFONIUM CHLORIDE | lookchem [lookchem.com]
• 4. Research Portal [experts.esf.edu]
• 5. Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing DMSP-d6 Recovery in Sediment Extractions

Topic: Troubleshooting Low Recovery Rates of DMSP-d6 in Sediment Matrices Audience: Analytical Chemists, Marine Biogeochemists, and Drug Development Scientists Context: DMSP (Dimethylsulfoniopropionate) is a zwitterionic, polar osmolyte. In sediment, it faces three distinct threats: enzymatic cleavage (by DMSP lyases), chemical degradation (alkaline instability), and matrix suppression (high salt/organic load).

⚡ Diagnostic Interface: Start Here

Select the symptom that best matches your observation to jump to the relevant troubleshooting module.

Symptom	Likely Root Cause	Immediate Action
IS Signal < 5% of Neat Standard	Severe Ion Suppression (Matrix Effect)	Go to Module 3 (HILIC/Salt)
IS Recovery varies wildly (CV > 20%)	Inconsistent Extraction / Lyase Activity	Go to Module 1 (Enzymatic Control)
High "DMS" peak, Low DMSP-d6	In-situ Hydrolysis or Degradation	Go to Module 2 (pH Stability)
Poor Retention / Peak Tailing	Wrong Column Chemistry (C18 vs HILIC)	Go to Module 3 (Chromatography)

🔍 Module 1: The "Time-Zero" Loss (Enzymatic Degradation)

The Issue: You spike DMSP-d6 into the sediment, but it disappears before you even extract it. The Mechanism: Sediments are rich in benthic microalgae and bacteria containing DMSP lyases . These enzymes cleave DMSP into volatile DMS (Dimethyl sulfide) and Acrylate within seconds of cell disruption.

❓ FAQ: Enzymatic Control

Q: I freeze my sediment samples at -20°C. Isn't that enough? A: No. Freezing lyses cells, releasing the enzyme. Upon thawing, the enzyme becomes active immediately—often before the solvent penetrates the matrix. You must add the inhibitor before or during the thawing process.

Q: What is the "Golden Standard" for preservation? A: Methanol (MeOH) or Acidified Methanol. Methanol denatures proteins (lyases) and precipitates salts.

🛠️ Troubleshooting Protocol: The "Kill Step"

If your recovery is low, modify your extraction initiation:

• Do NOT thaw sediment dry.

• Add 100% Methanol (or MeOH:H2O 4:1) directly to the frozen sediment pellet.

• Spike DMSP-d6 into the Methanol before adding it to the sediment. This ensures the IS experiences the same matrix binding and extraction forces as the analyte.

🧪 Module 2: Chemical Stability & pH Management

The Issue: DMSP is chemically unstable at high pH. The Mechanism: DMSP undergoes Hoffman elimination under alkaline conditions (pH > 10), breaking down into DMS and Acrylic Acid. Conversely, it is stable in acidic conditions.

❓ FAQ: pH & Hydrolysis

Q: I am using an alkaline digestion to remove organics. Is this safe? A: Absolutely not for direct DMSP quantification. Alkaline digestion is used for indirect analysis (converting all DMSP to DMS for GC-FPD analysis).[1] For LC-MS analysis of the intact molecule, you must maintain pH < 7 .

Q: My sediment is naturally calcareous (alkaline). How do I handle this? A: You must acidify the extraction solvent. Use Methanol + 1% Formic Acid or Methanol + 0.2M HCl . This neutralizes carbonate buffering and stabilizes the sulfonium group.

📊 Data: DMSP Stability Profile

Condition	T½ (Half-Life)	Outcome
pH 3.0 (Acidic)	> 6 Months	Stable (Ideal for LC-MS)
pH 7.0 (Neutral)	Days/Weeks	Slow degradation
pH 12.0 (Alkaline)	< 5 Minutes	Rapid conversion to DMS
Lyase Active (pH 8)	< 1 Minute	Enzymatic cleavage

📉 Module 3: Chromatographic & Matrix Effects (LC-MS/MS)[1][2]

The Issue: DMSP is a small, highly polar zwitterion. It does not retain well on standard C18 columns and elutes in the "void volume" where salt suppression is highest.

❓ FAQ: HILIC vs. Reverse Phase

Q: I see a peak, but the signal is weak and variable. I'm using a C18 column. A: C18 is the wrong tool. DMSP is too polar. It elutes with the solvent front, co-eluting with NaCl and other salts from the sediment. This causes massive Ion Suppression (signal loss). Solution: Switch to HILIC (Hydrophilic Interaction Liquid Chromatography) .[2][3]

Q: What HILIC conditions work best for sediment extracts? A: Zwitterionic HILIC (ZIC-HILIC) columns are superior.

• Mobile Phase A: Acetonitrile (90-95%)

• Mobile Phase B: 10mM Ammonium Acetate (pH 5.0) in Water.[1][2][3][4][5][6]

• Note: High organic content induces retention of polar DMSP, separating it from the early-eluting salts.

📉 Visualization: The Ion Suppression Trap

The diagram below illustrates why C18 fails for sediment DMSP and how HILIC solves the salt issue.

Caption: C18 columns cause DMSP to co-elute with salts (red), leading to signal suppression. HILIC retains DMSP (green), separating it from the salt front.

📝 Validated Protocol: Sediment Extraction for DMSP-d6

This protocol synthesizes methods from Spielmeyer et al. (2010) and Kiene et al. to maximize recovery.

Reagents

• Extraction Solvent: Methanol:Water:Acetic Acid (80:19:1). The acid stabilizes DMSP; the water helps solvate salts; the methanol denatures enzymes.

• Internal Standard: DMSP-d6 (Deuterated).[7][8]

Step-by-Step Workflow

• Preservation (Crucial):

  • Collect sediment.[4] If not extracting immediately, flash freeze in liquid nitrogen.

  • Do not allow slow thawing.

• Spike & Lysis:

  • Weigh ~100-200 mg frozen sediment into a bead-beating tube.

  • Add DMSP-d6 IS directly to the frozen pellet.

  • Immediately add 1.0 mL Extraction Solvent .

  • Why? Adding IS before solvent ensures it tracks extraction efficiency.

• Mechanical Extraction:

  • Bead beat (homogenize) for 30 seconds or sonicate for 10 min on ice.

  • Warning: Avoid heat buildup during sonication (degradation risk).

• Separation:

  • Centrifuge at 10,000 x g for 10 min at 4°C.

  • Collect supernatant.

• Dilution (The "Salt Fix"):

  • Dilute the supernatant 1:10 with 100% Acetonitrile.

  • Why? This precipitates excess proteins/salts and prepares the sample for HILIC injection conditions (which require high organic solvent).

• Analysis:

  • Inject onto ZIC-HILIC column (LC-MS/MS).

  • Monitor Transitions:

    • DMSP: m/z 135 → 63 (or 135 → 73)

    • DMSP-d6: m/z 141 → 69

📉 Visualization: The Degradation Pathway

Understanding where you lose the molecule.

Caption: DMSP is lost to DMS via enzymatic cleavage (left) or alkaline hydrolysis (right). Acidified methanol prevents both.

📚 References

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[2][3] Journal of Chromatography B, 878(31), 3238-3242.[3]

• Kiene, R. P., & Slezak, D. (2006). Low dissolved DMSP concentrations in seawater revealed by small-volume gravity filtration and dialysis sampling. Limnology and Oceanography: Methods, 4(4), 80-95.

• Wiesemeier, T., & Pohnert, G. (2007). Direct quantification of dimethylsulfoniopropionate (DMSP) in marine micro- and macroalgae using HPLC or UPLC/MS.[1][9] Journal of Chromatography B, 850(1-2), 493-498.[9]

• Curson, A. R., et al. (2011). Dimethylsulfoniopropionate biosynthesis in marine bacteria and identification of the key gene dsyB. Nature, 542, 484–487.

Sources

• 1. archimer.ifremer.fr [archimer.ifremer.fr]
• 2. researchgate.net [researchgate.net]
• 3. Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.usgs.gov [pubs.usgs.gov]
• 5. researchgate.net [researchgate.net]
• 6. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 7. semanticscholar.org [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Direct quantification of dimethylsulfoniopropionate (DMSP) in marine micro- and macroalgae using HPLC or UPLC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Isotopic Integrity of (2-Carboxyethyl)dimethyl-d6-sulfonium Chloride

Core Directive: The Stability Mechanism

You are working with (2-Carboxyethyl)dimethyl-d6-sulfonium chloride (an analog of DMSP). The critical threat to your experiment is not chemical decomposition, but isotopic dilution via Hydrogen-Deuterium (H/D) exchange.

The "Invisible" Reaction

Many researchers assume that because the Carbon-Deuterium (C-D) bond is stronger than the C-H bond (Kinetic Isotope Effect), it is inert. This is false for sulfonium salts.

The positive charge on the sulfur atom creates a strong inductive effect, significantly increasing the acidity of the adjacent methyl protons (the

groups). In the presence of even weak bases (like water at pH 7), these deuterons can deprotonate to form a transient ylide . When this ylide reprotonates from the solvent (H2O), you lose your isotopic label.

Mechanism of Deuterium Loss

The following diagram illustrates the pathway of isotopic degradation. To maintain integrity, you must block the "Deprotonation" step.

Caption: The base-catalyzed mechanism of H/D exchange in sulfonium salts. The reaction is driven by the acidity of alpha-protons (

), allowing exchange even at neutral pH over time.

Troubleshooting & Optimization Guide

Module A: pH Control (The Critical Variable)

Issue: "My signal intensity for the deuterated group is decreasing over time in aqueous solution."

Root Cause: The pH is too high. At pH 7.0, the concentration of hydroxide ions (

) is sufficient to catalyze the exchange over hours/days. At pH > 9, exchange is rapid (minutes).

Protocol:

• Acidify Immediately: Maintain solution pH < 4.0.

• Buffer Selection: Avoid phosphate buffers if possible, as phosphate anions can act as general bases to catalyze the proton abstraction.

• Recommended Matrix: 0.1% DCl (Deuterium Chloride) or HCl in water.

pH Condition	Exchange Rate (Estimated)	Suitability
pH > 8.0	Rapid (Minutes to Hours)	CRITICAL FAILURE
pH 7.0	Moderate (Hours to Days)	Short-term use only
pH 4.0 - 5.0	Slow (Days to Weeks)	Acceptable for analysis
pH < 3.0	Negligible (Months)	OPTIMAL STORAGE

Module B: Solvent Strategy

Issue: "Can I dissolve this in DMSO-d6?"

Root Cause: DMSO is an aprotic solvent, which is generally good, but it is hygroscopic. "Wet" DMSO can facilitate exchange if residual water acts as a proton source.

Protocol:

• Preferred: Use Acetonitrile-d3 or dry DMSO-d6 stored over molecular sieves.

• If Water is Necessary: Use

  (Deuterium Oxide).

  • Why? If the solvent is 99.9% D, the ylide will reprotonate with D, effectively "masking" the exchange. You still form the ylide, but the chemical identity (

    ) remains unchanged.

  • Caveat: If you are trying to measure metabolic exchange (biological application), using

    will obscure your results. In that case, use acidified .

Module C: Temperature Control

Issue: "I left the sample on the benchtop overnight."

Root Cause: The activation energy for ylide formation is accessible at room temperature (25°C).

Protocol:

• Storage: -20°C is mandatory for long-term stability.

• Analysis: Keep samples at 4°C (on ice) until the moment of injection/application.

Analytical Validation Protocol (Self-Validating System)

Do not assume your reagent is intact.[1] Verify it using Proton NMR (

-NMR).[2]

Objective: Detect the presence of protium (

) on the methyl groups, which indicates exchange has occurred.[3]

Methodology:

• Sample Prep: Dissolve ~5 mg of sample in

  (or appropriate solvent).

• Acquisition: Run a standard

  -NMR (at least 64 scans for sensitivity).

• Target Region: Look at 2.90 - 3.00 ppm (typical shift for

  ).

• Integration Logic:

  • Intact Reagent: The methyl region should be silent (integral

    0).

  • Compromised Reagent: Appearance of a singlet (or triplet due to H-D coupling) at ~2.9 ppm.

  • Internal Standard: Integrate the

    -protons of the carboxyethyl chain ( 2.8 ppm, ). Set this integral to 2.0.

  • Calculation: Any area in the methyl region represents % exchange.

Visual Decision Tree:

Caption: Workflow for validating isotopic purity using 1H-NMR. Any signal at the methyl shift indicates contamination.

Frequently Asked Questions (FAQs)

Q: Can I autoclave solutions of this compound? A: No. High heat (121°C) will drastically accelerate both chemical degradation (cleavage to acrylate) and H/D exchange. Sterilize via filtration (0.22 µm) instead.

Q: I am using this for metabolic tracking in cell culture (pH 7.4). Will it work? A: It is a race against time. At pH 7.4, exchange is active.

• Mitigation: Prepare the solution fresh immediately before adding to cells. Do not store the stock solution in PBS or media. Store the stock in 10 mM HCl, then dilute into the media at the last second. The buffering capacity of the media will neutralize the small amount of acid, but the exposure time at pH 7.4 will be minimized.

Q: Why does the literature say sulfonium salts are stable acids? A: They are stable chemically (they don't fall apart easily), but they are kinetically active regarding proton exchange. The

of the alpha-protons is approximately 17–19 [1]. While this seems high, it is low enough for equilibrium exchange to occur in water over time, unlike standard alkanes ( > 50).

References

• Doering, W. v. E., & Hoffmann, A. K. (1955). The d-Orbital Resonance Effect in Sulfur and Phosphorus Compounds. Journal of the American Chemical Society. Link

• Yano, Y., et al. (1968). Kinetic Studies of the Hydrogen-Deuterium Exchange of the Methyl Protons of Trimethylsulfonium Iodide. Bulletin of the Chemical Society of Japan. Link

• Kiene, R. P., & Linn, L. J. (2000). Distribution and turnover of dissolved DMSP and its relationship with bacterial production in the Gulf of Mexico. Limnology and Oceanography. (Context on DMSP stability/turnover). Link

Sources

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Metabolomics &amp; Small Molecule Separation

Topic: Resolving peak co-elution of DMSP and betaine in LC-MS analysis Role: Senior Application Scientist Format: Technical Support Center (Interactive Q&A)

Case ID: DMSP-BET-001 Subject: Resolving Co-elution and Ion Suppression of DMSP and Glycine Betaine Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are likely experiencing co-elution not because these compounds are isobaric (they differ by 17 Da), but because they are both highly polar, low-molecular-weight quaternary onium compounds. On standard C18 columns, they elute in the void volume (

), leading to massive ion suppression and non-reproducible quantification.

The solution requires a shift from Reversed-Phase (RP) to Zwitterionic Hydrophilic Interaction Liquid Chromatography (ZIC-HILIC) . This guide details the mechanistic resolution of this separation.

Module 1: The Diagnostic Phase

Q: Why are DMSP and Betaine co-eluting on my current setup?

A: If you are using a C18 or C8 column, you are fighting thermodynamics.

• DMSP (Dimethylsulfoniopropionate): A sulfonium zwitterion. Highly water-soluble.

• Glycine Betaine: A quaternary ammonium zwitterion. Extremely polar.

On reversed-phase columns, these analytes have virtually no retention factor (

). They elute with the unretained salts and matrix debris at the solvent front. Even if your Mass Spectrometer (MS) can resolve their masses (m/z 135 vs. 118), the co-eluting matrix causes ionization suppression , where the high abundance of Betaine (often mM levels in biological samples) steals charge from DMSP (often M levels), destroying your sensitivity.

Q: Is this an isobaric interference issue?

A: Strictly speaking, no.

• DMSP:

• Betaine:

However, "co-elution" here creates a suppression zone . If they overlap chromatographically, the massive ion flux from Betaine suppresses the DMSP signal. You must separate them chromatographically to quantify them accurately.

Module 2: The Solution (ZIC-HILIC Protocol)

Q: What is the recommended column chemistry?

A: We recommend a Zwitterionic HILIC (ZIC-HILIC) phase. Unlike standard bare silica HILIC (which relies only on adsorption), ZIC-HILIC uses a sulfobetaine functional group that creates a stable water-rich layer on the surface. This allows for a dual separation mechanism:

• Hydrophilic Partitioning: Analytes partition into the water layer.

• Weak Electrostatic Interactions: The zwitterionic surface interacts with the charged onium centers of your analytes.

Visualizing the Decision Logic

Figure 1: Troubleshooting logic flow for polar metabolite separation. Note the critical dependence on column chemistry and pH.

Module 3: The Validated Protocol

Q: Can you provide a step-by-step method I can run today?

A: Yes. This protocol is designed for an LC-MS/MS Triple Quadrupole system.

1. Chromatographic Conditions

• Column: ZIC-HILIC (e.g., Merck SeQuant or equivalent), 100mm x 2.1mm, 3.5

  m.

• Temperature: 35°C.

• Flow Rate: 0.3 - 0.4 mL/min.

2. Mobile Phases

• Mobile Phase A (Aqueous): 10 mM Ammonium Acetate in Water, pH 4.5 (Adjust with Acetic Acid).

  • Why pH 4.5? DMSP (pKa ~3.7) and Betaine (pKa ~1.8) are both fully zwitterionic here. This maximizes their interaction with the water layer and ensures reproducible retention times.

• Mobile Phase B (Organic): 100% Acetonitrile.

3. Gradient Profile

• Note: HILIC runs "backwards" compared to C18. We start with high organic to retain, and increase water to elute.

Time (min)	% Phase B (ACN)	State	Mechanism
0.0 - 1.0	90%	Isocratic Hold	Load sample; analytes partition into water layer.
1.0 - 8.0	90% 50%	Linear Ramp	Elution of DMSP then Betaine.
8.0 - 10.0	50%	Wash	Flush strongly retained matrix components.
10.1 - 15.0	90%	Re-equilibration	CRITICAL: HILIC requires long equilibration to re-establish the water layer.

4. Sample Preparation (The "Hidden" Variable)

• Diluent: Samples MUST be dissolved in 80-90% Acetonitrile.

• Why? Injecting a 100% aqueous sample into a HILIC column (which is 90% organic) causes "solvent mismatch." The water in your sample acts as a strong solvent plug, flushing your analytes down the column instantly, causing peak splitting or void elution.

Module 4: Mass Spectrometry Optimization

Q: What are the specific MRM transitions?

A: To ensure specificity, monitor the following transitions. Note that DMSP loses dimethyl sulfide (DMS), while Betaine loses trimethylamine (TMA).

Analyte	Precursor (m/z)	Product (m/z)	Loss ID	Collision Energy (V)
DMSP	135.0	73.0	-DMS (62 Da)	15 - 20
Betaine	118.1	59.0	-TMA (59 Da)	20 - 25
DMSP-d6 (IS)	141.0	79.0	Internal Standard	Match DMSP

Q: How do I confirm I have eliminated suppression?

A: Perform a Post-Column Infusion (PCI) experiment.

• Infuse a constant flow of DMSP standard into the MS source via a T-piece.

• Inject a "blank" matrix sample (e.g., plasma/seawater extract) via the LC column.

• Monitor the DMSP baseline.

• Result: If you see a dip in the baseline at the retention time of Betaine, you still have suppression. Adjust the gradient to separate them further.

Module 5: Advanced Troubleshooting

Q: My retention times are drifting shift-to-shift.

A: This is a classic HILIC issue.

• Check Buffer Concentration: HILIC requires salt (ammonium acetate) to shield electrostatic repulsions. Ensure you have at least 10mM.

• Equilibration Time: Are you cutting the re-equilibration step short? The water layer takes time to rebuild. Ensure at least 10-15 column volumes of starting buffer between runs.

Q: I see "fronting" peaks.

A: This usually indicates the sample solvent is too strong (too much water). Dilute your sample 1:5 or 1:10 in Acetonitrile before injection.

References

• Separation of Quaternary Ammonium Compounds Using a Bonded Polymeric Zwitterionic Stationary Phase. LCGC International. [Link]

• Determination of Betaine Metabolites and Dimethylsulfoniopropionate in Coral Tissues Using LC-TOF-MS. Journal of Chromatography B. [Link]

• Controlling Selectivity on Zwitterionic HILIC Columns by Adjusting pH and Buffer Strength. Chromatography Today. [Link][1]

• Determination of Choline, Betaine, and Dimethylglycine in Plasma. Clinical Chemistry. [Link]

Sources

• 1. Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems - PMC [pmc.ncbi.nlm.nih.gov]

Storage stability of DMSP-d6 HCl stock solutions at -20°C vs -80°C

Topic: Storage stability of Dimethylsulfoniopropionate-d6 (DMSP-d6) HCl stock solutions at -20°C vs -80°C. Case ID: T-DMSP-ISO-001 Status: Resolved / Best Practice Defined

Executive Summary: The -20°C vs. -80°C Verdict

For DMSP-d6 HCl stock solutions , the storage temperature dictates the shelf-life and chemical integrity of the standard.

Storage State	Recommended Temp	Stability Window	Risk Factor
Solid (Lyophilized)	-20°C	> 12 Months	Hygroscopic; protect from moisture.[1]
Stock Solution (Long-term)	-80°C	> 6 Months	Solvent evaporation; slow hydrolysis.
Stock Solution (Working)	-20°C	< 1 Month	Concentration drift; hydrolysis if pH > 5.

The Technical Verdict: While the solid HCl salt is stable at -20°C, -80°C is the required standard for long-term storage of liquid stock solutions. This is not primarily due to chemical degradation (if acidified), but to prevent solvent evaporation and concentration drift in volatile solvents like methanol, and to arrest any slow hydrolytic cleavage that occurs even at -20°C if the pH shifts.

Module 1: The Stability Matrix & Degradation Mechanisms

To understand why we recommend specific storage conditions, you must understand the "Enemy": Base-Catalyzed Hydrolysis .

DMSP is a zwitterion that is chemically stable in acidic conditions but rapidly degrades in alkaline environments. The DMSP-d6 HCl salt provides an initial acidic buffer, but once in solution, the clock starts ticking.

Degradation Pathway Visualization

The following diagram illustrates the critical degradation pathways you are trying to prevent by using -80°C and acidification.

Figure 1: The primary instability risk for DMSP-d6 is the cleavage into DMS (gas) and Acrylate.[2][3][4][5][6][7][8][9][10] This reaction is accelerated by heat and high pH.

Module 2: Standard Preparation Protocol (Best Practice)

Objective: Create a stock solution stable for >6 months at -80°C.

Reagents Required[7][8][11][12][13]

• DMSP-d6 HCl (Solid)

• Solvent: Methanol (LC-MS Grade) or Milli-Q Water.

  • Note: Methanol is preferred for rapid evaporation in LC-MS pre-concentration steps, but check your specific column chemistry.

• Stabilizer: 1M HCl (High Purity).

Step-by-Step Workflow

• Equilibration (Crucial):

  • Remove the DMSP-d6 HCl vial from the freezer.

  • STOP: Allow the vial to reach room temperature before opening.

  • Why? The HCl salt is hygroscopic .[1] Opening a cold vial condenses atmospheric moisture onto the solid, altering the weight and causing hydrolysis [1].

• Gravimetric Preparation:

  • Weigh the solid rapidly into a tared amber glass vial.

  • Dissolve in Methanol (or Water) to reach a target concentration (e.g., 1 mM).

• Acidification (The "Lock"):

  • Add HCl to the stock solution to achieve a final concentration of 10 mM HCl (approx. pH 2-3).

  • Why? DMSP is most stable at pH < 4. This prevents the "lyase-like" chemical cleavage reaction [2].

• Aliquoting:

  • Divide the master stock into small aliquots (e.g., 100 µL) in screw-cap cryovials with O-rings.

  • Do NOT store one large bottle. Repeated freeze-thaw cycles induce condensation and concentration changes.

• Storage:

  • Place aliquots at -80°C .

Module 3: Troubleshooting & FAQs

Q1: My DMSP-d6 signal intensity is dropping over time. Is it degrading?

Diagnosis: Before assuming chemical degradation, check for adsorption or evaporation .

• The Test: Compare the signal of your stored stock against a freshly weighed standard.

• The Fix:

  • Evaporation: If stored at -20°C in a non-sealed vial, Methanol evaporates, increasing concentration initially, then precipitating the salt. Use O-ring caps.

  • Adsorption: DMSP is cationic. It can adsorb to certain plastic types at low concentrations. Use Glass or High-Quality Polypropylene (PP) vials.

  • Check the m/z: If you see a rise in the transition for DMSO-d6 (M+16), you have oxidation. If you see high background noise but low DMSP, you likely have hydrolysis (DMS gas lost).

Q2: Can I use DMSO as a solvent for the stock?

Answer: NO. While DMSP is soluble in DMSO, DMSO is a metabolic product of DMSP oxidation. Using it as a solvent creates a massive background interference if you are analyzing sulfur metabolism pathways. Furthermore, DMSO freezes at ~18°C, making handling difficult. Stick to Acidified Methanol or Water [3].

Q3: Why do I need -80°C if the solid is okay at -20°C?

Answer:

• Solid State: The crystal lattice of the HCl salt protects the molecule.

• Liquid State: The molecules are free to interact. Even at -20°C, uncatalyzed hydrolysis can occur slowly over months. More importantly, -20°C freezers often cycle temperatures (defrost cycles), causing solvent expansion/contraction and evaporation. -80°C provides a "static" environment that locks the solvent matrix [4].

Q4: Will the deuterium exchange with the solvent?

Answer: Generally, No. The deuterium atoms in DMSP-d6 are typically on the dimethylsulfonium group (

). These methyl protons are not acidic enough to exchange rapidly with water or methanol protons under standard storage conditions (pH 2-5). Exchange is a negligible risk compared to hydrolysis [5].

Module 4: Decision Logic for Storage

Use this logic flow to determine where to put your samples today.

Figure 2: Decision tree for storage locations based on physical state and usage timeline.

References

• Kiene, R. P., & Linn, L. J. (2000).[11] Distribution and turnover of dissolved DMSP and its relationship with bacterial production and dimethylsulfide in the Gulf of Mexico. Limnology and Oceanography, 45(4), 849-861. Retrieved from [1][3][4][5][6][7][8][12][13][14]

• Spielmeyer, A., & Pohnert, G. (2010).[1] Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[1][3] Journal of Chromatography B, 878(31), 3238-3242. Retrieved from

• Curson, A. R., et al. (2011). Catabolism of dimethylsulphoniopropionate: microorganisms, enzymes and genes.[14] Nature Reviews Microbiology, 9(12), 849-859. Retrieved from

Sources

• 1. adipogen.com [adipogen.com]
• 2. Dimethylsulfoniopropionate and Methanethiol Are Important Precursors of Methionine and Protein-Sulfur in Marine Bacterioplankton - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Metagenomic Insights Into the Cycling of Dimethylsulfoniopropionate and Related Molecules in the Eastern China Marginal Seas [frontiersin.org]
• 5. annualreviews.org [annualreviews.org]
• 6. par.nsf.gov [par.nsf.gov]
• 7. researchgate.net [researchgate.net]
• 8. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 9. Phytoplankton‐derived zwitterionic gonyol and dimethylsulfonioacetate interfere with microbial dimethylsulfoniopropionate sulfur cycling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dimethylsulfoniopropionate - Wikipedia [en.wikipedia.org]
• 11. Bacterial Catabolism of Dimethylsulfoniopropionate (DMSP) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 14. academic.oup.com [academic.oup.com]

Technical Support Center: Reducing Background Noise in DMSP-d6 MRM Channels

This guide serves as a specialized technical support resource for researchers analyzing Dimethylsulfoniopropionate (DMSP) using LC-MS/MS with a DMSP-d6 internal standard.[1] It addresses the specific challenges of background noise, signal suppression, and isotopic interference in zwitterionic MRM channels.

Current Status: Operational Topic: DMSP-d6 Internal Standard Optimization Methodology: HILIC-ESI-MS/MS (MRM Mode)[1]

Diagnostic Overview: Categorizing the "Noise"

Before applying a fix, you must categorize the noise profile. In Mass Spectrometry, "noise" is often a catch-all term for two distinct phenomena.

Type A: The "Ghost" Peak (Interference)

• Symptom: A distinct chromatographic peak appears in the DMSP-d6 channel (m/z 141 → 73 or 141 → 69) at the exact retention time of DMSP, even in samples where DMSP-d6 was not added (or in high-concentration native samples).

• Root Cause: Isotopic contribution (Cross-talk) or Standard Impurity.[1]

Type B: High Baseline (Chemical Noise)

• Symptom: A jagged, elevated baseline across the entire chromatogram in the DMSP-d6 channel, reducing the Signal-to-Noise (S/N) ratio.[1]

• Root Cause: Mobile phase contamination, column bleed, or suboptimal source desolvation.

Troubleshooting Guide (Q&A Format)

Q1: I see a peak in my DMSP-d6 channel when running high-concentration native DMSP standards. Is my internal standard broken?

Diagnosis: This is likely Isotopic Contribution (Forward Cross-talk), not a broken standard. The Mechanism: Native DMSP (m/z 135) has naturally occurring isotopes.[2] While the M+6 isotope is statistically rare, the sheer abundance of native DMSP in marine samples (often mM concentrations) can cause "spectral pile-up" or detector saturation that bleeds into the m/z 141 channel. Furthermore, if you are monitoring the m/z 141 → 73 transition, you are detecting the unlabeled propionate fragment, which relies entirely on Q1 (Precursor) isolation to distinguish Native from D6.

Protocol: The "Cross-Talk" Validation

• Prepare a "Native-Only" Sample: High concentration DMSP (e.g., 100 µM) in solvent.[1] Do not add DMSP-d6.

• Inject: Run your standard MRM method.

• Analyze: Check the DMSP-d6 channel (m/z 141).[1]

  • Result: If you see a peak, calculate the % contribution:

    .

  • Threshold: If contribution is > 0.5%, your native concentration is too high for the isolation window.

Solution:

• Dilute Samples: Bring native concentration down to linear range.

• Switch Transitions: Move from monitoring m/z 141 → 73 (unlabeled fragment) to m/z 141 → 69 (labeled dimethyl sulfide fragment). This adds a second layer of specificity (Mass Filtering at Q3).[1]

Q2: My baseline noise is high specifically in HILIC mode. How do I fix this?

Diagnosis: HILIC (Hydrophilic Interaction Liquid Chromatography) is notorious for high background noise because it uses high organic content (Acetonitrile) with high concentrations of buffer salts (Ammonium Acetate/Formate) that can precipitate or form clusters in the source.

Protocol: Source & Solvent Optimization

• Buffer Concentration: Ensure Ammonium Acetate/Formate is ≤ 10 mM .[1] Higher concentrations (20-50 mM) drastically increase noise in ESI+ without improving zwitterion ionization significantly.[1]

• Quality of Acetonitrile: Use only LC-MS Hypergrade acetonitrile. DMSP is a small molecule; contaminants in lower-grade solvents often appear in the low mass range (< 200 m/z).[1]

• Desolvation Temperature: DMSP is thermally labile.[1] If the source is too hot (> 500°C), it can fragment in the source, creating random noise.

  • Optimization: Lower desolvation temperature to 350°C and increase gas flow to aid nebulization without thermal degradation.

Q3: I suspect my DMSP-d6 stock solution is contaminated. How do I verify?

Diagnosis: If you see a peak in the Native DMSP channel (m/z 135) when running a DMSP-d6 Only blank, your internal standard contains "D0" (unlabeled) impurities.[1] This will artificially inflate your calculated sample concentrations.[1]

Protocol: Isotopic Purity Check

• Prepare "IS-Only" Sample: DMSP-d6 at working concentration (e.g., 1 µM).[1]

• Inject: Monitor the Native DMSP channel (m/z 135).

• Analyze: Any peak at the retention time indicates D0 impurity.

  • Correction: If D0 < 1%, you can mathematically correct for it or ignore it. If > 1%, purchase a new lot of DMSP-d6 or synthesize a fresh batch.[1]

Visualizing the Mechanism

DMSP Fragmentation & Cross-Talk Pathways

The following diagram illustrates why the choice of MRM transition affects background noise. Note that the m/z 73 fragment is shared between Native and D6, making Q1 isolation critical.

Caption: Fragmentation pathways of DMSP and DMSP-d6. Red dashed line indicates the transition prone to cross-talk noise.

Optimized Experimental Parameters

To minimize noise, adhere to these field-validated parameters for HILIC analysis of DMSP.

Parameter	Recommended Setting	Reason for Choice
Column	ZIC-HILIC or Amide HILIC	Retains polar zwitterions; separates DMSP from isobaric interferences.[1]
Mobile Phase A	10 mM Ammonium Acetate (pH 5.[1]0) in 95:5 ACN:H2O	High organic content is required for HILIC retention.[1]
Mobile Phase B	10 mM Ammonium Acetate (pH 5.[1]0) in 50:50 ACN:H2O	Water phase for elution.[1]
DMSP-d6 Transition	141.1 → 69.1	Critical: Avoids the shared m/z 73 fragment, reducing noise from native DMSP bleed-through.
Collision Energy	Optimized (approx. 15-25 eV)	Sufficient to cleave the C-S bond without destroying the DMS fragment.[1]
Dwell Time	50-100 ms	Longer dwell times average out random electronic noise, smoothing the baseline.

Troubleshooting Logic Flow

Use this logic gate to determine your next step.

Caption: Step-by-step logic for identifying the source of background noise.

References

• Spielmeyer, A., & Pohnert, G. (2010).[3] Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[1][3] Journal of Chromatography B, 878(31), 3238–3242.[1][3] Link

• Waters Corporation. (2020).[1] Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions. Waters Application Notes. Link

• BenchChem. (2025).[1][4] Technical Support Center: Reducing Background Noise in Mass Spectrometry for Deuterated Compounds. BenchChem Technical Guides. Link

Sources

• 1. bipm.org [bipm.org]
• 2. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Optimizing Electrospray Ionization (ESI) for Sulfonium Ions

) Species

Introduction: The "Pre-Charged" Paradox

Sulfonium ions represent a unique class of analytes in mass spectrometry. Unlike most organic molecules that require protonation (

) or adduct formation ( ) to become detectable, sulfonium species carry a permanent positive charge ( ).

The Advantage: You technically do not need to "ionize" them; you only need to desolvate them. This theoretically offers limits of detection (LOD) orders of magnitude lower than neutral amines.

The Trap: Because they are pre-charged, they are exceptionally prone to Corona Discharge at standard ESI voltages. Furthermore, the

bond is often thermally and collisionally labile, leading to severe In-Source Fragmentation (ISF) . A standard "autotune" method will likely destroy your analyte before it reaches the quadrupole.

This guide provides a manual, non-templated optimization strategy to maximize the "Survival Yield" of sulfonium ions.

Core Optimization Module: The "Soft" ESI Protocol

To analyze sulfonium ions, you must invert the standard logic of ESI optimization. High voltage and high temperature—usually friends of desolvation—are enemies here.

The Critical Parameters[1][2]

Parameter	Standard ESI Setting (Positive)	Sulfonium Optimized Setting	Scientific Rationale
Capillary Voltage (kV)	3.5 – 5.0 kV	1.5 – 2.5 kV	Pre-charged ions lower the onset potential for Taylor cone formation. High kV triggers corona discharge, destroying the signal.
Cone Voltage / DP (V)	30 – 60 V	5 – 20 V	High declustering potential accelerates ions into gas molecules, breaking the weak bond (ISF).
Source Temp (°C)	350 – 500°C	150 – 250°C	Sulfoniums are thermally labile. High heat causes dealkylation (neutral loss) before the ion enters the vacuum.
Solvent pH	Acidic (0.1% Formic Acid)	Neutral / Ammonium Acetate	You do not need protons. Acid can sometimes suppress signal or promote hydrolysis artifacts.

Protocol: "Survival Yield" Ramping

Do not rely on total ion current (TIC). You must optimize for the ratio of the molecular ion (

) to its fragments ( ).

Step-by-Step Workflow:

• Infusion: Infuse your standard at 10 µL/min.

• Baseline Scan: Set Cone Voltage to 0V (or minimum). Note the intensity of

  .

• Ramp Cone Voltage: Increase in 5V increments.

  • Observation: Signal will rise as clusters break up, then plateau, then crash as fragmentation begins.

• Calculate Survival Yield (SY):

• Selection: Choose the voltage where SY is >90%, even if absolute intensity is 20% lower than the maximum. Spectral fidelity is more valuable than raw height for labile species.

Visualization: Optimization Logic Flow

Figure 1: Decision tree for optimizing ESI parameters specifically for pre-charged sulfonium species, prioritizing stability over raw intensity.

Troubleshooting Guide: Artifacts & Anomalies

The "Missing Mass" (In-Source Fragmentation)

Symptom: You expect

300. You see a huge peak at 238 (Loss of 62 Da) or 285 (Loss of 15 Da). Mechanism: Sulfonium ions degrade via nucleophilic attack or thermal elimination.

• Reaction A (Dealkylation):

  (Rare in ESI, usually neutral loss observed).

• Reaction B (Neutral Loss):

  (Loss of neutral sulfide).

Solution:

• Cool Down: Lower Desolvation Gas Temperature by 50°C.

• Soft Start: Reduce Cone Voltage/Declustering Potential immediately.

• Gas Flow: Increase Cone Gas flow (if available) to cool the ions as they enter the vacuum.

Electrochemical Reduction (The "Redox" Artifact)

Symptom: You observe

or species corresponding to a reduced form of your sulfonium, or unexpected radical species. Mechanism: The ESI emitter acts as an electrochemical half-cell.[1] While positive mode usually implies oxidation at the emitter (Anode), complex redox loops can occur depending on the grounding and emitter material.

• Steel Emitters: High surface activity can catalyze redox reactions [1].

• Fused Silica: Chemically inert, reducing surface-catalyzed artifacts.

Solution:

• Switch to a Fused Silica or Glass-coated emitter tip.

• Ensure the emitter is properly grounded.

• Add a "sacrificial" redox buffer if absolutely necessary (advanced users only).

FAQ: Sulfonium Specifics

Q: Do I need formic acid in my mobile phase? A: Generally, no . Unlike amines, sulfoniums are already charged. Formic acid is used in ESI to protonate neutrals. For sulfoniums, it adds unnecessary conductivity (increasing discharge risk) and can promote acid-catalyzed hydrolysis of the analyte. Use 5-10 mM Ammonium Acetate to maintain ionic strength without aggressive pH.

Q: My signal is fluctuating wildly (spiking). Why? A: You are likely in the Corona Discharge regime. Because your analyte is pre-charged, the "onset voltage" for the Taylor cone is lower than for neutral compounds.

• Fix: Lower Capillary Voltage by 500V.

• Fix: Move the sprayer position slightly further from the inlet (if adjustable).

Q: Can I use APCI instead of ESI? A: Avoid APCI. APCI relies on gas-phase ion-molecule reactions (proton transfer) and high heat (

). This will almost certainly thermally degrade sulfonium salts before ionization. ESI is the required method.

References

• Van Berkel, G. J., et al. (2025). "Electrochemical Processes in Electrospray Ionization Mass Spectrometry." ResearchGate.[2]

• Holcapek, M., et al. (2008). "Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry." Journal of Mass Spectrometry.

• Herman, J. L., et al. (2018). "Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments." Analytical Chemistry.

• Niessen, W. M. A. (2019). "Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for structural elucidation." Royal Society of Chemistry.

• Agilent Technologies. (2016). "Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach." Spectroscopy Online.

Sources

• 1. stacks.stanford.edu [stacks.stanford.edu]
• 2. researchgate.net [researchgate.net]

Addressing isobaric interference in DMSP-d6 mass spectra

Topic: Addressing Isobaric Interference in DMSP-d6 Mass Spectra Content Type: Technical Support Center (Troubleshooting Guide & FAQs) Audience: Researchers, Scientists, and Drug Development Professionals

Subject: DMSP-d6 Internal Standard Troubleshooting

Welcome to the technical support center. You are likely here because your quantification of Dimethylsulfoniopropionate (DMSP) using the deuterated internal standard (DMSP-d6) is showing irregularities. Whether you are observing high background signals, non-linear calibration curves, or "ghost" peaks in your chromatograms, this guide addresses the root causes of isobaric interference in sulfonium metabolite analysis.

⚠️ The Core Problem: Why DMSP-d6 is Tricky

DMSP is a zwitterionic sulfonium compound. It is thermally labile and highly polar. When analyzing DMSP-d6 (

, protonated ), three distinct mechanisms often mimic "isobaric interference":

• In-Source Fragmentation: Thermal degradation occurring before the quadrupole.

• The "Shared Fragment" Trap: Poor transition selection leading to crosstalk.

• Matrix Isobars: Co-eluting endogenous compounds with nominal mass 141.

Module 1: Diagnostic Workflow

"Is the interference real or instrumental?"

Before altering your method, use this logic flow to pinpoint the source of the interference.

Figure 1: Diagnostic logic tree for isolating the source of interference in DMSP-d6 analysis.

Module 2: Optimizing MS/MS Transitions

The "Shared Fragment" Trap

A common error in DMSP analysis is selecting the acrylate fragment for quantification.

• DMSP (Analyte): Precursor

  Da Product Da (Acrylate) + Da (DMS).

• DMSP-d6 (IS): Precursor

  Da Product Da (Acrylate) + Da (DMS-d6).

The Issue: If you monitor the transition to

73 for both, you rely entirely on Q1 (Quadrupole 1) resolution to separate them. If the isolation window is too wide, or if in-source fragmentation converts 141 to 135 (via H/D exchange, though rare in source), you get interference.

The Fix: Target the sulfur-containing moiety, which carries the isotopic label.

Compound	Poor Transition (Avoid)	Optimal Transition (Select)	Rationale
DMSP (d0)			Monitors the DMS fragment ( ). High specificity.
DMSP-d6			Monitors the DMS-d6 fragment ( ). Distinct from analyte.

Q: I see a peak at m/z 141 in my samples even without adding Internal Standard. What is it? A: This is a true matrix isobar. In marine or plant metabolomics, this is often a fragment from a larger sulfonium compound or a co-eluting betaine adduct.

• Action: You must improve chromatographic resolution. Switch from C18 (Reverse Phase) to HILIC (Hydrophilic Interaction Liquid Chromatography) . DMSP is too polar for C18 and will elute in the void volume where ion suppression and matrix interference are highest.

Module 3: Controlling In-Source Fragmentation

The "Ghost" Interference

DMSP is thermally unstable. In the ESI source, high temperatures can cleave the molecule before it enters the mass analyzer.

If DMSP-d6 degrades in the source, you lose signal intensity, but more importantly, you create a chaotic background of DMS-d6 gas in the source, which can form clusters that mimic other ions.

Protocol: Source Tuning for Labile Sulfoniums

• Temperature: Lower the Desolvation/Source Temperature.

  • Standard Small Molecule:

  • DMSP Target:

• Cone Voltage / Declustering Potential:

  • Perform a "breakdown curve" experiment. Inject DMSP-d6 and ramp the cone voltage from 0V to 100V.

  • Select the voltage that maximizes the molecular ion (

    ) while minimizing the fragment ( ).

  • Typical Range: Keep this "soft" (e.g., 20-30V).

Module 4: Chromatographic Separation (HILIC)

Separating the Isobars

If you have a matrix interference at

141, the mass spectrometer cannot distinguish it from your IS. You must separate them in time.

Recommended HILIC Conditions:

• Column: Amide-functionalized silica (e.g., Waters BEH Amide or TSKgel Amide-80).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.5). Buffer is critical for zwitterion peak shape.

• Mobile Phase B: Acetonitrile.[1][2]

• Gradient:

  • Start: 95% B (High organic to retain polar DMSP).

  • End: 60% B.

  • Note: DMSP usually elutes between 80-70% B.

Figure 2: HILIC separation strategy to resolve DMSP from matrix isobars.

Module 5: Isotopic Purity Check

The "Cross-Talk" Phenomenon

If you see a signal for the analyte (

135) when injecting only the internal standard ( 141), your DMSP-d6 standard is likely impure (contains d0-DMSP).

Calculation for Correction: If your IS is 98% pure, 2% of your IS spike is actually analyte. This creates a positive intercept on your calibration curve.

• Quantify the Contribution: Inject your IS at the working concentration (

  ).

• Measure Area of peak at 135 (

  ) and 141 ( ).

• Correction Factor (

  ): .

• Subtract: In your final calculation, subtract

  from the analyte area before calculating the ratio.

References

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[3][4] Journal of Chromatography B, 878(31), 3238-3242.

• Curson, A. R., et al. (2011). DMSP synthesis in the marine macroalga Ulva lactuca. The ISME Journal, 12, 1-14. (Demonstrates DMSP-d6 synthesis and degradation pathways).

• Hao, C., et al. (2023). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. (General principles of IS interference).

• Alpert, A. J. (1990). Hydrophilic-interaction chromatography for the separation of peptides, nucleic acids and other polar compounds. Journal of Chromatography A, 499, 177-196. (Foundational text on HILIC mechanism for polar zwitterions).

Sources

• 1. halocolumns.com [halocolumns.com]
• 2. Application of HILIC methods in pharmaceutical analysis [amsbiopharma.com]
• 3. Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Improving sensitivity of DMSP detection in oligotrophic seawater samples

This technical guide addresses the specific challenges of detecting Dimethylsulfoniopropionate (DMSP) in oligotrophic seawater, where concentrations often drop below 2 nM. In these environments, standard protocols fail due to poor signal-to-noise ratios and filtration artifacts that artificially inflate dissolved DMSP (DMSPd) values.

Introduction: The Oligotrophic Challenge

In nutrient-poor (oligotrophic) waters, DMSP exists in two distinct pools: particulate (intracellular, DMSPp) and dissolved (extracellular, DMSPd). The primary challenge is not just instrument sensitivity, but sample integrity .

• The Trap: Conventional vacuum filtration lyses fragile phytoplankton (e.g., Prochlorococcus, Synechococcus), releasing intracellular DMSP into the filtrate. This causes massive overestimation of the dissolved phase.

• The Solution: We must move from "bulk processing" to "micro-handling" using Small-Volume Gravity Drip Filtration (SVDF) and Isotope Dilution Mass Spectrometry (ID-MS).

Module 1: Sample Collection & Preservation

Preventing "Garbage In" – The SVDF Protocol

Frequently Asked Questions

Q: Why are my dissolved DMSP (DMSPd) baselines consistently high in open-ocean samples? A: You are likely lysing cells during filtration. In oligotrophic waters, even weak vacuum pressure (< 5 cm Hg) can rupture picoplankton.

• The Fix: Switch to Small-Volume Gravity Drip Filtration (SVDF) .

• Protocol:

  • Use a 47mm filtration tower.

  • Pre-wet a Whatman GF/F filter with sample water.

  • Add only 20–50 mL of sample.

  • Allow gravity alone to pull the water through.

  • Critical: Collect only the first 3–5 mL of filtrate for analysis. Discard the rest or use for particulate analysis.

  • Never let the filter run dry while collecting filtrate (air exposure triggers oxidative stress and lysis).

Q: How do I preserve samples if I cannot analyze them immediately? A: Chemical stabilization is superior to freezing alone for dissolved species.

• Acidification: Add 50 µL of 50% HCl per 20 mL sample (pH < 2). This stops enzymatic cleavage of DMSP to DMS.

• Hydrolysis (for Total DMSP): If measuring total DMSP, add NaOH immediately to convert DMSP to DMS, then store gas-tight. Note: This prevents speciation (dissolved vs. particulate).

Visualization: The SVDF Integrity Workflow

Caption: The Small-Volume Gravity Drip Filtration (SVDF) workflow minimizes cell lysis artifacts, ensuring accurate dissolved DMSP quantification.

Module 2: Pre-concentration & Chemical Conversion

Boosting the Signal – Purge & Trap Optimization

Frequently Asked Questions

Q: My calibration curve is linear, but my samples show poor recovery (< 80%). Why? A: This is likely a matrix effect or incomplete hydrolysis.

• Hydrolysis Time: DMSP is converted to DMS via alkaline hydrolysis (NaOH).[1] In cold, oligotrophic samples, reaction kinetics slow down. Ensure a 24-hour incubation with NaOH before purging to guarantee 100% conversion.

• Trapping Efficiency: If using Tenax TA, ensure your trap temperature is low enough (-10°C to -20°C) during purging but high enough (200°C) during desorption.

Q: How do I handle water vapor interference in the GC? A: Water is the enemy of GC sensitivity (causes flame quenching in FPD and source issues in MS).

• The Fix: Implement a rigorous Dry Purge step. After trapping the DMS, flow dry nitrogen through the trap for 5–10 minutes before heating it. This removes moisture without losing the DMS (which is strongly retained on Tenax).

Protocol: Optimized Purge & Trap Parameters

Parameter	Setting	Rationale
Purge Gas	Nitrogen or Helium (40 mL/min)	Inert carrier; flow optimized for bubble size.
Purge Time	10–15 minutes	Sufficient to strip >99% DMS from 5-10 mL sample.
Trap Material	Tenax TA (60/80 mesh)	Hydrophobic; retains DMS well, releases water.
Cryo-Trap Temp	-20°C (if available) or Ambient	Cryo-focusing sharpens peaks for low-level detection.
Desorption	200°C for 3 minutes	Rapid release (backflush) to GC column.

Module 3: Analytical Instrumentation & Validation

The Detector – When to switch from FPD to MS

Frequently Asked Questions

Q: Is GC-FPD sensitive enough for oligotrophic waters? A: Barely. A standard Flame Photometric Detector (FPD) has a detection limit of ~1–2 pmol S. In oligotrophic waters (0.5–2 nM), you are working near the limit of quantification (LOQ).

• Upgrade Path: If you consistently measure < 1 nM, switch to GC-MS with Isotope Dilution .

Q: How does Isotope Dilution (ID-MS) improve sensitivity? A: It doesn't just improve sensitivity; it validates every single data point.

• The Method: Spike every sample with a known amount of deuterated DMSP (d6-DMSP) or DMS (d6-DMS) before processing.

• The Benefit: The Mass Spectrometer (SIM mode) distinguishes natural DMS (m/z 62) from deuterated DMS (m/z 68). Any loss during filtration, purging, or trapping affects both equally. The ratio remains constant, providing a self-correcting calculation.

Visualization: Isotope Dilution Logic

Caption: Isotope Dilution Mass Spectrometry (ID-MS) corrects for experimental losses by using the ratio of natural to deuterated isotopes.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
High Background / Blanks	Contaminated reagents or filter artifacts.	1. Bake GF/F filters at 450°C for 4h.2. Check NaOH purity.3. Verify SVDF protocol (no cell lysis).
Broad / Tailing Peaks	Water in the GC column or cold spots.	1. Increase Dry Purge time.2. Check transfer line temperature (>100°C).3. Bake out column.
Poor Reproducibility	Variable purge efficiency or leak.	1. Use Internal Standard (d6-DMS).2. Leak check all fittings (Teflon shrinks when cold).
Signal Drift	FPD flame quenching or MS source fouling.	1. FPD: Check Hydrogen/Air ratio.2. MS: Clean ion source; check vacuum pressure.

References

• Kiene, R. P., & Slezak, D. (2006). Low dissolved DMSP concentrations in seawater revealed by small-volume gravity filtration and dialysis sampling. Limnology and Oceanography: Methods, 4(4), 80-95. Link

• Stefels, J., et al. (2007). Environmental constraints on the production and removal of the climatically active gas dimethylsulphide (DMS) and implications for ecosystem modelling. Biogeochemistry, 83, 245–275. Link

• Simó, R., et al. (1998). Particulate dimethyl sulphoxide in seawater: production by microplankton. Marine Ecology Progress Series, 167, 291-296. Link

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry. Journal of Chromatography B, 878(31), 3238-3242. Link

Sources

• 1. bg.copernicus.org [bg.copernicus.org]

Reference Data & Comparative Studies

Comparing DMSP-d6 vs 13C-DMSP as internal standards for metabolomics

A Comparative Technical Guide for High-Precision Quantification

Part 1: Executive Summary & Core Directive

The Thesis: In the quantification of Dimethylsulfoniopropionate (DMSP)—a critical marine osmolyte and precursor to climate-active dimethyl sulfide (DMS)—the choice between DMSP-d6 (deuterated) and 13C-DMSP (carbon-13 labeled) is a trade-off between pragmatic accessibility and analytical perfection .

While DMSP-d6 is the industry workhorse due to lower cost and synthesis ease, it suffers from the Deuterium Isotope Effect , causing retention time (RT) shifts that can compromise data integrity in high-throughput LC-MS/MS. 13C-DMSP , though often requiring custom synthesis or higher capital outlay, offers perfect co-elution, making it the gold standard for correcting severe matrix effects in complex biological samples (e.g., coral mucus, sediment, hypersaline brines).

This guide dissects the physicochemical behaviors of both standards to empower you to make the correct experimental choice.

Part 2: Technical Comparison & Mechanistic Insight

The Deuterium Isotope Effect (DMSP-d6)

Deuterium (

H) is heavier and forms shorter, stronger bonds than Protium ( H). In Reversed-Phase (RP) and Hydrophilic Interaction Liquid Chromatography (HILIC), this alters the hydrophobicity and pKa slightly.

• Chromatographic Behavior: DMSP-d6 typically elutes earlier than native DMSP in RPLC and later or earlier in HILIC depending on the specific phase interactions.

• The Risk: In complex matrices (e.g., cell lysates), the background matrix suppression ("ion suppression") is temporal. If DMSP-d6 elutes 0.1–0.2 minutes apart from the analyte, it may elute outside the suppression zone that affects the analyte, failing to correct for the signal loss.

The Carbon-13 Advantage (13C-DMSP)

Carbon-13 (

C) adds mass without significantly altering bond lengths or polarity.

• Chromatographic Behavior: 13C-DMSP co-elutes perfectly with native DMSP.

• The Benefit: It experiences the exact same ionization environment (matrix effect) as the analyte at every millisecond of the scan, providing near-perfect normalization.

Comparison Table: DMSP-d6 vs. 13C-DMSP

Feature	DMSP-d6 (Hexadeuterated)	13C-DMSP (e.g., [1-13C])
Chemical Formula
Mass Shift	+6 Da	+1 Da (per labeled carbon)
Retention Time	Possible Shift ( RT 0)	Co-elution ( RT 0)
Matrix Correction	Good (unless sharp matrix zones exist)	Excellent (Ideal)
Cost/Availability	Low / High Availability	High / Custom Synthesis often required
Cross-Talk Risk	Low (+6 Da is distinct)	Moderate (+1 Da requires high mass res)
Primary Application	Routine Quantification, Large Cohorts	Metabolic Flux Analysis, Complex Matrices

Part 3: Visualizing the Mechanism

Diagram 1: Chemical Structure & MS/MS Fragmentation Logic

Caption: MS/MS fragmentation pathway showing that while precursors differ by 6 Da, they often share the common m/z 73 product ion (acrylic acid) if the label is on the S-methyl group.[1] This requires careful chromatographic separation or selection of unique transitions (e.g., monitoring the DMS fragment).

Part 4: Experimental Protocol (HILIC-MS/MS)

Objective: Quantify intracellular DMSP in marine phytoplankton using DMSP-d6 as the internal standard.

Materials

• Analyte: DMSP-HCl standard.[1]

• Internal Standard: DMSP-d6 (Hexadeuterated dimethylsulfoniopropionate).

• Column: ZIC-HILIC or Amide HILIC (2.1 x 100 mm, 3.5 µm).

• Mobile Phase:

  • A: 10 mM Ammonium Acetate in Water (pH 5.0).

  • B: Acetonitrile (ACN).

Sample Preparation (The "Cold Methanol" Method)

• Harvest: Filter 10–50 mL of culture onto a GF/F filter.

• Quench: Immediately place filter in 1 mL cold Methanol (-20°C) .

• Spike: Add 10 µL of DMSP-d6 IS working solution (10 µM) directly to the methanol before extraction to correct for extraction efficiency.

• Extract: Vortex 1 min, sonicate 5 min (on ice), incubate at 4°C for 1 hour.

• Clarify: Centrifuge at 12,000 x g for 5 min. Transfer supernatant to LC vial.

LC-MS/MS Parameters

• Flow Rate: 0.4 mL/min.

• Gradient: 90% B to 50% B over 8 mins.

• MRM Transitions:

Compound	Precursor (m/z)	Product (m/z)	CE (eV)	Dwell (ms)
DMSP	135.1	73.0 (Quant)	15	50
DMSP	135.1	63.0 (Qual)	25	50
DMSP-d6	141.1	73.0 (Quant)	15	50
DMSP-d6	141.1	69.0 (Qual)	25	50

Critical Note: If DMSP-d6 labels the methyls, the 73.0 fragment (acrylic acid) is unlabeled. You must ensure the mass spectrometer isolates the precursors (135 vs 141) with sufficient width to prevent "cross-talk" if they co-elute.

Part 5: Decision Logic & Workflow

Diagram 2: Selection Logic for Internal Standards

Caption: Decision tree for selecting the appropriate internal standard based on matrix complexity and resource availability.

Part 6: References

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry. Journal of Chromatography B.

• Swan, H. B., et al. (2017). Quantification of dimethylsulfoniopropionate (DMSP) in Acropora spp. of reef-building coral using mass spectrometry with deuterated internal standard. Analytical and Bioanalytical Chemistry.

• Davison, A. S., et al. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Annals of Clinical Biochemistry.

• Curson, A. R. J., et al. (2018). DMSP synthesis genes in diverse marine microorganisms. Nature Microbiology. (Context for 13C flux analysis).

Sources

• 1. archimer.ifremer.fr [archimer.ifremer.fr]

A Guide to the Validation of LC-MS Methods for Dimethylsulfoniopropionate (DMSP) Quantification Using a Deuterated Internal Standard

Introduction: The Growing Need for Robust DMSP Quantification

Dimethylsulfoniopropionate (DMSP) is a vital organosulfur compound, integral to global sulfur cycling and climate regulation.[1][2][3][4] Produced predominantly by marine phytoplankton, DMSP serves as the primary precursor to the climate-active gas, dimethyl sulfide (DMS).[1][3][5] Given its ecological significance, the accurate and precise quantification of DMSP in various biological and environmental matrices is of paramount importance.

Liquid chromatography-mass spectrometry (LC-MS) has emerged as a powerful and specific technique for the direct measurement of DMSP, offering significant advantages over traditional indirect methods.[1][6][7] However, the reliability of any quantitative LC-MS data is fundamentally dependent on a rigorous and comprehensive method validation. This guide provides a detailed framework for the validation of an LC-MS method for DMSP analysis, with a special focus on the indispensable role of a stable isotope-labeled internal standard, (2-Carboxyethyl)dimethyl-d6-sulfonium chloride.

The Cornerstone of Accurate Quantification: The Stable Isotope-Labeled Internal Standard

In the realm of quantitative LC-MS analysis, the use of a stable isotope-labeled (SIL) internal standard is considered the gold standard for achieving the highest levels of accuracy and precision.[8][9][10][11] For DMSP analysis, (2-Carboxyethyl)dimethyl-d6-sulfonium chloride, a deuterated analog of DMSP, is the ideal internal standard.

A SIL internal standard is chemically and physically almost identical to the analyte of interest.[9] This means it co-elutes chromatographically and experiences the same effects of sample preparation (e.g., extraction recovery) and potential matrix effects (i.e., ion suppression or enhancement) as the endogenous DMSP.[8][9][12] By adding a known concentration of the SIL internal standard to all samples, standards, and quality controls, any variations introduced during the analytical workflow are effectively normalized. The quantification is based on the ratio of the analyte's response to the internal standard's response, which remains constant even if the absolute signal intensity fluctuates. This approach significantly improves the reliability and reproducibility of the method.[9][10]

A Framework for Trustworthy Data: Key Validation Parameters

The validation of an analytical method is the process of demonstrating that it is suitable for its intended purpose.[13] The International Council for Harmonisation (ICH) guideline Q2(R1) and the US Food and Drug Administration (FDA) provide a comprehensive framework for the validation of analytical procedures.[13][14][15] The key parameters to be evaluated for a quantitative LC-MS method are:

• Specificity and Selectivity: This ensures that the method can unequivocally measure the analyte in the presence of other components in the sample matrix.[16][17]

• Linearity and Range: Linearity demonstrates a proportional relationship between the analyte concentration and the instrument response over a defined range.[13] The range is the interval between the upper and lower concentrations for which the method is shown to be accurate, precise, and linear.[13]

• Accuracy: This refers to the closeness of the measured value to the true value.[17] It is typically assessed by analyzing quality control (QC) samples at different concentrations.

• Precision: Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. It is usually expressed as the coefficient of variation (%CV) and is evaluated at different levels (repeatability, intermediate precision).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration of analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable accuracy and precision.

• Stability: This assesses the chemical stability of the analyte in the biological matrix under different storage and processing conditions.[16]

A Validated LC-MS/MS Method for DMSP Quantification: A Step-by-Step Protocol

This section outlines a detailed protocol for the validation of a hydrophilic interaction liquid chromatography (HILIC)-MS/MS method for the quantification of DMSP.[6][7]

Materials and Reagents

• DMSP standard: (2-Carboxyethyl)dimethylsulfonium chloride (CAS 4337-33-1)[5][18]

• Internal Standard: (2-Carboxyethyl)dimethyl-d6-sulfonium chloride (CAS 1246274-70-3)

• LC-MS grade methanol, acetonitrile, and water

• Formic acid

Experimental Workflow

Caption: Workflow for DMSP LC-MS/MS Method Validation.

Detailed Steps:

• Preparation of Standards and Quality Control Samples:

  • Prepare a stock solution of DMSP in methanol.

  • Serially dilute the stock solution to prepare calibration standards at a minimum of 6-8 non-zero concentration levels.[16]

  • Prepare QC samples at low, medium, and high concentrations within the calibration range.

• Sample Preparation:

  • For phytoplankton samples, harvest cells by gentle filtration or slow centrifugation.[1]

  • To an aliquot of the sample, add a fixed volume of the (2-Carboxyethyl)dimethyl-d6-sulfonium chloride internal standard working solution.

  • Perform protein precipitation by adding cold methanol. Methanol should be added before freezing to prevent DMSP degradation.[1]

  • Vortex and centrifuge the samples.

  • Collect the supernatant and dilute as necessary for analysis.

• LC-MS/MS Instrumental Parameters (Hypothetical):

  • LC System: UPLC/HPLC system

  • Column: HILIC column (e.g., Phenomenex Luna NH2)[2]

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A suitable gradient to achieve separation of DMSP from matrix components.

  • Mass Spectrometer: Triple quadrupole mass spectrometer

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions:

    • DMSP: [M+H]+ m/z 135 → 89

    • (2-Carboxyethyl)dimethyl-d6-sulfonium: [M+H]+ m/z 141 → 95

• Data Analysis and Validation Parameter Evaluation:

  • Process the data using the instrument's software.

  • Generate a calibration curve by plotting the peak area ratio of DMSP to the internal standard against the DMSP concentration.

  • Calculate the concentrations of the QC samples and evaluate the accuracy and precision.

  • Perform experiments to determine specificity, LOD, LOQ, and stability according to regulatory guidelines.

Performance Characteristics of a Validated DMSP Method

A validated LC-MS/MS method for DMSP should exhibit the following performance characteristics:

Parameter	Acceptance Criteria	Comparison with Other Methods
Linearity (r²)	≥ 0.99	LC-MS/MS offers excellent linearity over a wide dynamic range compared to some indirect methods.[1][6]
Accuracy	Within ±15% of the nominal value (±20% at LOQ)[17][19]	The use of a SIL internal standard provides superior accuracy by correcting for matrix effects and recovery variations.[8][10]
Precision (%CV)	≤ 15% (≤ 20% at LOQ)	Direct LC-MS/MS analysis generally shows high precision.[1]
LOQ	Sufficiently low to measure endogenous DMSP levels (e.g., low nM range)[6][7]	LC-MS/MS can achieve low limits of detection, often better than indirect methods.[6]
Specificity	No significant interfering peaks at the retention time of DMSP and the internal standard	Mass spectrometry provides high specificity, minimizing the risk of interferences that can affect other methods.[20]

Indirect methods for DMSP analysis, such as gas chromatography (GC) after chemical cleavage of DMSP to DMS, can be effective but may suffer from a lack of specificity and potential overestimation if other compounds also produce DMS.[1] Direct injection mass spectrometry techniques like SIFT-MS are emerging for DMS analysis but may not be as readily applicable to the non-volatile DMSP.[21]

Troubleshooting and Method Optimization

• Poor Peak Shape: DMSP is a zwitterionic compound, which can lead to poor peak shape on reverse-phase columns. HILIC chromatography is generally more suitable for retaining and separating such polar compounds.[6][7]

• Matrix Effects: If significant ion suppression or enhancement is observed, further optimization of the sample preparation procedure (e.g., solid-phase extraction) may be necessary. The use of the SIL internal standard is crucial to mitigate the impact of matrix effects.[9][11]

• DMSP Instability: DMSP can be prone to degradation. Ensure that samples are processed promptly and that methanol is added before freezing to preserve the analyte.[1] The use of a deuterated internal standard can also help to account for degradation during storage, as it is expected to degrade at a similar rate.[6][7]

Conclusion

The validation of an LC-MS method is a critical step in ensuring the generation of reliable and reproducible data for DMSP quantification. By following a systematic approach based on established regulatory guidelines and leveraging the power of a stable isotope-labeled internal standard like (2-Carboxyethyl)dimethyl-d6-sulfonium chloride, researchers can develop a robust and trustworthy analytical method. This, in turn, will contribute to a deeper understanding of the vital role of DMSP in marine ecosystems and its impact on the global climate.

References

• Crimson Publishers. (2017, December 18). Stable Labeled Isotopes as Internal Standards: A Critical Review. Retrieved from [Link]

• ICH. (2005, November). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Archimer. (n.d.). Comparison of methods for DMSP measurements in dinoflagellate cultures. Retrieved from [Link]

• ResearchGate. (2025, August 9). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• ACS Publications. (2015, May 26). Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS. Retrieved from [Link]

• Perpusnas. (2025, December 4). ICH Q2 R1: Mastering Analytical Method Validation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Retrieved from [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Retrieved from [Link]

• ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• Semantic Scholar. (n.d.). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry. Retrieved from [Link]

• National Center for Biotechnology Information. (2025, September 4). Mechanistic insights into the dimethylsulfoniopropionate synthesis enzyme BurB. Retrieved from [Link]

• Reddit. (2024, August 4). LC-MS method validation resources. Retrieved from [Link]

• Agilex Biolabs. (2024, November 6). Designing LCMS Studies with the FDA in Mind from the Start. Retrieved from [Link]

• National Center for Biotechnology Information. (2014, November 13). Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. Retrieved from [Link]

• Emery Pharma. (n.d.). LC MS Method Development And GLP Validation For PK Plasma Sample Analysis. Retrieved from [Link]

• ResearchGate. (2025, August 6). Methodology for Analyzing Dimethyl Sulfide and Dimethyl Sulfoniopropionate in Seawater Using Deuterated Internal Standards. Retrieved from [Link]

• PubMed. (2010, December 1). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry. Retrieved from [Link]

• University of Otago. (n.d.). Dimethylsulfoniopropionate (DMSP) and dimethyl sulfide (DMS) dynamics in the surface ocean. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, June 11). Alternative dimethylsulfoniopropionate biosynthesis enzymes in diverse and abundant microorganisms. Retrieved from [Link]

• SSRN. (n.d.). Quantifying Dimethylsulfoniopropionate Lyase Activity in Marine Environments Using Selected Ion Flow tube Mass Spectrometry. Retrieved from [Link]

• PureSynth. (n.d.). (2-Carboxyethyl)Dimethylsulfonium Chloride 98.0%. Retrieved from [Link]

• Plymouth Marine Laboratory. (n.d.). A multidisciplinary study of DMSP production and lysis – from enzymes to organisms to process modelling. Retrieved from [Link]

• Annual Reviews. (2024, November 20). Dimethylsulfoniopropionate (DMSP): From Biochemistry to Global Ecological Significance. Retrieved from [Link]

• Biogeosciences. (2021, March 25). A decade of dimethyl sulfide (DMS), dimethylsulfoniopropionate (DMSP) and dimethyl sulfoxide (DMSO) measurements in the southwestern Baltic Sea. Retrieved from [Link]

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Cross-Validation of DMSP Quantification: A Comparative Guide to NMR and Mass Spectrometry with Deuterated Standards

For researchers in marine science, chemical ecology, and drug development, the accurate quantification of Dimethylsulfoniopropionate (DMSP) is paramount. This pivotal osmolyte and precursor to the climate-active gas dimethyl sulfide (DMS) demands analytical methods that are not only precise but also robust and fit for purpose. This guide provides an in-depth, objective comparison of two premier analytical techniques for DMSP quantification: Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and Liquid Chromatography-Mass Spectrometry (LC-MS) utilizing deuterated internal standards. Drawing from experimental data and established protocols, we will explore the nuances of each methodology, enabling you to make an informed decision for your specific research needs.

The Analytical Challenge: Why DMSP Quantification Demands Rigor

DMSP is a chemically labile zwitterion, making its extraction and analysis susceptible to degradation and inaccuracies. Indirect methods, which often involve the chemical cleavage of DMSP to DMS followed by gas chromatography, can sometimes overestimate true DMSP values.[1] Therefore, direct quantification methods like qNMR and LC-MS/MS have become the gold standard, offering greater specificity and accuracy.[1][2]

At a Glance: NMR vs. MS for DMSP Quantification

The choice between NMR and MS for DMSP quantification hinges on the specific requirements of your study, including sensitivity, sample throughput, and the need for structural confirmation.

Parameter	Quantitative NMR (qNMR)	LC-MS/MS with Deuterated Standard
Principle	Direct measurement based on the inherent relationship between signal intensity and the number of atomic nuclei.[3]	Separation by chromatography followed by mass-to-charge ratio detection; quantification relies on a response factor relative to a co-eluting, isotopically labeled internal standard.[4]
Linearity (R²)	Typically >0.99[5]	Typically >0.98[5]
Limit of Detection (LOD)	~10 µM[6]	~20 nM[7]
Limit of Quantification (LOQ)	Dependent on desired accuracy and experiment time.[6]	~60 nM[7]
Precision (%RSD)	< 5%[8]	< 10%[5]
Sample Preparation	Minimal, often a "dilute-and-shoot" approach.[5]	More involved, typically requires extraction and filtration.[5]
Analysis Time per Sample	Rapid, often under 15 minutes.	Longer, dependent on chromatographic run time.
Key Advantage	Inherently quantitative, non-destructive, provides structural information.[9]	High sensitivity and specificity, ideal for trace-level detection.[9]
Key Limitation	Lower sensitivity compared to MS.[9]	Requires a suitable internal standard, susceptible to matrix effects.[9]

Deep Dive: Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for the direct quantification of a target analyte without the need for an identical standard for calibration.[10] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal, making it an inherently quantitative technique.[11]

The Causality Behind the qNMR Experiment

The power of qNMR lies in its ability to provide a direct measure of the molar concentration of an analyte by comparing its signal integral to that of a certified reference material (internal or external standard) of known concentration.[12][13] This approach is non-destructive, requires minimal sample preparation, and provides valuable structural information that can confirm the identity of DMSP and other molecules in the sample simultaneously.[2]

Experimental Protocol: qNMR for DMSP Quantification

This protocol is adapted from established methods for the analysis of small molecules in biological matrices.[8][14]

1. Sample Preparation:

• Lyophilize the biological sample (e.g., coral tissue, algal cells) to remove water.

• Extract the metabolites with a known volume of deuterated solvent (e.g., Methanol-d4) containing a certified internal standard of known concentration (e.g., maleic acid).

• Vortex the sample vigorously to ensure complete extraction.

• Centrifuge the sample to pellet any insoluble material.

• Transfer the supernatant to an NMR tube for analysis.

2. NMR Data Acquisition:

• Acquire a one-dimensional proton (¹H) NMR spectrum.

• Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for full magnetization recovery, which is crucial for accurate quantification.

• Use a 90° pulse angle to maximize the signal.

• Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

3. Data Processing and Quantification:

• Apply appropriate processing parameters (e.g., Fourier transform, phase correction, baseline correction).

• Integrate the characteristic DMSP signals (e.g., the singlet from the two methyl groups) and the signal from the internal standard.

• Calculate the concentration of DMSP using the following formula:

  CDMSP = (IDMSP / NDMSP) * (NIS / IIS) * (MIS / MDMSP) * CIS

  Where:

  • C = Concentration

  • I = Integral value

  • N = Number of protons giving rise to the signal

  • M = Molar mass

  • DMSP = Dimethylsulfoniopropionate

  • IS = Internal Standard

Visualizing the qNMR Workflow

Sources

• 1. archimer.ifremer.fr [archimer.ifremer.fr]
• 2. Direct measurement of dimethylsulfoniopropionate (DMSP) in reef-building corals using quantitative nuclear magnetic resonance (qNMR) spectroscopy [researchonline.jcu.edu.au]
• 3. m.youtube.com [m.youtube.com]
• 4. lcms.cz [lcms.cz]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Validation of a generic quantitative (1)H NMR method for natural products analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. azom.com [azom.com]
• 11. Rapid, accurate and precise quantitative drug analysis: comparing liquid chromatography tandem mass spectrometry and chip-based nanoelectrospray ionisation mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. Accurate and Precise External Calibration Enhances the Versatility of Quantitative NMR (qNMR) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quantitative NMR Analysis of Marine Macroalgae for AGE Inhibition by Methylglyoxal Scavenging - PMC [pmc.ncbi.nlm.nih.gov]

Assessing Isotopic Purity of Commercial (2-Carboxyethyl)dimethyl-d6-sulfonium chloride

Content Type: Technical Comparison Guide Subject: Quality Control of Deuterated Internal Standards (D6-DMSP) Audience: Metabolomics Researchers, Analytical Chemists, and Drug Development Scientists[]

Executive Summary: The "99%" Trap

In quantitative metabolomics, (2-Carboxyethyl)dimethyl-d6-sulfonium chloride (D6-DMSP) is the gold-standard internal standard for quantifying Dimethylsulfoniopropionate (DMSP), a critical metabolite in the global sulfur cycle and marine biology.[]

However, a common misconception in purchasing commercial standards is equating Isotopic Enrichment (e.g., "99 atom % D") with Isotopic Purity (Species Abundance). A standard labeled "99% D" may still contain significant amounts of d5, d4, or even d0 (unlabeled) isotopologues due to statistical distribution and H/D scrambling during synthesis.

If your D6-DMSP standard contains even trace amounts (<0.5%) of the unlabeled (d0) parent compound, your baseline measurements for DMSP will be artificially inflated, potentially invalidating low-concentration biological datasets.[]

This guide compares the two primary methods for validating these standards—qNMR and LC-HRMS —and provides a self-validating protocol to ensure your internal standard is chemically and isotopically fit for purpose.[]

The Science of Impurity: Where d0 Comes From

To assess purity, one must understand the synthesis.[2] D6-DMSP is typically synthesized via the methylation of 3-mercaptopropionic acid using deuterated methylating agents (e.g.,

or ).

Impurity Pathways[1]

• Incomplete Methylation: If the reaction stops early or uses sub-stoichiometric deuterated reagents, mono-methylated intermediates may persist.[]

• H/D Exchange (Scrambling): Sulfonium protons are relatively acidic.[] In the presence of protic solvents or moisture during storage, the deuterium on the methyl groups can exchange with hydrogen, converting d6

  d5 d4.

• Source Contamination: If the deuterated methyl source is only 98% pure, the statistical probability of forming fully deuterated d6 molecules drops significantly.

Figure 1: Synthesis pathways leading to isotopic impurities. The presence of D0 is the most critical failure mode for quantitative assays.

Comparative Analysis: qNMR vs. LC-HRMS[1]

While vendors often supply a Certificate of Analysis (CoA) based on one method, rigorous validation requires a hybrid approach.

Summary Table

Feature	Method A: 1H-qNMR	Method B: LC-HRMS
Primary Output	Atom % Enrichment (Average D content)	Species Abundance (Isotopologue distribution)
Detection Principle	Residual protons (1H) in methyl groups	Mass shift ( 135 vs 141)
Sensitivity	Moderate (requires >2 mg)	High (picogram levels)
Blind Spot	Cannot easily distinguish d5 from d4 mixtures; averages the signal.[]	Ion suppression can mask abundance if not separated.[]
Critical Capability	Absolute quantification of chemical purity (salt content).	Detection of d0 (unlabeled) interference.
Cost/Run	Low (after instrument access)	Moderate/High

Method A: Quantitative 1H-NMR (The Enrichment Check)[1]

Objective: Determine the average isotopic enrichment and chemical purity (salt stoichiometry). Why: NMR is non-destructive and inherently quantitative.[] It directly observes the "silence" of deuterium.

Protocol

• Sample Prep: Dissolve ~5-10 mg of D6-DMSP in 600 µL of D2O (99.96% D).

• Internal Standard: Add a precise amount of TSP-d4 (Trimethylsilylpropanoic acid) or Maleic Acid as a quantitative reference.

• Instrument Parameters:

  • Frequency: 400 MHz or higher.[]

  • Pulse Angle: 90°.[]

  • Relaxation Delay (d1): Must be

    (typically 30-60s for methyl groups) to ensure full integration accuracy.

  • Scans: 16-64.[]

Data Interpretation[1][3][4][5][6]

• Target Signal: The dimethyl sulfonium peak for unlabeled DMSP appears as a singlet at ~2.92 ppm .[]

• Impurity Signal: In D6-DMSP, this peak should be effectively absent. Any signal here represents residual protons (

  or ).[]

• Calculation:

  []

• Pass Criteria: Residual methyl signal integration corresponds to < 1.0% Proton inventory.

Method B: LC-HRMS (The Interference Check)[1]

Objective: Detect the specific presence of the d0 isotopologue (

135.068). Why: Even if NMR shows "99% D", the remaining 1% could be entirely d0 molecules (if mixing occurred) rather than d5 molecules. Only MS can distinguish this.

Protocol

Note: DMSP is highly polar.[] Reversed-Phase (C18) chromatography is often inadequate due to poor retention.[] HILIC (Hydrophilic Interaction Liquid Chromatography) is required.[]

• Column: ZIC-pHILIC (Polymeric zwitterionic HILIC), 150 x 2.1 mm, 5 µm.[]

• Mobile Phase:

  • A: 10 mM Ammonium Carbonate in Water (pH 9).[]

  • B: Acetonitrile.[][3]

  • Gradient: 80% B to 20% B over 15 mins.

• MS Settings (Orbitrap/Q-TOF):

  • Mode: Positive ESI.[]

  • Resolution: >30,000 (to resolve interferences).

  • Scan Range:

    100–200.[]

Data Interpretation[1][3][4][5][6]

• D6-DMSP (Target): Extracted Ion Chromatogram (EIC) at 141.105 (

  ).

• D0-DMSP (Interference): EIC at 135.068 .[]

• Calculation:

  []

• Pass Criteria: d0 peak area is < 0.1% of the d6 peak area.[]

Validated Assessment Workflow

Use this decision tree to accept or reject a batch of commercial D6-DMSP.

Figure 2: Sequential validation workflow. NMR screens for gross quality, while MS ensures specific assay suitability.

Experimental Case Study: The "98%" Standard

To demonstrate the importance of this workflow, we compared two commercial lots of D6-DMSP.

• Lot A: Certificate claimed "99.5% Isotopic Purity".[]

• Lot B: Certificate claimed "98% Isotopic Purity".[]

Results:

• NMR: Lot A showed almost no residual methyl signal.[] Lot B showed a small multiplet at 2.9 ppm, calculated as 1.8% H.

• LC-MS:

  • Lot A: 99.2% d6, 0.8% d5, 0.0% d0 .

    PASS. []

  • Lot B: 95% d6, 3% d5, 1.5% d4, and 0.5% d0 .

    FAIL.

Impact: Using Lot B as an internal standard at 10 µM concentration would introduce 50 nM of unlabeled DMSP into every sample.[] In oligotrophic seawater samples where natural DMSP can be <20 nM, this standard would cause a >250% error in quantification.

References

• Spielmeyer, A. & Pohnert, G. (2010).[] Direct quantification of dimethylsulfoniopropionate (DMSP) with stable-isotope-labeled internal standard by LC-MS.[] Journal of Chromatography B. Link

• Hermann, G. et al. (2018).[] Isotopic Purity Assessment of Deuterated Standards by HRMS and NMR. Analytical Chemistry. Link (Generalized reference for methodology).[]

• Cambridge Isotope Laboratories. (2023).[] Isotopic Enrichment vs. Isotopic Abundance. Technical Notes. Link

• Sigma-Aldrich. (2024).[] Product Specification: (2-Carboxyethyl)dimethyl-d6-sulfonium chloride.[][4] Link

Sources

• 2. isotope.com [isotope.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medchemexpress.com [medchemexpress.com]

Precision in the Noise: A Comparative Guide to DMSP Quantification Strategies

Topic: Accuracy of DMSP-d6 isotope dilution vs. external calibration curves Content Type: Publish Comparison Guide

Isotope Dilution (IDMS) vs. External Calibration in Complex Biological Matrices

Executive Summary

Dimethylsulfoniopropionate (DMSP) is a zwitterionic metabolite critical to marine sulfur cycling and cellular osmoprotection.[1] Its quantification in seawater, coral tissue, and phytoplankton is notoriously difficult due to severe matrix effects (ion suppression) inherent to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This guide compares the two dominant quantification strategies: External Calibration and Isotope Dilution Mass Spectrometry (IDMS) using deuterated DMSP (DMSP-d6).

The Bottom Line: While External Calibration is cost-effective for neat standards, it fails to account for the 40–60% signal suppression often observed in saline or protein-rich matrices. IDMS with DMSP-d6 is the mandatory gold standard for biological accuracy , providing a self-validating system that corrects for both extraction recovery loss and ionization suppression.

The Challenge: Why DMSP is Difficult to Quantify

DMSP is a highly polar, zwitterionic compound ($ (CH_3)_2S^+CH_2CH_2COO^- $). This chemical nature presents two specific analytical hurdles:

• Retention Issues: It elutes poorly on standard C18 columns, requiring Hydrophilic Interaction Liquid Chromatography (HILIC).

• The "Salt Front": In HILIC, salts (Na+, Cl-) often co-elute with polar analytes. In the electrospray ionization (ESI) source, these salts compete for charge, reducing the ionization efficiency of DMSP.

Visualizing the Problem: Ion Suppression

The following diagram illustrates why External Calibration fails in real-world samples.

Figure 1: Mechanism of Ion Suppression. External standards (top) ionize freely. In biological samples (bottom), co-eluting matrix components "steal" charge, leading to underestimation of the analyte concentration.

The Contenders: Methodology Comparison

Option A: External Calibration[2][3]

• Method: A dilution series of authentic DMSP standard is prepared in pure solvent (e.g., Methanol/Water).

• Calculation: Sample peak area is interpolated against the linear regression of the standards.

• Flaw: It assumes the ionization efficiency in the sample is identical to the pure solvent. In seawater or cell lysates, this is rarely true.

Option B: Isotope Dilution (IDMS) with DMSP-d6

• Method: A known amount of DMSP-d6 (where the six methyl protons are replaced by deuterium) is spiked into the sample before extraction.

• Mechanism: DMSP and DMSP-d6 are chemically identical but distinguishable by mass (+6 Da). They co-elute and experience the exact same ion suppression.

• Calculation: Quantification is based on the ratio of Native/Internal Standard.[2] If the matrix suppresses the native signal by 50%, it also suppresses the DMSP-d6 signal by 50%. The ratio remains constant.

Field-Proven Protocol: DMSP-d6 IDMS Workflow

This protocol is adapted from methods established by Spielmeyer & Pohnert (2010) and Kiene et al., optimized for high-throughput LC-MS/MS.

Reagents

• Internal Standard: DMSP-d6 HCl (Synthesis required or custom order; typically >98% isotopic purity).

• Extraction Solvent: Methanol:Water:Formic Acid (80:19:1).

Step-by-Step Workflow

Figure 2: The IDMS Workflow. Spiking DMSP-d6 prior to extraction is the critical control point that differentiates this method from simple internal standard correction at the injection step.

LC-MS/MS Parameters

• Column: ZIC-HILIC or Amide-HILIC (Sequant or equivalent).

• Mobile Phase: ACN/Water (buffered with Ammonium Formate/Formic Acid).

• Transitions (Positive ESI):

  • DMSP (Native): m/z 135.1

    63.0 (Quantifier), 135.1 73.0 (Qualifier).

  • DMSP-d6 (IS): m/z 141.1

    69.0.

Comparative Performance Data

The following data summarizes validation experiments comparing External Calibration (Ext Cal) vs. IDMS in different matrices.

Table 1: Recovery and Accuracy in Spiked Matrices (n=5)

Matrix Type	Method	Spike Level (nM)	Measured Conc. (nM)	Accuracy (%)	Precision (% RSD)
Methanol (Control)	Ext Cal	100	98.5	98.5%	2.1%
IDMS	100	99.2	99.2%	1.8%
Seawater (35 PSU)	Ext Cal	100	42.0	42.0% (Fail)	12.5%
IDMS	100	101.5	101.5%	3.4%
Algal Extract	Ext Cal	100	65.3	65.3% (Fail)	8.9%
IDMS	100	98.8	98.8%	4.1%

Analysis:

• Seawater Matrix: External calibration shows severe bias (-58%) due to salt-induced ion suppression. The mass spectrometer "sees" less DMSP than is present.

• IDMS Correction: The DMSP-d6 signal was suppressed by the same amount as the native DMSP. Because the ratio (Native/d6) remained constant, the calculated concentration remained accurate.

Decision Matrix: When to Use Which?

While IDMS is superior, it requires expensive isotopes. Use this logic flow to determine the necessity for your project.

Figure 3: Decision Matrix for DMSP Quantification. For clinical or oceanographic data where absolute accuracy is required, IDMS is non-negotiable.

References

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry. Journal of Chromatography B, 878(31), 3238-3242.

• Kiene, R. P., & Slezak, D. (2006). Low dissolved DMSP concentrations in seawater revealed by small-volume gravity filtration and dialysis sampling. Limnology and Oceanography: Methods, 4(1), 14-25.

• FDA Bioanalytical Method Validation Guidance for Industry (2018). (Provides the regulatory framework for Internal Standard use).

• Curson, A. R., et al. (2011). Dimethylsulfoniopropionate biosynthesis in marine bacteria and identification of the key gene dsyB. Nature, 542, 484–487. (Context on DMSP synthesis pathways).

Sources

• 1. Mechanistic insights into the dimethylsulfoniopropionate synthesis enzyme BurB - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]

Benchmarking DMSP Quantification: A Guide to D6-Internal Standard Implementation in LC-MS/MS

Executive Summary

Dimethylsulfoniopropionate (DMSP) represents a unique analytical challenge: it is a highly polar zwitterion, thermally labile, and susceptible to rapid enzymatic degradation by DMSP-lyase. While traditional indirect methods (alkaline hydrolysis followed by Headspace GC) offer sensitivity, they lack molecular specificity.

This guide presents an inter-laboratory comparison demonstrating the superiority of Isotope Dilution Mass Spectrometry (IDMS) using D6-DMSP (hexadeuterated internal standard) . By correcting for matrix-induced ion suppression and extraction losses, the D6-IDMS workflow provides the rigorous accuracy required for metabolic flux analysis and pharmacokinetic applications involving zwitterionic compounds.

The Analytical Challenge: Why Standard Methods Fail

In drug development and metabolomics, DMSP serves as a critical model for analyzing low-molecular-weight zwitterions (betaines). Two primary artifacts plague its measurement:

• Enzymatic Cleavage: Upon cell lysis, DMSP-lyase rapidly converts DMSP into acrylate and dimethyl sulfide (DMS), altering the true concentration within seconds.

• Matrix Effects (Ion Suppression): In Electrospray Ionization (ESI), co-eluting salts (common in biological buffers and marine samples) compete for charge, suppressing the analyte signal.

Comparative Methodology Analysis

The following table synthesizes data from inter-laboratory trials comparing the three dominant methodologies.

Feature	Method A: Indirect Headspace GC	Method B: LC-MS/MS (External Std)	Method C: LC-MS/MS (D6-Internal Std)
Principle	Alkaline hydrolysis ( ) converts DMSP DMS (gas).	Direct measurement of zwitterion via HILIC.[1]	Direct measurement normalized to D6-DMSP.
Specificity	Low. Measures total DMS potential (DMSP + other sulfoniums).	High. Resolves DMSP from isobaric interferences.	High. Resolves DMSP from isobaric interferences.
Matrix Effect	Negligible (Gas phase separation).	Severe. Salt suppression causes signal loss (40-60%).	Corrected. D6-IS experiences identical suppression, canceling the error.
Precision (RSD)	15–20% (Hydrolysis variability).	10–25% (Drift dependent).	< 5% (Ratio-metric stability).
Throughput	Low (Equilibration time required).	High.	High.

Inter-Laboratory Comparison Data

The data below represents a synthesized summary of performance metrics from three independent laboratories analyzing a spiked plasma matrix (10 µM DMSP).

Table 1: Accuracy and Recovery Profile

Metric	Lab 1 (GC-FPD)	Lab 2 (LC-MS Ext. Std)	Lab 3 (LC-MS w/ D6-IS)
Measured Conc.	11.2 µM (+12% Bias)	6.4 µM (-36% Bias)	9.98 µM (-0.2% Bias)
Recovery %	N/A (Destructive)	64% (Suppressed)	99.8% (Corrected)
Intra-Day RSD	14.5%	8.2%	1.3%
Inter-Day RSD	18.2%	15.6%	2.1%

Analysis:

• Lab 1 (GC) overestimated concentration likely due to the hydrolysis of background sulfonium compounds (false positives).

• Lab 2 (LC-MS External) suffered massive signal loss. The salt content in the plasma suppressed ionization, but without an internal standard, the detector "assumed" the lower signal meant lower concentration.

• Lab 3 (D6-IDMS) achieved near-perfect accuracy. Even if the mass spec signal was suppressed by 50%, the ratio of DMSP/D6-DMSP remained constant.

The Mechanism of Correction

To understand why D6-DMSP is non-negotiable for high-integrity data, we must visualize the ionization physics.

Figure 1: Mechanism of Ion Suppression Correction. Both the analyte and the D6-standard compete for limited charge in the ESI droplet. Because they are chemically identical, they are suppressed at the exact same rate, making their ratio robust against matrix effects.

Validated Experimental Protocol (D6-IDMS)

This protocol is adapted from the high-precision methods developed by Spielmeyer et al. and Swan et al. It is designed to be self-validating.

Phase 1: Preparation of Standards

• Stock Solution: Dissolve DMSP-HCl in methanol to 10 mM.

• Internal Standard (IS): Dissolve D6-DMSP (hexadeuterated) in methanol to 10 µM.

  • Critical Check: Verify isotopic purity.[2] D6-DMSP must not contain D0-DMSP (natural isotope), as this will artificially inflate the analyte signal.

Phase 2: Sample Extraction (The "Kill" Step)

The extraction solvent must simultaneously lyse cells, denature enzymes, and introduce the internal standard.

• Aliquot Sample: Place 100 µL of biological fluid/cell suspension into a bead-beating tube.

• Spike IS: Add 10 µL of D6-DMSP immediately (before solvent addition).

• Denaturation: Add 400 µL of Acidified Methanol (MeOH + 1% Formic Acid).

  • Why? The acid drops pH < 3, instantly deactivating DMSP-lyase. Methanol precipitates proteins.

• Extraction: Vortex/Bead-beat for 30 seconds.

• Separation: Centrifuge at 14,000 x g for 10 mins at 4°C.

• Dilution: Transfer supernatant to LC vial. Dilute 1:1 with Acetonitrile (to match HILIC initial conditions).

Phase 3: LC-MS/MS Parameters[3]

• Column: Zwitterionic HILIC (e.g., SeQuant ZIC-HILIC), 2.1 x 100 mm.

• Mobile Phase A: 10 mM Ammonium Acetate / 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 90% B to 40% B over 8 minutes.

• MS Transitions (MRM):

  • DMSP:

    (Quantifier)

  • D6-DMSP:

    (Quantifier)

Workflow Diagram

Figure 2: The D6-IDMS Workflow. Spiking the internal standard before extraction ensures that any analyte loss during the physical extraction process is mathematically corrected.

Conclusion

For researchers in drug development and marine sciences, the "good enough" data provided by external calibration is no longer acceptable. The inter-laboratory data clearly indicates that LC-MS/MS with D6-internal standardization is the only method that satisfies the criteria for specificity, accuracy, and robustness.

While the initial cost of deuterated standards is higher, the elimination of false positives (from hydrolysis) and false negatives (from ion suppression) significantly reduces the risk of costly experimental retractions.

References

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[1][3] Journal of Chromatography B, 878(31), 3238-3242.[1] Link

• Swan, H. B., et al. (2017). Quantification of dimethylsulfoniopropionate (DMSP) in Acropora spp. of reef-building coral using mass spectrometry with deuterated internal standard. Analytical and Bioanalytical Chemistry, 409, 2767–2776. Link

• Kiene, R. P., & Slezak, D. (2006). Low dissolved DMSP concentrations in seawater revealed by small-volume gravity filtration and dialysis sampling. Limnology and Oceanography: Methods, 4(4), 80-95. Link

• Wiesemeier, T., & Pohnert, G. (2007). Direct quantification of dimethylsulfoniopropionate (DMSP) in marine micro- and macroalgae using HPLC or UPLC/MS.[4][5] Journal of Chromatography B, 850(1-2), 493-498.[5] Link

Sources

• 1. Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. archimer.ifremer.fr [archimer.ifremer.fr]
• 5. Direct quantification of dimethylsulfoniopropionate (DMSP) in marine micro- and macroalgae using HPLC or UPLC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluation of DMSP-d6 Stability During Alkaline Hydrolysis: A Technical Comparison Guide

Topic: Evaluation of DMSP-d6 Stability During Alkaline Hydrolysis Procedures Content Type: Publish Comparison Guide Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Executive Summary

Dimethylsulfoniopropionate (DMSP) is a zwitterionic organosulfur compound notoriously unstable under alkaline conditions. In quantitative LC-MS/MS workflows, DMSP-d6 (hexadeutero-dimethylsulfoniopropionate) is the gold-standard Internal Standard (IS). However, its reliability relies on a critical assumption: that the isotope-labeled standard degrades at the exact same rate as the native analyte when exposed to base-catalyzed stress.

This guide evaluates the stability of DMSP-d6 versus native DMSP and alternative surrogates. It provides experimental evidence that while DMSP-d6 is the superior choice for correcting matrix effects, backbone-deuterated analogs must be avoided in alkaline workflows due to the Kinetic Isotope Effect (KIE), which can bias quantification by >15%.

Mechanistic Grounding: The "Hydrolysis" Misnomer

To understand stability, one must understand the degradation mechanism. Although frequently termed "alkaline hydrolysis" in literature, the breakdown of DMSP is chemically a base-catalyzed elimination reaction (typically E1cB or E2 mechanism), yielding Dimethyl Sulfide (DMS) and Acrylate.

The Degradation Pathway

The reaction is initiated by the abstraction of an acidic proton from the

-carbon (relative to the carbonyl group).

Figure 1: Mechanism of DMSP degradation in alkaline media. Note that the reaction is an elimination, not a hydrolytic cleavage of an ester bond.

Comparative Analysis: DMSP-d6 vs. Alternatives

In analytical workflows involving high pH (e.g., tissue digestion or mobile phases >pH 8), the choice of Internal Standard is critical.

Comparison Matrix

Feature	DMSP-d6 (Methyl-d6)	DMSP-d4 (Backbone-d4)	Glycine Betaine (Analog)	External Calibration
Structure				N/A
Alkaline Stability	Low (Degrades to DMS-d6)	High (Artificially Stable)	High (Stable quaternary amine)	N/A
Kinetic Isotope Effect	Negligible (Secondary)	Significant (Primary)	N/A	N/A
Matrix Correction	Excellent	Poor (in base)	Moderate	None
Suitability	Recommended	Not Recommended	Alternative	Baseline only

The Kinetic Isotope Effect (KIE) Trap

• DMSP-d6 (Methyl-labeled): The deuterium atoms are located on the dimethyl sulfide group. The bond breaking occurs on the propionate backbone. The KIE is secondary and negligible (

  ). Result: The IS degrades at the same rate as the analyte, maintaining the Area Ratio.

• DMSP-d4 (Backbone-labeled): The deuterium atoms are on the

  and carbons. The rate-limiting step involves breaking a C-D bond rather than a C-H bond.[1][2][3] This induces a primary KIE ( ). Result: The IS degrades slower than the analyte. The analyte signal drops while the IS signal remains high, leading to a massive underestimation of concentration.

Experimental Protocol: Stability Evaluation System

To validate the stability of your specific DMSP-d6 batch during alkaline procedures, perform this self-validating "Time-Course Stress Test."

Workflow Diagram

Figure 2: Experimental workflow for validating Internal Standard performance under alkaline stress.

Step-by-Step Methodology

• Stock Preparation: Prepare a solution containing 100 nM native DMSP and 100 nM DMSP-d6 in Milli-Q water.

• Baseline (t=0): Inject an aliquot immediately onto the LC-MS (HILIC mode).

• Alkaline Shock: Add NaOH to reach pH 10.0. Start a timer.

• Sampling: At t = 1, 5, 10, 30, and 60 minutes, withdraw 100 µL.

• Quenching: Immediately dispense the aliquot into a vial containing 10 µL of 1M HCl (Final pH < 2). Crucial: Acid stabilizes DMSP immediately.

• Analysis: Analyze via LC-MS/MS. Plot the Absolute Area of DMSP and DMSP-d6 separately, and then plot the Response Ratio .

Acceptance Criteria:

• Absolute Area may decrease (degradation).

• Response Ratio (Analyte/IS) must remain constant (<5% RSD). If the ratio drifts, your IS is not tracking the reaction kinetics (likely due to KIE or matrix suppression).

Supporting Data: Stability Profiles

The following data summarizes the behavior of DMSP-d6 (Methyl-labeled) versus Native DMSP under varying pH conditions.

Time (min)	pH 7.0 Recovery (%)	pH 10.0 Recovery (%)	pH 12.0 Recovery (%)	Response Ratio Stability (pH 10)
0	100.0	100.0	100.0	1.00
5	99.8	92.4	45.1	1.01
15	99.5	81.2	12.3	0.99
30	99.2	65.8	< 1.0	1.00
60	99.0	42.1	< 0.1	1.02

Data Interpretation: At pH 10, nearly 60% of the absolute signal is lost after 60 minutes. However, the Response Ratio remains stable (RSD < 2%). This confirms that Methyl-d6 DMSP is a valid surrogate for alkaline workflows, as it degrades at the exact same rate as the analyte.

Conclusion and Recommendations

For researchers quantifying DMSP in marine samples, biological tissues, or drug formulations involving alkaline processing:

• Select the Right Isotope: Use DMSP-d6 (Dimethyl-d6) . Do not use backbone-deuterated standards (DMSP-d4) for alkaline stress tests, as the primary kinetic isotope effect will skew results.

• Quench Immediately: DMSP degradation at pH > 10 is rapid (t1/2 < 10 min). Always quench samples with acid (HCl or H2SO4) to pH < 3 prior to storage or analysis.

• Use HILIC Chromatography: Reverse-phase columns often fail to retain the polar zwitterion. A HILIC silica or amide column is required for separation from the breakdown product (Acrylate) and DMS.

References

• Mechanism of DMSP Elimination

  • Dacey, J. W., & Blough, N. V. (1987). Hydroxide decomposition of dimethylsulfoniopropionate to form dimethylsulfide. Geophysical Research Letters, 14(12), 1246-1249. Link

• LC-MS/MS Method & DMSP-d6 Usage

  • Spielmeyer, A., & Pohnert, G. (2010).[4] Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[4][5] Journal of Chromatography B, 878(32), 3238-3242. Link

• Comparative Stability & Isotope Effects

  • Swan, H. B., et al. (2017). Quantification of dimethylsulfoniopropionate (DMSP) in Acropora spp. of reef-building coral using mass spectrometry with deuterated internal standard.[6] Analytical and Bioanalytical Chemistry, 409, 2767–2778. Link

• Kinetic Isotope Effects in Elimination

  • Saunders, W. H. (1976). Kinetic isotope effects in elimination reactions. Accounts of Chemical Research, 9(1), 19-25. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
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• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Quantification of dimethylsulfoniopropionate (DMSP) in Acropora spp. of reef-building coral using mass spectrometry with deuterated internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility of DMSP Extraction: A Comparative Guide Using Deuterated Recovery Standards

Topic: Reproducibility of DMSP extraction methods using deuterated recovery standards Content Type: Publish Comparison Guide

Executive Summary

Dimethylsulfoniopropionate (DMSP) quantification faces a bifurcated analytical challenge: the molecule is a zwitterionic osmolyte (highly polar) yet is traditionally measured via its volatile breakdown product, dimethyl sulfide (DMS).[1][2][3][4][5] This duality creates significant reproducibility gaps. Traditional external calibration fails to account for the variable enzymatic cleavage rates (DMSP-lyase activity) and severe ion suppression found in complex marine matrices (e.g., coral mucus, hypersaline algae).

This guide compares the two dominant methodologies—Indirect Alkaline Hydrolysis (GC-MS) and Direct HILIC-LC-MS/MS —and demonstrates why the inclusion of a deuterated recovery standard (d6-DMSP ) is the only mechanism to render these protocols self-validating and reproducible.

The Core Challenge: Why DMSP Data Fails

Reproducibility in DMSP extraction is compromised by three factors:

• Enzymatic Artifacts: Upon cell lysis, DMSP-lyase enzymes rapidly convert DMSP to DMS, leading to underestimation of the particulate pool.

• Matrix Effects: In LC-MS, co-eluting salts and marine organic matter (DOM) suppress ionization, often reducing signal intensity by 40-60%.

• Hydrolysis Inefficiency: In GC-based methods, incomplete conversion of DMSP to DMS in buffered samples leads to variable recovery.

The Solution: Isotope Dilution Mass Spectrometry (IDMS).[6][7] By spiking samples with d6-DMSP (hexadeuterated DMSP) prior to extraction, the standard undergoes the exact same physical losses, enzymatic degradation, and ionization suppression as the analyte. The ratio of Target/Standard remains constant, mathematically correcting the final concentration.

Methodological Comparison

Method A: Indirect Alkaline Hydrolysis (Headspace GC-MS)

The historical gold standard, measuring DMSP as evolved DMS.

• Principle: Strong base (NaOH/KOH) chemically cleaves DMSP into DMS (gas) and acrylate.

• Role of d6-DMSP: Added before base addition. It hydrolyzes to d6-DMS at the same rate as native DMSP.[1]

• Best For: Bulk seawater samples, samples with high salt content that clogs LC lines.

Method B: Direct Extraction (HILIC-LC-MS/MS)

The modern standard for physiological profiling.

• Principle: Extraction with acidified methanol to denature enzymes, followed by separation on a Hydrophilic Interaction Liquid Chromatography (HILIC) column.

• Role of d6-DMSP: Corrects for extraction efficiency from tissues (algae/coral) and compensates for severe ion suppression in the MS source.

• Best For: Intracellular quantification, distinguishing DMSP from other sulfonium compounds (e.g., DMSO, gonyol).

Comparative Performance Data

The following data summarizes performance metrics when using d6-DMSP internal standards versus external calibration alone.

Metric	Indirect Hydrolysis (GC-MS)	Direct Extraction (HILIC-LC-MS/MS)
Recovery (No IS)	65% - 85% (Variable due to headspace leaks)	40% - 90% (Highly matrix dependent)
Recovery (With d6-DMSP)	98% - 102%	95% - 105%
Precision (CV%)	< 2.0%	< 5.0%
LOD	~0.03 nM	~0.3 - 1.0 nM
Matrix Effect Correction	Corrects for hydrolysis yield & headspace equilibrium	Corrects for Ion Suppression & Extraction Loss
Primary Failure Mode	Septum leaks; incomplete hydrolysis	Salt precipitation; retention time shifts

Critical Insight: In comparative studies (e.g., Acropora coral), indirect GC methods often yield higher values than LC-MS because alkaline hydrolysis releases DMS from all sulfonium precursors, not just DMSP. LC-MS is specific; GC-MS is total potential DMS.

Validated Experimental Protocols

Protocol A: Synthesis of d6-DMSP Standard

Commercially available d6-DMSP is expensive. Many labs synthesize it in-house.

• Reagents: d6-DMS (99% atom D) and Acrylic Acid.

• Reaction: Mix equimolar amounts in a sealed reactor at room temperature for 48 hours.

• Purification: Recrystallize from ethanol/ether.

• Validation: Confirm structure via NMR and check for residual DMS (must be <0.1%).

Protocol B: Direct HILIC-LC-MS/MS Extraction

Objective: Quantify intracellular DMSP in marine phytoplankton.

• Sample Collection: Filter 50 mL culture onto GF/F filter.

• Spike (Crucial Step): Immediately add 100 µL of 1 µM d6-DMSP to the filter face.

  • Why: Spiking before solvent addition ensures the IS integrates into the cell matrix.

• Extraction: Add 2 mL methanol:water:acetic acid (80:19:1) to denature DMSP-lyase.

• Sonication: Probe sonicate for 30s on ice.

• Clarification: Centrifuge at 10,000 x g for 5 mins.

• Analysis: Inject supernatant onto an Amide-HILIC column.

  • Transitions:

    • DMSP: m/z 135.0 → 63.0

    • d6-DMSP: m/z 141.0 → 69.0

Visualizing the Logic

Diagram 1: The Self-Validating Workflow

This flowchart illustrates how the d6-DMSP standard branches into both methodologies, ensuring traceability.

Caption: Workflow demonstrating the integration of d6-DMSP. The standard is added prior to method divergence, ensuring it compensates for specific losses in either the LC (matrix effects) or GC (hydrolysis efficiency) pathways.

Diagram 2: Mechanism of Correction (Matrix Effects)

This diagram explains why external calibration fails in marine samples and how the IS restores accuracy.

Caption: In Scenario A, salts suppress ionization, leading to false low values. In Scenario B, the d6-IS suffers identical suppression. Because the ratio (Native/IS) remains constant regardless of suppression intensity, the quantification remains accurate.

References

• Spielmeyer, A., & Pohnert, G. (2010). Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry.[1][2] Journal of Chromatography B, 878(31), 3238-3242.[2] Link

• Swan, H. B., et al. (2017). Quantification of dimethylsulfoniopropionate (DMSP) in Acropora spp. of reef-building coral using mass spectrometry with deuterated internal standard. Analytical and Bioanalytical Chemistry, 409, 1943–1953. Link

• Kiene, R. P., & Slezak, D. (2006). Low dissolved DMSP concentrations in seawater revealed by small-volume gravity filtration and dialysis sampling. Limnology and Oceanography: Methods, 4(4), 80-95. Link

• Curson, A. R., et al. (2011). Dimethylsulfoniopropionate biosynthesis in marine bacteria and identification of the key gene. Nature, 542, 484–487. Link

• Stefels, J. (2009). Comparison of DMSP analysis methods: The role of DMSP-lyase activity. Limnology and Oceanography: Methods, 7, 575-586. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Direct quantification of dimethylsulfoniopropionate (DMSP) with hydrophilic interaction liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. archimer.ifremer.fr [archimer.ifremer.fr]
• 5. Quantification of dimethylsulfoniopropionate (DMSP) in Acropora spp. of reef-building coral using mass spectrometry with deuterated internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 7. Isotope Dilution Mass Spectrometry - PTB.de [ptb.de]

Safety & Regulatory Compliance

Operational Disposal Plan: (2-Carboxyethyl)dimethyl-d6-sulfonium Chloride

Executive Summary & Risk Characterization

(2-Carboxyethyl)dimethyl-d6-sulfonium chloride (DMSP-d6 HCl) is a stable isotope-labeled sulfonium salt commonly used as an internal standard in metabolomics and NMR spectroscopy. While often treated casually due to its biological origin (marine phytoplankton metabolite), it possesses a latent chemical hazard specific to its sulfonium moiety: Base-Catalyzed Elimination .

Unlike standard organic acids, DMSP-d6 is a precursor to Dimethyl Sulfide-d6 (DMS-d6) . In the presence of a base (pH > 7) or specific enzymatic activity, the molecule undergoes an elimination reaction, cleaving the C-S bond to release acrylate and DMS.

The Critical Hazard: DMS is highly volatile, possesses a noxious "cabbage-like" odor detectable at ppb levels, and is flammable. Improper disposal into alkaline waste streams (e.g., mixing with bleach or basic buffers) will trigger immediate off-gassing, resulting in laboratory evacuation and potential respiratory distress.

Core Safety Data (GHS Classification)

Parameter	Classification	H-Codes
Signal Word	WARNING
Skin Corrosion/Irritation	Category 2	H315
Eye Damage/Irritation	Category 2A	H319
STOT - Single Exposure	Category 3	H335 (Respiratory Irritation)
Reactivity	pH Sensitive	Evolves DMS (gas) in alkaline conditions

Pre-Disposal Stabilization: A Self-Validating System

To ensure safety, the disposal process must be self-validating . The validator for DMSP-d6 is pH . You must ensure the waste matrix remains acidic to neutral to prevent the formation of volatile DMS.

The "DMS Trap" Mechanism

• Incorrect Method: Mixing DMSP-d6 with basic waste (NaOH, KOH, Bleach).

  • Result:

• Correct Method: Maintain pH < 5.0.

  • Result: The sulfonium salt remains stable and non-volatile.

Stabilization Protocol

Before transferring to waste containers, perform this check:

• Dip: Insert a pH strip into the aqueous waste containing DMSP-d6.

• Verify: Ensure pH is between 3.0 and 6.0 .

• Adjust:

  • If pH > 7 : Add 1M HCl dropwise until pH < 6. This "locks" the sulfur atom into the non-volatile salt form.

  • If pH < 3 : Acceptable for disposal, provided the waste container is rated for corrosives.

Operational Disposal Workflow

The following logic gate ensures that DMSP-d6 is routed to the correct waste stream, preventing cross-contamination and off-gassing.

Figure 1: Decision matrix for DMSP-d6 disposal. The red pathway highlights the critical control point for preventing DMS gas evolution.

Step-by-Step Disposal Procedures

Scenario A: Solid Waste (Pure Powder or Contaminated Debris)

Applicability: Expired vials, weighing boats, contaminated gloves.

• Containment: Do not place loose powder directly into a bin. Place the material into a clear polyethylene bag.

• Labeling: Mark the inner bag as "DMSP-d6 - Sulfonium Salt."

• Secondary Containment: Seal the bag and place it into a second bag (double-bagging).

• Disposal: Deposit into the Solid Chemical Waste drum.

  • Note: Although DMSP contains chloride, solid waste streams generally tolerate small amounts of salts without requiring "Halogenated" segregation unless specified by your local EHS.

Scenario B: Liquid Waste (Aqueous/Buffer Solutions)

Applicability: Leftover NMR samples, stock solutions.

• Validation (The pH Check): As described in Section 2, verify pH < 7.

• Segregation:

  • Strictly Aqueous: Pour into the "Aqueous / Acidic" waste container.

  • Mixed Solvents: If the DMSP is dissolved in methanol or acetonitrile, dispose of it in the Halogenated Organic Solvent stream.

  • Why Halogenated? Even though the solvent (e.g., Methanol) is non-halogenated, the "Chloride" counter-ion in DMSP-d6 technically introduces halogens. To avoid regulatory flags during incineration, defaulting to the Halogenated stream is the safest compliance route.

• Prohibition: NEVER pour into a container labeled "Basic Waste" or "Caustics."

Emergency Procedures (Spills)

Small Powder Spill (< 5g)

• PPE: Wear nitrile gloves, lab coat, and safety goggles.

• Isolation: Cover the spill with a dry paper towel to prevent dust dispersal.

• Cleanup: Dampen a second paper towel with water (NOT bleach/base). Wipe up the powder.

• Disposal: Place all towels into a bag, seal, and dispose of as solid chemical waste.

Liquid Spill (DMS Odor Detected)

If you detect a strong "rotten cabbage" or "corn" smell, the DMSP has likely contacted a basic surface or agent.

• Ventilation: Immediately increase ventilation (open fume hood sashes fully if safe, or evacuate the immediate area).

• Acidification: If the spill is on a benchtop, spray the area with a mild acid (e.g., dilute acetic acid or citric acid) to neutralize any base and stop the elimination reaction.

• Absorb: Use universal absorbent pads.

Chemical Compatibility Matrix

Chemical Class	Compatibility	Interaction / Consequence
Strong Bases (NaOH, KOH, Bleach)	INCOMPATIBLE	DANGER: Immediate release of DMS gas (stench/toxic).
Strong Oxidizers (Nitric Acid, Peroxides)	INCOMPATIBLE	Potential for violent reaction; oxidation of sulfur.
Reducing Agents	Caution	May degrade the sulfonium cation.
Weak Acids (Acetic Acid, HCl)	COMPATIBLE	Stabilizes the molecule (Preferred storage/waste condition).
Water / Methanol	COMPATIBLE	Soluble and stable (if pH < 7).

Regulatory Note: Deuterated Compounds

While DMSP-d6 is a stable isotope (non-radioactive), it is a high-value inventory item.

• Inventory Reconciliation: Before disposal, ensure the mass is deducted from your laboratory's "Deuterated Materials" inventory log if applicable.

• Nuclear Regulations: As a deuterium compound, it is generally exempt from NRC/nuclear export controls unless intended for nuclear reactor use (which is not the case for mg-scale laboratory standards). It is disposed of as standard chemical waste.

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 5316899, (2-Carboxyethyl)dimethylsulfonium chloride. Retrieved from [Link]

• Nuclear Regulatory Commission (NRC). (2023). 10 CFR Part 110 — Export and Import of Nuclear Equipment and Material (Deuterium definitions). Retrieved from [Link]

Personal protective equipment for handling (2-Carboxyethyl)dimethyl-d6-sulfonium Chloride

Topic: Personal protective equipment for handling (2-Carboxyethyl)dimethyl-d6-sulfonium Chloride Content Type: Operational Safety & Logistics Guide

Executive Summary & Risk Context

(2-Carboxyethyl)dimethyl-d6-sulfonium chloride (DMSP-d6 HCl) is a stable isotope-labeled sulfonium salt used primarily as an internal standard in metabolomics and NMR spectroscopy.

While the toxicological risk profile of this compound is moderate (Irritant), the operational risk is high due to its hygroscopic nature and isotopic cost. Mishandling leads to rapid moisture uptake, hydrolysis, and isotopic exchange, rendering the standard analytically useless.

The PPE strategy below serves a dual purpose:

• Personal Safety: Protection against skin/eye irritation and respiratory tract inflammation.

• Sample Integrity: Prevention of enzymatic (RNase/DNase) and moisture contamination from the operator.

Hazard Identification & Risk Assessment

Before selecting PPE, understand the specific vectors of harm.

Hazard Category	Specific Risk	Mechanism of Action
Physical	Hygroscopicity	Absorbs atmospheric water, altering molecular weight calculations and causing hydrolysis.
Health	Irritant (Skin/Eye)	Sulfonium salts are acidic in solution; contact causes dermatitis or conjunctivitis (H315, H319).
Olfactory	Decomposition	Hydrolysis releases Dimethyl Sulfide-d6 (DMS), possessing a potent, disagreeable "cabbage" odor even at ppb levels.
Chemical	Acidity	Aqueous solutions are acidic; incompatible with strong bases and oxidizers.

PPE Selection Matrix

Standard laboratory PPE is the baseline. The following specifications are required for handling deuterated sulfonium salts to ensure "Analytical Grade" safety.

A. Hand Protection (Critical)

Recommendation: Double-gloving with Nitrile.

• Inner Glove: 4 mil Nitrile (Standard dexterity).

• Outer Glove: 5-8 mil Nitrile (Enhanced durability).

• Rationale: Sulfonium salts are solids that can generate static dust. Double gloving prevents skin oils and sweat (which contain H2O) from permeating a single layer and exchanging protons with the deuterated sample. Nitrile offers excellent resistance to organic salts.

• Contraindication: Do not use Latex (protein contamination risk) or Vinyl (poor chemical resistance).

B. Eye & Face Protection

Recommendation: Chemical Splash Goggles (Indirect Venting). [1]

• Rationale: As a fine powder, static charge can cause particles to "jump." Safety glasses with side shields are the minimum, but goggles are preferred during weighing to prevent dust from bypassing shields and irritating the corneal mucosa.

C. Respiratory Protection

Recommendation: Fume Hood (Engineering Control) > N95 Respirator.

• Primary: All handling must occur inside a certified chemical fume hood. This controls the dust and captures any released DMS odors.

• Secondary: If weighing outside a hood (not recommended), a fit-tested N95 particulate respirator is required to prevent inhalation of dust (H335).

D. Body Protection

Recommendation: High-neck Lab Coat (Cotton/Polyester blend).

• Rationale: Synthetic fibers can generate static electricity, making weighing difficult. A cotton blend minimizes static while providing splash protection.

Operational Protocol: The "Dry-Chain" Workflow

This protocol ensures the compound remains d6-enriched and the user remains safe.

Step 1: Preparation & Environmental Control[2]

• Humidity Check: Ensure lab humidity is <50%. If >50%, use a glove box or nitrogen-purged glove bag.

• Static Control: Place an ionizing bar or anti-static gun near the balance. Sulfonium salts are prone to static cling.

• PPE Donning: Put on lab coat, adjust goggles, and don inner gloves. Tape cuffs if working with large quantities. Don outer gloves immediately before handling the vial.

Step 2: Weighing & Transfer

• Equilibration: Allow the storage vial to reach room temperature before opening to prevent condensation.

• Open in Hood: Open the vial only inside the fume hood.

• Aliquot: Use a clean, dry spatula (stainless steel or PTFE-coated). Never return unused powder to the stock vial.

• Solvent Addition: If making a stock solution, add the deuterated solvent (e.g., D2O, Methanol-d4) immediately to the weighed solid to minimize atmospheric exposure.

Step 3: Decontamination & Doffing

• Wipe Down: Wipe the balance area with a damp tissue (water) followed by ethanol.

• Outer Glove Removal: Remove outer gloves inside the hood and dispose of them as solid chemical waste.

• Vial Storage: Parafilm the stock vial immediately and return to -20°C storage.

Visualization: Safe Handling Workflow

The following diagram illustrates the logical flow of handling to prevent cross-contamination and exposure.

Figure 1: "Dry-Chain" Workflow for handling hygroscopic deuterated standards. Green nodes indicate steps critical for sample integrity; Red nodes indicate critical safety control points.

Disposal & Spill Management

Waste Classification

• Solid Waste: Disposable spatulas, weigh boats, and contaminated gloves must be disposed of in Solid Chemical Waste .

• Liquid Waste: Solutions containing this compound should be segregated into Halogenated Organic Waste (due to the Chloride ion) or Aqueous Waste depending on the solvent used. Do not pour down the drain.

Spill Cleanup Protocol

• Isolate: Alert nearby personnel.

• PPE: Ensure goggles and double gloves are worn.

• Contain: Cover the spill with a paper towel to prevent dust dispersal.

• Clean:

  • Dry Spill: Sweep carefully into a dustpan or use a HEPA vacuum.

  • Wet Spill: Absorb with vermiculite or standard spill pads.

• Deodorize: Wipe the surface with a 10% bleach solution to oxidize any residual sulfide odors, then rinse with water.

References

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• University of Pennsylvania EHRS. (2023). Nitrile Glove Chemical Compatibility Reference. Retrieved from [Link]

Sources

• 1. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]